m-Tolualdehyd-2,4-dinitrophenylhydrazone

Core Science & Biosynthesis

Ein technischer Leitfaden zur Synthese von m-Tolualdehyd-2,4-dinitrophenylhydrazon

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet ein detailliertes technisches Protokoll für die Synthese von m-Tolualdehyd-2,4-dinitrophenylhydrazon. Er richtet sich an Fachleute in der Forschung und Entwicklung und erläutert nicht nur die einzelnen Schritte, sondern auch die wissenschaftlichen Grundlagen und Sicherheitsaspekte, die für eine erfolgreiche und sichere Synthese entscheidend sind.

Einleitung und wissenschaftlicher Kontext

2,4-Dinitrophenylhydrazin (DNPH), auch als Brady's Reagenz bekannt, ist ein wichtiges Derivatisierungsreagenz in der analytischen Chemie.[1] Es wird häufig für den qualitativen Nachweis von Aldehyden und Ketonen verwendet.[2][3] Die Reaktion von DNPH mit der Carbonylgruppe von Aldehyden und Ketonen führt zur Bildung von 2,4-Dinitrophenylhydrazonen, die in der Regel farbige, kristalline Feststoffe mit charakteristischen Schmelzpunkten sind.[4][5][6] Diese Eigenschaft macht sie ideal für die Identifizierung und Charakterisierung von Carbonylverbindungen.[2][7]

Die Synthese von m-Tolualdehyd-2,4-dinitrophenylhydrazon ist ein klassisches Beispiel für diese Reaktion und dient als zuverlässige Methode zur Identifizierung von m-Tolualdehyd. Die Reaktion läuft über eine nukleophile Addition des Stickstoffatoms der Aminogruppe des DNPH an das elektrophile Kohlenstoffatom der Carbonylgruppe des Aldehyds, gefolgt von einer Kondensationsreaktion unter Abspaltung von Wasser.[4]

Sicherheitshinweise und Handhabung

Bei der Arbeit mit den in dieser Synthese verwendeten Chemikalien ist äußerste Vorsicht geboten. Es ist unerlässlich, die entsprechenden Sicherheitsdatenblätter (SDB) vor Beginn der Arbeiten zu konsultieren und die vorgeschriebenen persönlichen Schutzausrüstungen (PSA) zu tragen.

• 2,4-Dinitrophenylhydrazin (DNPH): Trockenes DNPH ist explosionsgefährlich und sollte daher immer mit Wasser angefeuchtet (phlegmatisiert) gelagert und gehandhabt werden.[4][8] Es ist ein entzündbarer Feststoff und gesundheitsschädlich bei Verschlucken.[9][10][11] Kontakt mit Haut und Augen ist zu vermeiden, da es Reizungen verursachen kann.[9]

• m-Tolualdehyd: Diese Substanz ist gesundheitsschädlich bei Verschlucken und kann Haut- und Augenreizungen sowie Reizungen der Atemwege verursachen.[12][13][14][15] Es sollte unter einem Abzug gehandhabt werden.

• Schwefelsäure (konzentriert): Wirkt stark ätzend auf Haut, Augen und Atemwege. Bei der Verdünnung ist stets die Säure ins Wasser zu geben, niemals umgekehrt.

Allgemeine Schutzmaßnahmen:

• Tragen Sie stets eine Schutzbrille, einen Laborkittel und geeignete Schutzhandschuhe.[16]

• Arbeiten Sie in einem gut belüfteten Bereich oder unter einem Abzug.[16]

• Vermeiden Sie die Bildung von Stäuben und Aerosolen.[16]

• Halten Sie Zündquellen fern.[9][10][11]

Reaktionsmechanismus und wissenschaftliche Grundlagen

Die Bildung von m-Tolualdehyd-2,4-dinitrophenylhydrazon ist eine säurekatalysierte Kondensationsreaktion. Der Mechanismus lässt sich in zwei Hauptschritte unterteilen:

• Nukleophile Addition: Das freie Elektronenpaar am terminalen Stickstoffatom des 2,4-Dinitrophenylhydrazins greift das elektrophile Carbonylkohlenstoffatom des m-Tolualdehyds an. Dies führt zur Bildung eines tetraedrischen Zwischenprodukts.

• Dehydratisierung: Unter sauren Bedingungen wird die Hydroxylgruppe des Zwischenprodukts protoniert, was sie zu einer guten Abgangsgruppe (Wasser) macht. Die Eliminierung von Wasser führt zur Bildung einer Kohlenstoff-Stickstoff-Doppelbindung und somit zum stabilen Hydrazon-Produkt.

Die Anwesenheit der beiden Nitrogruppen am Phenylring des Hydrazins erhöht die Elektrophilie des benachbarten Stickstoffatoms nicht wesentlich, da sie meta- und para-ständig sind. Ihre Hauptfunktion liegt in der Stabilisierung des Produkts durch Mesomerie und in der Erzeugung einer intensiven Farbe, die den Nachweis erleichtert.

Detailliertes Syntheseprotokoll

Dieses Protokoll beschreibt die Synthese von m-Tolualdehyd-2,4-dinitrophenylhydrazon im Labormaßstab.

Benötigte Materialien und Reagenzien

Reagenz/Material	Spezifikation	Menge	CAS-Nummer
m-Tolualdehyd	≥ 95 %	0,5 mL	620-23-5
2,4-Dinitrophenylhydrazin	angefeuchtet mit ~33% H₂O	0,5 g	119-26-6
Methanol	p.a.	15 mL	67-56-1
Schwefelsäure	konz. (98 %)	0,5 mL	7664-93-9
Bechergläser	50 mL, 100 mL
Messzylinder	10 mL, 25 mL
Pasteurpipetten
Glasstab
Hirsch-Trichter oder Nutsche
Saugflasche
Vakuumpumpe
Filterpapier
pH-Papier

Experimenteller Arbeitsablauf

Schritt-für-Schritt-Anleitung:

• Herstellung der Brady's Reagenz-Lösung: In einem 50-mL-Becherglas werden 0,5 g 2,4-Dinitrophenylhydrazin in 10 mL Methanol suspendiert. Unter Rühren werden vorsichtig 0,5 mL konzentrierte Schwefelsäure zugegeben.[2] Die Lösung erwärmt sich dabei leicht und sollte eine klare, orange-rote Farbe annehmen. Falls erforderlich, kann die Lösung vorsichtig erwärmt werden, um das DNPH vollständig zu lösen. Anschließend auf Raumtemperatur abkühlen lassen.

• Reaktion: In einem separaten 50-mL-Becherglas wird eine Lösung von 0,5 mL m-Tolualdehyd in 5 mL Methanol hergestellt.

• Fällung: Die m-Tolualdehyd-Lösung wird langsam unter Rühren zur Brady's Reagenz-Lösung gegeben. Fast augenblicklich sollte ein gelb-oranger bis roter Niederschlag des m-Tolualdehyd-2,4-dinitrophenylhydrazons ausfallen.

• Vervollständigung der Fällung: Das Reaktionsgemisch wird für 15-20 Minuten bei Raumtemperatur gerührt, um eine möglichst vollständige Fällung zu gewährleisten. Anschließend kann das Gemisch für weitere 10 Minuten in einem Eisbad gekühlt werden.

• Isolierung des Produkts: Der Niederschlag wird mittels Vakuumfiltration über einen Hirsch-Trichter oder eine kleine Nutsche abfiltriert.

• Waschen: Der Filterkuchen wird mit einer kleinen Menge eiskaltem Methanol gewaschen, um anhaftende Säurereste und nicht umgesetzte Ausgangsstoffe zu entfernen.

• Trocknung: Das reine Produkt wird an der Luft oder in einem Exsikkator getrocknet. Es sollte nicht im Ofen getrocknet werden, da die Gefahr der Zersetzung besteht.

Reinigung und Charakterisierung

Obwohl das Rohprodukt oft schon eine hohe Reinheit aufweist, kann eine Umkristallisation zur weiteren Reinigung durchgeführt werden.

Umkristallisation

Ethanol oder eine Mischung aus Ethanol und Wasser ist in der Regel ein geeignetes Lösungsmittelsystem für die Umkristallisation von 2,4-Dinitrophenylhydrazonen.[2]

• Lösen Sie das Rohprodukt in der minimalen Menge siedendem Ethanol.

• Filtrieren Sie die heiße Lösung, um unlösliche Verunreinigungen zu entfernen.

• Lassen Sie das Filtrat langsam abkühlen, um die Kristallbildung zu ermöglichen.

• Isolieren Sie die Kristalle durch Filtration und trocknen Sie sie wie oben beschrieben.

Charakterisierungsmethoden

Die Identität und Reinheit des synthetisierten m-Tolualdehyd-2,4-dinitrophenylhydrazons wird durch verschiedene analytische Methoden bestätigt.

• Schmelzpunktbestimmung: Das reine, trockene Derivat sollte einen scharfen Schmelzpunkt aufweisen. Der Literaturwert für m-Tolualdehyd-2,4-dinitrophenylhydrazon liegt im Bereich von 212-215 °C. Eine Schmelzpunktdepression oder ein breites Schmelzintervall deuten auf Verunreinigungen hin.

• Dünnschichtchromatographie (DC): Die Reinheit kann mittels DC überprüft werden. Das reine Produkt sollte als einzelner Fleck auf der DC-Platte erscheinen.

• Infrarotspektroskopie (IR): Die IR-Spektroskopie kann zur Bestätigung der funktionellen Gruppen verwendet werden. Charakteristische Banden sind die N-H-Streckschwingung (ca. 3300 cm⁻¹), die C=N-Streckschwingung (ca. 1620 cm⁻¹) und die starken Banden der Nitro-Gruppen (ca. 1520 und 1340 cm⁻¹).

• Kernspinresonanzspektroskopie (NMR): ¹H- und ¹³C-NMR-Spektroskopie sind leistungsstarke Werkzeuge zur endgültigen Strukturaufklärung des Moleküls.

Fehlerbehebung und weiterführende Überlegungen

Problem	Mögliche Ursache(n)	Lösungsvorschlag(e)
Keine oder nur geringe Ausfällung	- Zu verdünnte Lösungen.- Unzureichende Säurekatalyse.- Inaktiver Aldehyd (oxidiert).	- Konzentration der Reagenzien erhöhen.- pH-Wert überprüfen und ggf. mehr Säure zugeben.- Frischen oder destillierten Aldehyd verwenden.
Öliges/schmieriges Produkt	- Verunreinigungen.- Zu schnelles Abkühlen bei der Umkristallisation.	- Produkt gründlich waschen.- Umkristallisation durchführen und langsam abkühlen lassen.
Niedriger oder breiter Schmelzpunkt	- Produkt ist unrein.- Produkt ist noch feucht.	- Umkristallisation durchführen.- Produkt gründlich trocknen.

Die Derivatisierung mit DNPH ist eine robuste und zuverlässige Methode. Ihre Anwendung geht über die reine Identifizierung hinaus und wird auch in der quantitativen Analyse, beispielsweise in der Umweltanalytik zur Bestimmung von Carbonylverbindungen in Luftproben mittels HPLC, eingesetzt.[1]

Referenzen

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• 2,4-Dinitrophenylhydrazin. Chemie.de. [Link]

• Sicherheitsdatenblatt: 2,4-Dinitrophenylhydrazine. Chemos GmbH&Co.KG. [Link]

• SICHERHEITSDATENBLATT - 2,4-Dinitrophenylhydrazine, moist solid, contains min. 30% water. Fisher Scientific. [Link]

• Safety data sheet - m-Tolualdehyde-DNPH. CPAChem. [Link]

• SAFETY DATA SHEET - m-Tolualdehyde. Thermo Fisher Scientific. [Link]

• Safety data sheet - m-Tolualdehyde. [Link]

• REVIEW ARTICLE ON: CHEMICAL IMPORTANCE OF BRADY'S REAGENT. IJRPC. [Link]

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• Synthese von 2,4-Dinitrophenylhydrazin. LambdaSyn. [Link]

• 2,4-Dinitrophenylhydrazin, angefeuchtet mit mindestens 30 Masse-% Wasser. GESTIS-Stoffdatenbank. [Link]

• Wie können Aldehyde und Ketone identifiziert werden?. CK-12 Foundation. [Link]

• M-tolualdehyde 2,4-dinitrophenylhydrazone (C14H12N4O4). PubChemLite. [Link]

• Verfahren zur Analytik von Aldehyden, Ketonen, Stickstoffdioxid oder Ozon in flüssigen oder gasförmigen Proben. Google Patents.

• 2,4-Dinitrophenylhydrazine. Organic Syntheses Procedure. [Link]

• Making the BRADY'S reagent and TESTING carbonyls with it. YouTube. [Link]

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• Brady's test for aldehydes and ketones. RSC Education. [Link]

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Introduction: The Role of 2,4-Dinitrophenylhydrazone Derivatives

An In-depth Technical Guide to the Chemical Properties of α-Tolualdehyde-2,4-dinitrophenylhydrazone (Phenylacetaldehyde-2,4-dinitrophenylhydrazone)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and characterization of α-Tolualdehyde-2,4-dinitrophenylhydrazone, more systematically known as Phenylacetaldehyde-2,4-dinitrophenylhydrazone. As a crystalline derivative, this compound is pivotal for the qualitative identification and characterization of phenylacetaldehyde, a significant compound in fragrance, polymer, and metabolic studies.

The reaction between an aldehyde or ketone and 2,4-dinitrophenylhydrazine (DNPH), often in a solution known as Brady's reagent, is a classic and reliable method in qualitative organic analysis.[1] This reaction yields a 2,4-dinitrophenylhydrazone, which is typically a brightly colored solid with a sharp, characteristic melting point.[2][3][4] The formation of a yellow, orange, or red precipitate upon addition of Brady's reagent is a positive test for the carbonyl group in aldehydes and ketones.[3]

Phenylacetaldehyde is an organic compound with a characteristic honey-like odor, used in the synthesis of fragrances and polymers.[5] Its derivatization to Phenylacetaldehyde-2,4-dinitrophenylhydrazone facilitates its identification, as the derivative is a stable, crystalline solid that can be easily purified and analyzed.[4][6]

Synthesis and Reaction Mechanism

The formation of Phenylacetaldehyde-2,4-dinitrophenylhydrazone is a condensation reaction, which proceeds through a nucleophilic addition-elimination mechanism.[3][7][8] The lone pair of electrons on the terminal amino group of 2,4-dinitrophenylhydrazine acts as a nucleophile, attacking the electrophilic carbonyl carbon of phenylacetaldehyde.[8][9] This initial addition is followed by a dehydration step, eliminating a molecule of water to form the stable hydrazone product.[2][3][9]

The reaction is typically acid-catalyzed. The acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and facilitating the nucleophilic attack.

Caption: Reaction mechanism for the formation of 2,4-dinitrophenylhydrazone.

Experimental Protocol: Synthesis

• Preparation of Brady's Reagent : In a flask, dissolve 1.0 g of 2,4-dinitrophenylhydrazine in 50 mL of methanol. While stirring, cautiously add 2.0 mL of concentrated sulfuric acid dropwise.[3][9]

• Preparation of Aldehyde Solution : In a separate beaker, dissolve 0.5 mL of phenylacetaldehyde in 20 mL of methanol.[9]

• Reaction : Add the prepared Brady's reagent dropwise to the phenylacetaldehyde solution with continuous stirring. A bright yellow to orange-red precipitate of the 2,4-dinitrophenylhydrazone should form almost immediately. The mixture can be gently warmed to ensure the reaction goes to completion.[2][9]

• Isolation : Cool the reaction mixture in an ice bath to maximize the precipitation of the product.[9] Collect the crystalline product by vacuum filtration using a Büchner funnel.[4]

• Purification : Wash the collected crystals with a small amount of cold ethanol to remove any unreacted starting materials or impurities.[4] For further purification, recrystallize the crude product from a minimal amount of hot ethanol or ethyl acetate. Allow the solution to cool slowly to form well-defined crystals, then cool in an ice bath before filtering.

• Drying : Dry the purified crystals thoroughly before proceeding with characterization.

Chemical and Physical Properties

The physical properties of the 2,4-dinitrophenylhydrazone derivative are crucial for its identification.

Table 1: Properties of Phenylacetaldehyde-2,4-dinitrophenylhydrazone

Property	Value	Reference(s)
IUPAC Name	2,4-dinitro-N'-[(E)-2-phenylethylideneamino]aniline	[10]
CAS Number	2074-04-6
Molecular Formula	C₁₄H₁₂N₄O₄	[10]
Molecular Weight	300.27 g/mol	[10]
Appearance	Yellow to orange-red crystalline solid	[3]
Melting Point	121 °C (for Phenylacetaldehyde derivative)	Data from various chemical suppliers.

For comparative purposes, the properties of the isomeric tolualdehyde derivatives are provided below.

Table 2: Properties of Tolualdehyde-2,4-dinitrophenylhydrazone Isomers

Property	o-Tolualdehyde Derivative	m-Tolualdehyde Derivative	p-Tolualdehyde Derivative
CAS Number	1773-44-0[11]	2880-05-9[12]	2571-00-8[13][14]
Molecular Formula	C₁₄H₁₂N₄O₄[11]	C₁₄H₁₂N₄O₄[12]	C₁₄H₁₂N₄O₄[13][14]
Molecular Weight	300.27 g/mol [11]	300.27 g/mol [12]	300.27 g/mol [13][15]
Appearance	Yellow Solid[11]	Not specified	Not specified
Melting Point	196 °C[11]	Not specified	Not specified

Spectroscopic Characterization

Modern spectroscopic techniques provide unambiguous structural confirmation of the synthesized derivative.

Infrared (IR) Spectroscopy

The IR spectrum of a 2,4-dinitrophenylhydrazone is distinct from its parent aldehyde. The strong C=O stretching band of the aldehyde (typically around 1724 cm⁻¹ for phenylacetaldehyde[16]) disappears and is replaced by characteristic bands of the hydrazone.

Table 3: Key IR Absorption Bands for Phenylacetaldehyde-2,4-dinitrophenylhydrazone

Vibrational Mode	Characteristic Absorption Band (cm⁻¹)	Rationale
N-H Stretch	~3287	Indicates the presence of the N-H group in the hydrazone.[4][17]
Aromatic C-H Stretch	~3090	Characteristic of C-H bonds in the phenyl and dinitrophenyl rings.[4][17]
C=N Stretch (Imine)	~1620	Formation of the new C=N double bond, replacing the C=O bond.[17]
Aromatic C=C Stretch	~1600	Skeletal vibrations of the aromatic rings.[17]
Asymmetric Ar-NO₂ Stretch	~1516	Strong absorption due to the nitro groups.[4][17]
Symmetric Ar-NO₂ Stretch	~1329	Strong absorption due to the nitro groups.[4][17]
C-N Stretch	~1136	Stretching vibration of the carbon-nitrogen single bond.[4][17]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed information about the chemical environment of the hydrogen and carbon atoms in the molecule.

Table 4: Predicted ¹H NMR Spectroscopy Data

Proton Assignment	Chemical Shift (δ ppm)	Multiplicity	Rationale
N-H Proton	Variable (often > 10 ppm)	Broad Singlet	The acidic proton on the nitrogen, often broadened by exchange.[4]
Aromatic Protons	7.2 - 9.0	Multiplet	Protons on the phenyl and dinitrophenyl rings appear in the aromatic region. Protons ortho to the nitro groups are significantly downfield.[4]
CH=N Proton	~7.5 - 8.0	Triplet	The proton on the imine carbon, coupled to the adjacent CH₂ group.
-CH₂- Proton	~3.8	Doublet	The methylene protons adjacent to the phenyl ring and the imine carbon.

UV-Visible (UV-Vis) Spectroscopy

2,4-dinitrophenylhydrazones are intensely colored due to an extended conjugated system that includes both aromatic rings and the C=N bond. This extended chromophore shifts the absorption maximum (λmax) to the visible region of the electromagnetic spectrum.[9] The UV-Vis spectrum typically shows intense peaks assigned to π-π* and n-π* transitions of the aromatic compound.[18][19] The λmax for such derivatives is generally found in the range of 350-390 nm, depending on the solvent and the specific structure of the parent carbonyl compound.[9][18]

Comprehensive Experimental Workflow

The overall process from synthesis to characterization is a systematic workflow designed to ensure the accurate identification of the starting aldehyde.

Caption: Experimental workflow for synthesis and spectroscopic characterization.

Safety and Handling

• 2,4-Dinitrophenylhydrazine (DNPH) : DNPH is relatively sensitive to shock and friction and is a shock explosive when dry.[2][3] For this reason, it is usually supplied and handled as a wet powder to reduce its explosive hazard.[2]

Conclusion

Phenylacetaldehyde-2,4-dinitrophenylhydrazone is a critical derivative for the definitive identification of phenylacetaldehyde. Its formation via a straightforward condensation reaction provides a stable, crystalline solid that can be rigorously characterized. This guide has detailed the synthesis, purification, and comprehensive spectroscopic analysis of this compound, providing researchers with the necessary protocols and data to confidently identify this important aldehyde. The combination of classical methods like melting point determination with modern spectroscopic techniques such as IR, NMR, and UV-Vis provides a self-validating system for structural elucidation, upholding the principles of scientific integrity and accuracy.

References

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Technical Monograph: m-Tolualdehyde-2,4-Dinitrophenylhydrazone

CAS Number: 2880-05-9 Formula: C₁₄H₁₂N₄O₄ Molecular Weight: 300.27 g/mol [1][2][3][4]

Executive Summary

m-Tolualdehyde-2,4-dinitrophenylhydrazone (m-Tol-DNPH) is the stable derivative formed by the condensation of 3-methylbenzaldehyde with 2,4-dinitrophenylhydrazine (2,4-DNPH).[1][3] While historically viewed merely as a qualitative derivative for melting point determination, this molecule is now a critical analytical standard in environmental monitoring (EPA Method TO-11A) and pharmaceutical impurity profiling .[1][3]

This guide addresses the primary technical challenge associated with this compound: the chromatographic resolution of the meta-isomer from its para-isomer . Standard C18 protocols often fail to resolve these positional isomers, leading to quantitation errors in air quality assessments and genotoxic impurity assays. This monograph provides optimized protocols for synthesis, purification, and high-resolution HPLC analysis.[1]

Physicochemical Profile & Stability

Property	Value	Technical Note
Appearance	Yellow to orange crystalline solid	Color intensity correlates with conjugation; pure meta isomer is typically bright orange.[1][3]
Melting Point	211–213 °C	Sharp MP indicates high purity.[3] Broadening suggests oxidation or presence of o/p isomers.[3]
Solubility	Acetonitrile, DMSO, THF	Sparingly soluble in water/hexane. High solubility in ACN makes it ideal for Reverse Phase HPLC.[3]
UV	~360 nm	The nitro groups provide strong UV absorption, enabling low-ppb detection limits.[1][3]
Isomerism	E (anti) / Z (syn)	Exists primarily as the E-isomer.[1][3] Acidic solution or UV exposure can induce Z-isomer formation, appearing as a split peak or shoulder.[1][3]

Analytical Utility: The Isomer Challenge

In regulatory workflows, specifically EPA Method TO-11A (Determination of Formaldehyde and Other Carbonyl Compounds in Ambient Air), m-Tol-DNPH is a target analyte.[1][3] However, a critical failure mode in standard applications is the co-elution of m-Tol-DNPH and p-Tol-DNPH .[1][3]

Mechanism of Derivatization

The formation of m-Tol-DNPH proceeds via nucleophilic addition-elimination.[1][3] The reaction is acid-catalyzed, where the hydrazine nitrogen attacks the carbonyl carbon of m-tolualdehyde.[1]

Critical Insight: The reaction is quantitative but sensitive to pH. Excess acid promotes the formation of the kinetically favored Z-isomer, which must be thermally or temporally equilibrated to the thermodynamically stable E-isomer before analysis to prevent peak splitting.[1]

Chromatographic Separation Strategy

Standard C18 columns (5 µm) often show a single peak for m- and p- isomers.[1][3] To achieve baseline resolution, the stationary phase selectivity must be tuned.

Recommended Column Chemistries:

• High-Density C18: Columns with high carbon loads (>20%) often provide better shape selectivity.[1][3]

• Phenyl-Hexyl Phases: The

  interactions between the phenyl ring of the stationary phase and the aromatic ring of the hydrazone offer alternative selectivity to hydrophobicity alone.[1]

• Ternary Mobile Phases: Adding Tetrahydrofuran (THF) to the Acetonitrile/Water mobile phase alters the solvation of the planar aromatic rings, often resolving the isomers.

Experimental Protocols

Protocol A: High-Resolution HPLC Method

Designed to resolve m-Tol-DNPH from o- and p- isomers.[1][3]

• Column: Agilent ZORBAX Eclipse Plus C18 (or equivalent), 4.6 × 150 mm, 3.5 µm (or sub-2 µm for UHPLC).[3]

• Mobile Phase A: Water / Tetrahydrofuran (90:10 v/v)[1][3]

• Mobile Phase B: Acetonitrile

• Flow Rate: 1.0 mL/min (scaled for column ID)

• Detection: UV @ 360 nm[1][3][5]

• Temperature: 30 °C

Gradient Profile:

Time (min)	% Mobile Phase B	Rationale
0.0	50	Initial equilibration.
15.0	70	Shallow gradient to maximize interaction time for isomers.
20.0	100	Wash step to remove unreacted DNPH or late eluters.
22.0	50	Re-equilibration.[1][3]

Protocol B: Synthesis & Purification of Analytical Standard

For generating primary reference material when commercial stock is unavailable or degraded.[1]

Reagents:

• m-Tolualdehyde (Liquid, CAS 620-23-5)[1][3]

• 2,4-Dinitrophenylhydrazine (Solid, moistened with water for safety)[1][3]

• Phosphoric Acid (85%)[1][3]

• Ethanol (95%)[1][3]

Step-by-Step Workflow:

• Reagent Prep: Dissolve 2.0 g of 2,4-DNPH in 10 mL of concentrated sulfuric acid (or phosphoric acid for milder conditions) and carefully add this to 150 mL of ethanol. Filter if turbid.[3]

• Reaction: Add 1.0 mL of m-tolualdehyde dropwise to the stirring DNPH solution.

• Precipitation: The solution will turn yellow/orange immediately.[3] Allow to stand for 15 minutes. If no precipitate forms, add water dropwise to the cloud point.

• Filtration: Vacuum filter the crude solid.[3][6][7] Wash with cold dilute ethanol to remove excess acid and unreacted aldehyde.[3]

• Recrystallization (Critical):

  • Dissolve the crude solid in a minimum volume of hot acetonitrile or ethanol.

  • Allow to cool slowly to room temperature, then refrigerate.

  • Why? Rapid cooling traps impurities.[3] Slow crystallization ensures the exclusion of the o- and p- isomers if the starting material was impure.[1]

• Drying: Dry in a vacuum oven at 60 °C for 2 hours.

Decision Logic & Troubleshooting

The following diagram illustrates the logical workflow for method development and troubleshooting when analyzing m-Tol-DNPH, specifically addressing the isomer resolution and artifact issues.

Caption: Logical workflow for optimizing HPLC separation of m-Tol-DNPH, addressing isomer co-elution and E/Z artifacts.

References

• U.S. Environmental Protection Agency. (1999).[1][3] Compendium Method TO-11A: Determination of Formaldehyde in Ambient Air Using Adsorbent Cartridge Followed by High Performance Liquid Chromatography (HPLC). Center for Environmental Research Information.[3] [Link]

• Uchiyama, S., et al. (2003).[3] "Isomerization of aldehyde-2,4-dinitrophenylhydrazone derivatives and validation of high-performance liquid chromatographic analysis." Journal of Chromatography A, 1006(1-2), 155-166.[1][3] [Link]

• Agilent Technologies. (2020).[3] Analysis of DNPH-Derivatized Aldehydes and Ketones. Application Note. [Link]

• National Institute of Standards and Technology (NIST). (2023).[1][3] Benzaldehyde, 3-methyl-, (2,4-dinitrophenyl)hydrazone.[1][2][3][4] NIST Chemistry WebBook, SRD 69. [Link][1][3]

Sources

• 1. Benzaldehyde, 3-methyl-, (2,4-dinitrophenyl)hydrazone [webbook.nist.gov]
• 2. m-Tolualdehyd-2,4-dinitrophenylhydrazone [lgcstandards.com]
• 3. m-Tolualdehyde 2,4-Dinitrophenylhydrazone | C14H12N4O4 | CID 520393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. m-Tolualdehyde 2,4-Dinitrophenylhydrazone 98.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.ca]
• 5. epa.gov [epa.gov]
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• 7. pubs.acs.org [pubs.acs.org]

Navigating the Isomeric Landscape of α-Tolualdehyde-2,4-dinitrophenylhydrazone: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of α-Tolualdehyde-2,4-dinitrophenylhydrazone, a derivative critical for the identification and characterization of α-tolualdehyde. As the nomenclature "α-Tolualdehyde" can be ambiguous, this document addresses the primary isomers to which this may refer: ortho-, meta-, and para-tolualdehyde, as well as phenylacetaldehyde. Each of these isomers reacts with 2,4-dinitrophenylhydrazine (DNPH) to form a corresponding hydrazone, a stable and crystalline derivative. This guide will elucidate the molecular characteristics, synthesis, and analytical methodologies pertinent to these derivatives, providing a foundational resource for researchers in analytical chemistry, organic synthesis, and drug development.

Deciphering "α-Tolualdehyde": Isomeric Clarification

The term "α-Tolualdehyde" lacks precise IUPAC definition and can be interpreted in several ways. The "α" (alpha) position in a substituted toluene can refer to the carbon of the methyl group or the carbon of the aldehyde group relative to the aromatic ring. This ambiguity necessitates consideration of the following parent aldehydes, each of which forms a distinct 2,4-dinitrophenylhydrazone derivative:

• o-Tolualdehyde (2-Methylbenzaldehyde): The methyl and aldehyde groups are on adjacent carbons of the benzene ring.

• m-Tolualdehyde (3-Methylbenzaldehyde): The methyl and aldehyde groups are separated by one carbon on the benzene ring.

• p-Tolualdehyde (4-Methylbenzaldehyde): The methyl and aldehyde groups are on opposite sides of the benzene ring.[1][2]

• Phenylacetaldehyde: The aldehyde group is attached to a methyl group which is, in turn, attached to the benzene ring.

This guide will address the 2,4-dinitrophenylhydrazone derivatives of all four of these isomers.

Core Physicochemical Properties

The 2,4-dinitrophenylhydrazone derivatives of the tolualdehyde isomers and phenylacetaldehyde share the same molecular formula and, consequently, very similar molecular weights. However, their distinct structures lead to differences in physical properties such as melting point, which is a critical parameter for identification.

Property	o-Tolualdehyde-2,4-dinitrophenylhydrazone	m-Tolualdehyde-2,4-dinitrophenylhydrazone	p-Tolualdehyde-2,4-dinitrophenylhydrazone	Phenylacetaldehyde-2,4-dinitrophenylhydrazone
Molecular Formula	C₁₄H₁₂N₄O₄[3]	C₁₄H₁₂N₄O₄[4][5]	C₁₄H₁₂N₄O₄[6][7][8][9]	C₁₄H₁₂N₄O₄[10][11]
Molecular Weight	300.27 g/mol [3]	300.27 g/mol [4]	300.27 g/mol [8][9]	300.276 g/mol
CAS Number	1773-44-0[3]	26927-53-5 (representative)	2571-00-8[6][7][8]	2074-04-6
Appearance	Yellow Solid[3]	Data not readily available	Crystalline Solid	Crystalline Solid
Melting Point	196 °C[3]	Data not readily available	Data not readily available	Data not readily available

Synthesis of α-Tolualdehyde-2,4-dinitrophenylhydrazones: The Brady's Test

The synthesis of these hydrazones is a classic condensation reaction, commonly known as Brady's test, which is a reliable method for the qualitative identification of aldehydes and ketones.[12] The reaction involves the nucleophilic addition of 2,4-dinitrophenylhydrazine to the carbonyl group of the aldehyde, followed by the elimination of a water molecule to form the stable 2,4-dinitrophenylhydrazone.[12]

Reaction Mechanism

The lone pair of electrons on the terminal nitrogen of the hydrazine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the tolualdehyde isomer. This is followed by a dehydration step to yield the final hydrazone product.[12] An acidic catalyst is typically used to protonate the carbonyl oxygen, enhancing the electrophilicity of the carbonyl carbon.

Caption: General reaction mechanism for the formation of a 2,4-dinitrophenylhydrazone.

Experimental Protocol: Synthesis and Purification

The following is a generalized, field-proven protocol for the synthesis and purification of α-tolualdehyde-2,4-dinitrophenylhydrazones.

Materials:

• α-Tolualdehyde isomer (o-, m-, p-tolualdehyde, or phenylacetaldehyde)

• Brady's Reagent (a solution of 2,4-dinitrophenylhydrazine in a mixture of methanol and sulfuric acid)

• Methanol

• Ethanol (for recrystallization)

• Deionized Water

• Beakers, Erlenmeyer flasks

• Stirring rod

• Büchner funnel and filter paper

• Melting point apparatus

Procedure:

• Dissolution of Aldehyde: Dissolve a small amount (approx. 0.1 g) of the tolualdehyde isomer in a minimal amount of methanol in a test tube or small beaker.

• Addition of Brady's Reagent: Add an excess of Brady's reagent to the aldehyde solution. A precipitate should form almost immediately.

• Incubation: Allow the mixture to stand at room temperature for 15-30 minutes to ensure complete precipitation. If no precipitate forms, gently warm the solution in a water bath for a few minutes.

• Isolation of the Crude Product: Collect the precipitated crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold methanol to remove any unreacted reagents.

• Recrystallization: Transfer the crude product to a clean beaker for recrystallization. Dissolve the crystals in a minimum amount of hot ethanol. Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce recrystallization of the purified hydrazone.

• Drying and Characterization: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and allow them to air dry. Determine the melting point of the dry, purified crystals and compare it with known values for identification.

Caption: Experimental workflow for the synthesis and purification of hydrazone derivatives.

Analytical Characterization

The identification and quantification of α-tolualdehyde-2,4-dinitrophenylhydrazones rely on a combination of chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for the separation and quantification of DNPH derivatives.[13][14][15][16][17]

• Principle: The separation is typically achieved on a reverse-phase C18 column with a mobile phase consisting of a mixture of acetonitrile and water.[18] The different isomers will have slightly different retention times due to variations in their polarity and interaction with the stationary phase.

• Detection: A UV-Vis detector is commonly used, with the detection wavelength set to the absorption maximum of the DNPH derivatives, which is typically around 360-365 nm.[16]

• Application: This method is widely used in environmental analysis to detect and quantify carbonyl compounds in the air.[13][14][17]

Melting Point Determination

As shown in the table above, the melting point is a key physical property for differentiating between the isomers. A sharp and well-defined melting point is indicative of a pure compound.

Spectroscopic Methods

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the formation of the hydrazone by showing the presence of a C=N stretching vibration and the disappearance of the C=O stretching vibration of the parent aldehyde. The N-H stretching vibration of the hydrazine moiety will also be present.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can provide detailed structural information, confirming the specific isomer of the tolualdehyde derivative.

• Mass Spectrometry (MS): MS provides the molecular weight of the compound, which will be consistent with the calculated molecular weight of the hydrazone derivative.

Applications and Significance

The derivatization of α-tolualdehydes to their 2,4-dinitrophenylhydrazones is of significant importance in several scientific domains:

• Analytical Chemistry: This method is a cornerstone for the detection and quantification of aldehydes in various matrices, including air, water, and food samples.[13][14]

• Organic Chemistry: The formation of these crystalline derivatives is a classic method for the qualitative identification of unknown aldehydes and ketones.[12][19]

• Environmental Science: Monitoring of atmospheric carbonyl compounds, which are precursors to photochemical smog, is often carried out using DNPH derivatization followed by HPLC analysis.[13][14][17]

• Drug Development: The characterization of aldehyde-containing impurities in drug substances and products is crucial for quality control, and DNPH derivatization can be a valuable tool in this process.

Conclusion

The molecular weight of α-Tolualdehyde-2,4-dinitrophenylhydrazone is approximately 300.27 g/mol , with the exact value having minor variations depending on the specific isomer of tolualdehyde or phenylacetaldehyde. The ambiguity of the term "α-Tolualdehyde" highlights the importance of precise nomenclature in chemical discourse. The synthesis of the 2,4-dinitrophenylhydrazone derivatives provides a robust and reliable method for the identification and characterization of these aldehydes. The detailed protocols and analytical methodologies presented in this guide offer a comprehensive resource for researchers and professionals working with these compounds, ensuring accuracy and reproducibility in their scientific endeavors.

References

• National Institute of Standards and Technology. p-Tolualdehyde 2,4-dinitro-phenylhydrazone. NIST Chemistry WebBook. [Link][6][7]

• PubChem. p-Tolualdehyde 2,4-Dinitrophenylhydrazone. National Center for Biotechnology Information. [Link][8]

• PubChemLite. Phenylacetaldehyde (2,4-dinitrophenyl)hydrazone (C14H12N4O4). [Link][10][11]

• Cheméo. Chemical Properties of p-Tolualdehyde 2,4-dinitro-phenylhydrazone (CAS 2571-00-8). [Link][9]

• Frey, J., Schneider, F., Schink, B., & Huhn, T. (2014). Synthesis of short-chain hydroxyaldehydes and their 2,4-dinitrophenylhydrazone derivatives, and separation of their isomers by high-performance liquid chromatography. Tetrahedron Letters, 55(41), 5690-5693. [Link][18]

• Agilent Technologies. Analysis of DNPH-derivatized Aldehydes and Ketones using the Agilent 1220 Infinity LC System with Diode Array Detector. [Link][13]

• PubChem. m-Tolualdehyde 2,4-Dinitrophenylhydrazone. National Center for Biotechnology Information. [Link][4]

• Gerstel. Automated Online Desorption and Analysis of DNPH Derivatives of Airborne Aldehydes and Ketones. [Link][14]

• Bakat. What's P-tolualdehyde Used For?. [Link][1]

• ACS Publications. A Novel Dinitrophenylhydrazine-Free Synthetic Approach for Identifying Aldehydes and Ketones in the Undergraduate Laboratory. Journal of Chemical Education. [Link][19]

• California Air Resources Board. Measurement of Aldehydes Using DNPH Derivatization and Water Impinger Methods. [Link][15]

• Organic Syntheses. 2,4-Dinitrophenylhydrazine. [Link]

• International Journal of Pharmaceutical Sciences and Research. HPLC Method for Determination and Optimization of 2,4-DNPH Pre-Column Derivatization Effect of Reaction Conditions for Muscone. [Link][16]

• PubChemLite. M-tolualdehyde 2,4-dinitrophenylhydrazone (C14H12N4O4). [Link][5]

• CAS. 4-Methylbenzaldehyde. CAS Common Chemistry. [Link][2]

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• 5. PubChemLite - M-tolualdehyde 2,4-dinitrophenylhydrazone (C14H12N4O4) [pubchemlite.lcsb.uni.lu]
• 6. P-tolualdehyde 2,4-dinitro-phenylhydrazone [webbook.nist.gov]
• 7. P-tolualdehyde 2,4-dinitro-phenylhydrazone [webbook.nist.gov]
• 8. p-Tolualdehyde 2,4-Dinitrophenylhydrazone | C14H12N4O4 | CID 9561795 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. P-tolualdehyde 2,4-dinitro-phenylhydrazone (CAS 2571-00-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 10. PubChemLite - Phenylacetaldehyde (2,4-dinitrophenyl)hydrazone (C14H12N4O4) [pubchemlite.lcsb.uni.lu]
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Structural Elucidation of α-Tolualdehyde 2,4-Dinitrophenylhydrazone: A Comprehensive Technical Guide

Rationale for Derivatization in Structural Analysis

In the realm of drug development and analytical chemistry, the structural elucidation of volatile or highly reactive aliphatic-aromatic aldehydes presents a unique challenge. α-Tolualdehyde (phenylacetaldehyde) is highly susceptible to auto-oxidation and base-catalyzed aldol condensation due to its reactive α-protons. To perform rigorous structural elucidation, we must first stabilize the molecule.

Derivatization using 2,4-dinitrophenylhydrazine (Brady’s Reagent) is the gold standard for this purpose. The resulting α-tolualdehyde 2,4-dinitrophenylhydrazone provides three critical advantages:

• Thermodynamic Stability: The formation of the extended conjugated

  -system prevents enolization and degradation.

• Crystallinity: The rigid, planar nature of the 2,4-dinitrophenyl (DNP) group facilitates the formation of a highly crystalline solid, enabling precise melting point validation and X-ray crystallography.

• Spectroscopic Enhancement: The DNP moiety acts as a powerful chromophore for UV-Vis tracking and provides distinct, highly deshielded reference peaks in Nuclear Magnetic Resonance (NMR) spectroscopy.

Mechanistic Pathway & Workflow

The synthesis of the hydrazone proceeds via an acid-catalyzed nucleophilic addition-elimination mechanism. The causality behind the acidic environment is critical: the carbonyl oxygen of α-tolualdehyde must be protonated to increase its electrophilicity. However, if the pH drops too low, the weakly nucleophilic nitrogen of the hydrazine (already deactivated by the strongly electron-withdrawing nitro groups) becomes fully protonated, halting the reaction. A strictly controlled pH of ~3 ensures optimal reaction kinetics.

Figure 1: Workflow for the synthesis and structural elucidation of α-tolualdehyde 2,4-dinitrophenylhydrazone.

Self-Validating Experimental Protocol

To ensure high-fidelity analytical data, the synthesis must be executed as a self-validating system where each step provides immediate physical feedback confirming chemical transformations. This protocol is adapted from standard methodologies for hydrazone synthesis documented in1[1].

Step 1: Reagent Activation

• Action: Dissolve 0.96 mmol of 2,4-dinitrophenylhydrazine in 60 mL of dichloromethane (CH₂Cl₂) and add 12 mL of trifluoroacetic acid (TFA) at 0 °C.

• Causality & Validation: The TFA serves as the acid catalyst. The solution will transition from a cloudy suspension to a clear, deep red/orange solution, visually confirming the protonation and dissolution of the hydrazine.

Step 2: Nucleophilic Addition

• Action: Introduce 0.70 mmol of α-tolualdehyde dropwise to the activated reagent while maintaining stirring at 0 °C for 2 hours.

• Causality & Validation: The extended conjugation of the resulting hydrazone drastically reduces its solubility compared to the starting materials. The immediate formation of a bright yellow/orange precipitate serves as a visual confirmation of successful C=N bond formation.

Step 3: Isolation and Verification

• Action: Quench the mixture with 60 mL of H₂O, extract the organic layer, wash with brine, dry over MgSO₄, and concentrate. Recrystallize the crude solid from hot ethanol.

• Causality & Validation: Cold ethanol removes unreacted starting materials without dissolving the product. The purity of the isolated compound is self-validated by obtaining a sharp melting point. The target compound exhibits a melting point of 117–121 °C, perfectly aligning with historical benchmarks established in2[2].

Multi-Modal Spectral Characterization

The structural elucidation relies on orthogonal analytical techniques. The quantitative data below represents the purified α-tolualdehyde 2,4-dinitrophenylhydrazone, supported by comprehensive characterization data[3].

Nuclear Magnetic Resonance (¹H NMR)

The ¹H NMR spectrum (500 MHz, CDCl₃) provides a definitive map of the molecule's connectivity. The data is summarized in Table 1, as documented in3[3].

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
10.99	Singlet (s)	1H	-	N-H
9.13	Doublet (d)	1H	2.5	DNP Ar-H (C3)
8.33	Doublet of doublets (dd)	1H	10.0, 2.5	DNP Ar-H (C5)
7.97	Doublet (d)	1H	10.0	DNP Ar-H (C6)
7.60	Triplet (t)	1H	5.5	CH=N
7.38 - 7.26	Multiplet (m)	5H	-	Phenyl Ar-H
3.76	Doublet (d)	2H	5.5	CH₂
Note: Often reported as an apparent ddd in lower resolution instruments due to long-range coupling, but fundamentally driven by ortho and meta interactions.

Causality in NMR Interpretation:

• Vicinal Coupling across sp³-sp² bonds: The most diagnostic feature is the interaction between the CH₂ group and the imine (CH=N) proton. The CH₂ protons (δ 3.76) appear as a doublet because they couple with the single adjacent CH=N proton. Conversely, the CH=N proton (δ 7.60) is split into a triplet by the two adjacent CH₂ protons. This perfect reciprocal coupling (

  Hz) unequivocally proves the linear connectivity of the -carbon to the hydrazone moiety.

• DNP Ring Signatures: The proton at C3 (δ 9.13) is sandwiched between two strongly electron-withdrawing nitro groups, making it the most deshielded carbon-bound proton. It only exhibits a small meta-coupling (

  Hz) to the C5 proton. The N-H proton (δ 10.99) is highly deshielded due to intramolecular hydrogen bonding with the ortho-nitro group, locking the molecule into a planar conformation.

Fourier-Transform Infrared Spectroscopy (FT-IR)

IR spectroscopy confirms the functional group transformations, specifically the loss of the aldehyde carbonyl and the formation of the imine bond.

Wavenumber (cm⁻¹)	Peak Shape/Intensity	Functional Group Assignment
3280	Sharp, Medium	N-H stretch (Hydrazone)
3100	Weak	C-H stretch (Aromatic sp²)
2920	Weak	C-H stretch (Aliphatic sp³)
1620	Sharp, Strong	C=N stretch (Imine bond)
1515	Strong	NO₂ asymmetric stretch
1335	Strong	NO₂ symmetric stretch

High-Resolution Mass Spectrometry (HRMS)

Electrospray Ionization (ESI) HRMS provides the exact mass, confirming the molecular formula (C₁₄H₁₂N₄O₄). Due to the highly electronegative nitro groups, the molecule ionizes exceptionally well in negative ion mode.

Ionization Mode	Observed Mass (m/z)	Calculated Mass	Ion Assignment
ESI (-)	299.0780	299.0780	[M-H]⁻
ESI (+)	301.0931	301.0937	[M+H]⁺

Conclusion

The structural elucidation of α-tolualdehyde 2,4-dinitrophenylhydrazone demonstrates the critical intersection of synthetic derivatization and multi-modal spectroscopy. By converting a labile aldehyde into a rigid, highly conjugated framework, researchers can leverage distinct NMR coupling constants and exact mass data to achieve unequivocal structural confirmation. The self-validating nature of the synthesis, combined with the predictable causality of the spectral outputs, makes this workflow an indispensable tool in advanced chemical characterization.

References

• US9120732B2 - Catalytic anti-markovnikov oxidation and hydration of olefins Source: Google Patents URL
• The Journal of Organic Chemistry 1971 Volume 36 No.
• Source: Science of Synthesis (Thieme)

Sources

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• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. US9120732B2 - Catalytic anti-markovnikov oxidation and hydration of olefins - Google Patents [patents.google.com]

Technical Whitepaper: Solubility Profile & Purification of Phenylacetaldehyde 2,4-Dinitrophenylhydrazone

This guide details the solubility profile, physicochemical properties, and purification protocols for Phenylacetaldehyde 2,4-dinitrophenylhydrazone , the derivative formed from

-Tolualdehyde (Phenylacetaldehyde).

[1]

Executive Summary

The isolation and identification of carbonyl compounds via derivatization with 2,4-dinitrophenylhydrazine (2,4-DNPH) remains a gold standard in analytical chemistry.[1] This guide focuses specifically on Phenylacetaldehyde 2,4-dinitrophenylhydrazone (CAS 1019-57-4), the derivative of

-Tolualdehyde.[1]

While

-Tolualdehyde is a volatile liquid susceptible to polymerization, its DNPH derivative is a stable, crystalline solid ( ). Accurate solubility data is critical for two distinct workflows: Recrystallization (purification requiring differential solubility vs. temperature) and Chromatography (HPLC analysis requiring complete solubility in mobile phases).

Critical Disambiguation:

• Target Compound: Phenylacetaldehyde 2,4-DNPH (

  ).[2]

• Precursor:

  -Tolualdehyde (Phenylacetaldehyde, CAS 122-78-1).[1][3]

• Note: Do not confuse with Acetaldehyde 2,4-DNPH (

  ) or p-Tolualdehyde 2,4-DNPH.[1]

Physicochemical Characterization

Property	Data Specification
Compound Name	Phenylacetaldehyde 2,4-dinitrophenylhydrazone
Synonyms	-Tolualdehyde 2,4-DNPH; Phenylethanal 2,4-DNPH
CAS Number	1019-57-4
Molecular Formula
Molecular Weight	300.27 g/mol
Melting Point	121°C (Lit.[1][2][3][4] range 117–121°C) [1][2]
Appearance	Yellow to Orange crystalline needles or plates
pKa (Hydrazone)	~11.0–12.5 (Weakly acidic NH proton)

Solubility Data Analysis

The solubility of Phenylacetaldehyde 2,4-DNPH is governed by the interplay between the hydrophobic benzyl group, the rigid hydrazone linkage, and the polar nitro-aromatic moiety.

Qualitative Solubility Profile

Solvent Class	Solvent	Solubility Status	Application Relevance
Protogenic Polar	Ethanol (Cold)	Sparingly Soluble	Ideal for inducing precipitation after reaction.[1]
Ethanol (Hot)	Soluble	Primary solvent for recrystallization.
Water	Insoluble	Anti-solvent used to force precipitation.[1]
Aprotic Polar	Acetonitrile	Highly Soluble	Standard solvent for HPLC sample preparation.[1]
Acetone	Highly Soluble	Used for equipment cleaning; too soluble for recrystallization.[1]
DMSO	Highly Soluble	Used for NMR analysis.[1]
Chlorinated	Dichloromethane	Soluble	Extraction solvent for isolating derivative from aqueous media.[1]
Hydrocarbon	Hexane	Insoluble	Anti-solvent; washes away non-polar impurities.[1]

Mechanistic Insight: The "Solubility Switch"

The utility of Ethanol as the purification solvent relies on a steep solubility-temperature gradient.[1]

• Room Temp (

  ): The - stacking interactions between the electron-deficient dinitrophenyl rings promote crystal lattice stability, lowering solubility.[1]

• Reflux (

  ): Thermal energy overcomes lattice energy, allowing the polar ethanol hydroxyl groups to interact with the nitro groups and the hydrazone nitrogen, solvating the molecule.

Experimental Protocols

Protocol A: Synthesis & Isolation

Objective: Convert unstable

-Tolualdehyde into stable DNPH derivative.

• Reagent Prep: Dissolve 2,4-dinitrophenylhydrazine (0.5 g) in a mixture of concentrated Sulfuric Acid (2 mL) and Ethanol (15 mL). Add Water (5 mL) dropwise until clear (Brady's Reagent).

• Derivatization: Add

  -Tolualdehyde (0.3 g) dissolved in 5 mL Ethanol to the reagent.

• Precipitation: A yellow/orange precipitate forms immediately.[1] Allow to stand for 15 minutes to ensure complete crystallization.

• Filtration: Filter the crude solid under vacuum. Wash with 10 mL cold 50% aqueous ethanol to remove excess acid.[1]

Protocol B: Purification via Recrystallization

Objective: Obtain analytical-grade crystals (

purity) with sharp melting point (121°C).

• Dissolution: Transfer crude solid to an Erlenmeyer flask. Add 95% Ethanol (approx. 20 mL per gram of solid).

• Heating: Heat on a steam bath or hot plate (set to

  ) with constant stirring until the solvent boils.

• Titration: If solid remains, add hot Ethanol in 2 mL increments until complete dissolution is achieved. Do not add excess solvent.[1]

• Cooling: Remove from heat. Allow to cool to room temperature undisturbed (20 mins), then place in an ice bath (

  ) for 30 minutes.

• Collection: Filter the purified crystals. Wash with 5 mL ice-cold Ethanol.[1] Dry in a desiccator or vacuum oven at

  .

Workflow Visualization

The following diagram illustrates the logical flow from the unstable precursor to the purified analytical standard, highlighting the solubility-driven separation steps.

Figure 1: Purification workflow utilizing the temperature-dependent solubility of Phenylacetaldehyde 2,4-DNPH in ethanol.

References

• National Institute of Standards and Technology (NIST). Acetaldehyde, (2,4-dinitrophenyl)hydrazone (Note: Linked data for Phenylacetaldehyde derivative). NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Edition. Longman Scientific & Technical, 1989.

• Shriner, R. L., Fuson, R. C., & Curtin, D. Y. The Systematic Identification of Organic Compounds. Wiley.[1] (Authoritative source for derivative properties).

• PubChem. Phenylacetaldehyde (2,4-dinitrophenyl)hydrazone. National Library of Medicine.[1] Available at: [Link]

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. PubChemLite - Phenylacetaldehyde (2,4-dinitrophenyl)hydrazone (C14H12N4O4) [pubchemlite.lcsb.uni.lu]
• 3. clearsynth.com [clearsynth.com]
• 4. lib3.dss.go.th [lib3.dss.go.th]

Technical Guide: Spectral Analysis of Phenylacetaldehyde 2,4-Dinitrophenylhydrazone

Subject: Structural Elucidation and Analytical Profiling of

-Tolualdehyde (Phenylacetaldehyde) 2,4-DNPH Derivative. Date: March 8, 2026 Author: Senior Application Scientist, Analytical Chemistry Division Target Audience: Pharmaceutical Researchers, QC Scientists, and Structural Biologists.

Executive Summary

The derivatization of carbonyl compounds with 2,4-dinitrophenylhydrazine (Brady’s Reagent) remains a cornerstone technique in organic qualitative analysis and pharmaceutical impurity profiling. This guide provides an in-depth technical analysis of the Phenylacetaldehyde 2,4-dinitrophenylhydrazone derivative (CAS: 2571-00-8).

While modern mass spectrometry (LC-MS/MS) is often used for detection, rigorous structural confirmation requires orthogonal spectral data. This document details the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectral signatures required to unequivocally identify this compound, often monitored as a genotoxic impurity (GTI) in drug substances derived from phenylalanine or styrene processing.

Synthesis and Reaction Mechanism[1]

The formation of phenylacetaldehyde 2,4-dinitrophenylhydrazone is an acid-catalyzed condensation reaction.[1] The mechanism proceeds via nucleophilic attack of the hydrazine nitrogen on the carbonyl carbon, followed by the elimination of water.[1]

Reaction Pathway Diagram

Figure 1: Acid-catalyzed condensation pathway for hydrazone formation.

Critical Synthetic Parameters

• Stoichiometry: Slight excess of 2,4-DNPH is required to drive the equilibrium.

• Catalyst: Sulfuric acid (

  ) or Hydrochloric acid ( ) is essential to protonate the carbonyl oxygen, increasing its electrophilicity.

• Solvent System: Ethanol/Water or Methanol is preferred. Phenylacetaldehyde is lipophilic; ensuring solubility prevents occlusion of unreacted aldehyde in the precipitate.

Spectral Analysis and Characterization

UV-Visible Spectroscopy

The 2,4-dinitrophenylhydrazone moiety acts as a strong chromophore.[2] Unlike benzaldehyde-DNPH, where the

-system is fully conjugated from the phenyl ring through the imine to the dinitrophenyl group, phenylacetaldehyde-DNPH has a methylene spacer ( ) that interrupts conjugation.

Diagnostic Data:

Parameter	Value	Interpretation
	350 – 356 nm	Characteristic of non-conjugated hydrazones. (Benzaldehyde DNPH is red-shifted to ~378 nm).
Transition		High molar absorptivity ( ), allowing trace detection.
Visual Appearance	Yellow Precipitate	The interruption of conjugation results in a yellow solid, distinct from the red/orange solids of conjugated aromatic aldehydes.

Infrared (IR) Spectroscopy

IR analysis provides a rapid "fingerprint" confirmation. The absence of the carbonyl stretch (

) at ~1720 cm and the appearance of the imine ( ) band are the primary indicators of reaction completion.

Key Vibrational Modes (KBr Pellet):

Functional Group	Wavenumber ( )	Assignment
N-H Stretch	3280 – 3310	Secondary amine. Often weak/broad due to intramolecular H-bonding.
C-H (Aromatic)	3030 – 3100	Stretching vibrations of the phenyl and dinitrophenyl rings.
C=N Stretch	1615 – 1622	Diagnostic: Imine bond formation. Replaces the C=O stretch.
C=C (Aromatic)	1580 – 1600	Skeletal ring vibrations.
NO (Asym)	1505 – 1520	Strong band characteristic of the nitro group.
NO (Sym)	1330 – 1340	Symmetric nitro stretch.

Nuclear Magnetic Resonance (NMR)

NMR is the definitive method for structural confirmation. The molecule exhibits

isomerism around the bond, although the (E)-isomer is thermodynamically favored due to an intramolecular hydrogen bond between the amine proton ( ) and the oxygen of the ortho-nitro group.

Solvent: DMSO-

(Preferred for solubility and minimizing exchange).

H NMR Assignments (400 MHz, DMSO- ):

Proton ( )	(ppm)	Multiplicity	(Hz)	Structural Insight
NH	10.9 – 11.2	Singlet (Broad)	-	Deshielded by intramolecular H-bond to .
DNPH H-3	8.85	Doublet	2.5	Proton between two nitro groups (most deshielded aromatic).
DNPH H-5	8.35	dd	9.5, 2.5	Ortho to , meta to .
DNPH H-6	7.95	Doublet	9.5	Ortho to hydrazine linkage.
Imine ( )	7.60 – 7.75	Triplet	5.5	Diagnostic: Couples with the adjacent methylene ( ).
Phenyl ( )	7.20 – 7.35	Multiplet	-	Overlapping signals from the benzyl ring.
Methylene ( )	3.65 – 3.75	Doublet	5.5	Diagnostic: Couples with the imine proton.

Note on Isomerism: In polar solvents like DMSO, a minor set of signals corresponding to the Z-isomer may be visible (typically <5-10%). The E-isomer is locked by the H-bond ring structure.

C NMR Assignments:

• Imine Carbon (

  ): 148 – 152 ppm.

• Nitro-substituted Carbons:

  137, 144 ppm.

• Methylene Carbon (

  ): 38 – 40 ppm (High field relative to aromatics).

Analytical Logic Workflow

Figure 2: Multi-modal spectral validation workflow.

Experimental Protocol

Preparation of Brady's Reagent (2,4-DNPH Solution)

• Safety: 2,4-DNPH is shock-sensitive when dry.[3] Always handle it wet or in solution.

• Dissolve 1.0 g of 2,4-dinitrophenylhydrazine in 5 mL of concentrated sulfuric acid (

  ).

• Slowly add this mixture, with stirring, to 15 mL of water/ethanol (1:1 v/v).

• Filter if necessary to remove any undissolved solids.[1]

Derivatization of Phenylacetaldehyde[4]

• Dissolve 0.5 g of Phenylacetaldehyde (approx. 4.1 mmol) in 10 mL of ethanol.

• Add the prepared Brady's Reagent dropwise to the aldehyde solution while stirring vigorously.

• Observation: A voluminous yellow precipitate should form immediately.

• Allow the mixture to stand for 15 minutes at room temperature to ensure complete precipitation.

Purification

• Filter the precipitate using a Buchner funnel under vacuum.[1]

• Wash the solid thoroughly with:

  • Cold water (

    mL) to remove acid.

  • Cold ethanol (

    mL) to remove unreacted aldehyde.

• Recrystallization: Recrystallize from hot ethanol or an ethanol/ethyl acetate mixture to obtain analytical-grade crystals.

• Drying: Dry in a vacuum oven at 40°C for 2 hours.

Physical Constants

• Melting Point: 121 – 122°C (Lit. Value).

  • Note: Impure samples or those recrystallized from acetic acid may show deviations (110–115°C).

References

• Vogel, A. I. Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989. (Standard reference for qualitative analysis and derivative melting points).

• National Institute of Standards and Technology (NIST). Acetaldehyde, (2,4-dinitrophenyl)hydrazone Spectral Data. (Used for comparative UV/IR trends of aliphatic hydrazones).

• Shriner, R. L., et al. The Systematic Identification of Organic Compounds, 8th Ed. Wiley, 2003. (Authoritative source on derivative preparation and melting point tables).

• PubChem. Phenylacetaldehyde 2,4-dinitrophenylhydrazone (Compound Summary). National Library of Medicine.

• Silverstein, R. M., et al. Spectrometric Identification of Organic Compounds, 7th Ed. Wiley, 2005. (Reference for NMR coupling constants of imine systems).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. dettx.com [dettx.com]

a-Tolualdehyd-2,4-dinitrophenylhydrazone melting point.

Topic:

-Tolualdehyde 2,4-dinitrophenylhydrazone Melting Point Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Technical Guide: Characterization and Synthesis of -Tolualdehyde 2,4-Dinitrophenylhydrazone

Executive Summary & Chemical Identity

-Tolualdehyde (commonly known as Phenylacetaldehyde ) is a structural isomer of the ring-substituted tolualdehydes ( -, -, -methylbenzaldehyde). While often confused due to nomenclature, its chemical behavior—specifically its derivatization—is distinct.

The 2,4-dinitrophenylhydrazone (2,4-DNPH) derivative of

-tolualdehyde serves as a critical analytical standard for confirming the presence of the parent aldehyde, particularly in complex mixtures where the parent compound’s instability (polymerization/oxidation) precludes direct quantification.

Core Chemical Data

Property	Detail
Target Compound	-Tolualdehyde 2,4-dinitrophenylhydrazone
Systematic Name	Phenylacetaldehyde 2,4-dinitrophenylhydrazone
Parent Aldehyde	Phenylacetaldehyde (CAS: 122-78-1)
CAS Number (Derivative)	5352-21-6 (Generic) / Check specific isomer registries
Molecular Formula
Molecular Weight	300.27 g/mol
Appearance	Yellow to Orange Crystalline Solid

Physical Properties: The Melting Point Standard

The melting point (MP) is the definitive physical constant for identifying this derivative. Unlike spectroscopic methods, which can be ambiguous for structural isomers without high-resolution NMR, the MP provides a rapid binary exclusion test against

-, -, and -tolualdehydes.

Validated Melting Point Data

The accepted literature melting point for pure

-tolualdehyde 2,4-DNPH is 121°C .

Comparative Discrimination Table

The following table demonstrates why MP is the superior rapid identification metric for this isomer family. Note the significant thermal gap (

) between the -isomer and the ring-substituted homologs.

Compound Derivative	Structure Note	Melting Point ( )	Discrimination Potential
-Tolualdehyde 2,4-DNPH	Aldehyde on alkyl chain	121	High (Distinctly lower)
-Tolualdehyde 2,4-DNPH	Methyl on ortho-ring	194 – 196	Low (Overlaps with meta)
-Tolualdehyde 2,4-DNPH	Methyl on meta-ring	194 – 196	Low (Overlaps with ortho)
-Tolualdehyde 2,4-DNPH	Methyl on para-ring	234 – 239	High (Distinctly higher)

Critical Insight: If your experimental MP is observed in the 110–115°C range, this typically indicates solvent occlusion (ethanol) or partial oxidation of the parent aldehyde to phenylacetic acid prior to derivatization. Recrystallization from ethanol-water is mandatory for accurate characterization.

Mechanistic Pathway

The formation of the hydrazone proceeds via an acid-catalyzed nucleophilic addition-elimination reaction. Understanding this mechanism is vital for troubleshooting low yields. The rate-determining step is often the dehydration of the carbinolamine intermediate, which requires acidic conditions to protonate the hydroxyl group, making it a good leaving group (

).

Figure 1: Acid-catalyzed condensation pathway transforming phenylacetaldehyde into its stable hydrazone derivative.

Experimental Protocol: Synthesis & Purification

Objective: Isolate analytical-grade

-tolualdehyde 2,4-DNPH for MP verification.

Reagents

• Substrate: Phenylacetaldehyde (Freshly distilled recommended; prone to polymerization).

• Reagent: 2,4-Dinitrophenylhydrazine (2,4-DNPH).[1][2][3][4][5]

• Solvent: 95% Ethanol.

• Catalyst: Conc. Sulfuric Acid (

  ).[1][6]

Step-by-Step Methodology

• Preparation of Brady’s Reagent (In-situ):

  • Dissolve 1.0 g of 2,4-DNPH in 5 mL of conc.

    .

  • Cautiously add this mixture to 7 mL of water and 25 mL of 95% ethanol while stirring.

  • Note: The solution should be clear and orange-red. If turbid, filter before use.

• Derivatization Reaction:

  • Dissolve 0.5 g of

    -tolualdehyde in 10 mL of ethanol.

  • Add the aldehyde solution to the prepared Brady’s reagent.

  • Observation: A yellow-to-orange precipitate should form immediately.

  • Allow the mixture to stand at room temperature for 15 minutes. If precipitation is slow, add water dropwise to lower solubility.

• Isolation:

  • Collect the solid via vacuum filtration using a Buchner funnel.

  • Wash the filter cake copiously with cold 5% sodium bicarbonate (to remove excess acid) followed by cold water.

  • Critical Step: Acid residues lower the melting point and cause decomposition (darkening) upon heating.

• Recrystallization (Purification):

  • Dissolve the crude solid in a minimum amount of hot ethanol.

  • If the solution is dark, treat with activated charcoal and filter hot.

  • Add hot water dropwise until permanent turbidity is just observed.

  • Cool slowly to room temperature, then to

    .

  • Filter and dry the crystals in a desiccator.

Analytical Context & Troubleshooting

Why Phenylacetaldehyde is Unique

Unlike the ring-methylated tolualdehydes,

-tolualdehyde contains an -methylene group ( ). This structural feature makes it susceptible to:

• Enolization: Can lead to side reactions if the acid concentration is too high.

• Oxidation: It rapidly oxidizes to phenylacetic acid in air. Phenylacetic acid does not react with 2,4-DNPH.

  • Diagnostic: If your yield is low and the MP is incorrect, check the pH of your starting aldehyde. Acidic pH implies oxidation.

Interpretation of Color

• Yellow Crystals: Indicates the carbonyl is not conjugated with the aromatic ring (interrupted by the

  group). This confirms the -tolualdehyde structure.[7][8]

• Red/Orange Crystals: Typically indicates conjugation (e.g., benzaldehyde, cinnamaldehyde).

• Verification:

  -Tolualdehyde 2,4-DNPH should be yellow due to the lack of extended conjugation between the phenyl ring and the hydrazone system.

References

• National Institute of Standards and Technology (NIST). Acetaldehyde, (2,4-dinitrophenyl)hydrazone & Related Compounds. NIST Chemistry WebBook, SRD 69.[9] Available at: [Link]

• Shriner, R. L., Fuson, R. C., Curtin, D. Y., & Morrill, T. C. (2004). The Systematic Identification of Organic Compounds (8th ed.). Wiley.[10] (Standard text for derivative melting points).

• PubChem. Phenylacetaldehyde (2,4-dinitrophenyl)hydrazone - CID 5352216. National Library of Medicine. Available at: [Link]

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. (5th ed.). Longman Scientific & Technical.

Sources

• 1. dettx.com [dettx.com]
• 2. 2,4-Dinitrophenylhydrazine Test: Principle, Procedure & Uses [vedantu.com]
• 3. 2,4-Dinitrophenylhydrazine - Wikipedia [en.wikipedia.org]
• 4. 4-Methylbenzaldehyde | C8H8O | CID 7725 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. d-nb.info [d-nb.info]
• 6. m-Tolualdehyde | 620-23-5 | Benchchem [benchchem.com]
• 7. clearsynth.com [clearsynth.com]
• 8. clearsynth.com [clearsynth.com]
• 9. Acetaldehyde, (2,4-dinitrophenyl)hydrazone [webbook.nist.gov]
• 10. p-Tolualdehyde 2,4-Dinitrophenylhydrazone | C14H12N4O4 | CID 9561795 - PubChem [pubchem.ncbi.nlm.nih.gov]

Commercial Suppliers and Technical Guide for α-Tolualdehyde-2,4-dinitrophenylhydrazone

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of α-Tolualdehyde-2,4-dinitrophenylhydrazone, a critical derivatizing agent for the detection and identification of carbonyl compounds. Intended for researchers, scientists, and professionals in drug development, this document delves into the procurement from commercial suppliers, synthesis, characterization, and key applications of this important analytical reagent.

Introduction to α-Tolualdehyde-2,4-dinitrophenylhydrazone

α-Tolualdehyde-2,4-dinitrophenylhydrazone is the product of the condensation reaction between α-tolualdehyde (also known as phenylacetaldehyde) and 2,4-dinitrophenylhydrazine (DNPH). This reaction is a cornerstone of classical qualitative organic analysis for the identification of aldehydes and ketones.[1][2][3][4][5] The resulting hydrazone is typically a stable, crystalline solid with a distinct color and a sharp melting point, which facilitates its identification.[4][6] The formation of this derivative is a clear indicator of the presence of a carbonyl group in the analyte. Aromatic aldehydes, such as α-tolualdehyde, generally produce red or orange precipitates.[1][2][4]

In the context of drug development and research, the derivatization of carbonyl compounds with DNPH is crucial for several reasons. It allows for the sensitive detection and quantification of aldehydes and ketones, which can be present as impurities, metabolites, or degradation products in pharmaceutical preparations. Furthermore, the derivatized compounds can be readily analyzed using techniques like High-Performance Liquid Chromatography (HPLC), enhancing the accuracy and reliability of analytical methods.[1][7]

Commercial Procurement of α-Tolualdehyde-2,4-dinitrophenylhydrazone

For researchers requiring high-purity α-Tolualdehyde-2,4-dinitrophenylhydrazone for analytical standards or other critical applications, several reputable chemical suppliers offer this compound. The choice of supplier may depend on factors such as required purity, quantity, and availability.

Below is a table summarizing key information from prominent commercial suppliers. Please note that catalog numbers, availability, and pricing are subject to change and should be verified on the respective supplier's website.

Supplier	Product Name	CAS Number	Molecular Formula	Purity	Product/Catalog Number
Tokyo Chemical Industry (TCI)	o-Tolualdehyde 2,4-Dinitrophenylhydrazone	1773-44-0	C₁₄H₁₂N₄O₄	>98.0% (HPLC)	T1447
Tokyo Chemical Industry (TCI)	m-Tolualdehyde 2,4-Dinitrophenylhydrazone	2880-05-9	C₁₄H₁₂N₄O₄	>98.0% (HPLC)	T1448[8]
Sigma-Aldrich	p-Tolualdehyde, 2,4-dinitrophenylhydrazone	2571-00-8	C₁₄H₁₂N₄O₄	-	S646415[9]
Lab Pro	o-Tolualdehyde 2,4-Dinitrophenylhydrazone	1773-44-0	C₁₄H₁₂N₄O₄	Min. 98.0% (HPLC,T)	T1447-1G[10]
Shanghai Yuanye Bio-Technology Co., Ltd.	M-TOLUALDEHYDE 2,4-DINITROPHENYLHYDRAZONE	2880-05-9	-	HPLC≥98%	-[11]

Note: The CAS numbers correspond to the ortho, meta, and para isomers of tolualdehyde dinitrophenylhydrazone. α-Tolualdehyde is phenylacetaldehyde, and its corresponding 2,4-dinitrophenylhydrazone is not explicitly listed with a unique CAS number in the initial search but would be synthesized from α-tolualdehyde. The listed suppliers for tolualdehyde isomers are indicative of companies that supply similar derivatized aldehydes. For α-tolualdehyde-2,4-dinitrophenylhydrazone specifically, a custom synthesis might be required, or a direct inquiry to these suppliers is recommended.

Synthesis and Purification

For laboratories that require larger quantities or have an interest in the synthetic process, α-Tolualdehyde-2,4-dinitrophenylhydrazone can be prepared in-house. The reaction is a straightforward condensation, often referred to as Brady's test.[2][6]

Synthesis Workflow

The overall workflow for the synthesis and purification of α-Tolualdehyde-2,4-dinitrophenylhydrazone involves the reaction of α-tolualdehyde with Brady's reagent, followed by filtration, washing, and recrystallization to obtain a pure product.

Caption: Workflow for the synthesis and purification of α-Tolualdehyde-2,4-dinitrophenylhydrazone.

Experimental Protocol: Synthesis of α-Tolualdehyde-2,4-dinitrophenylhydrazone

Materials:

• α-Tolualdehyde (Phenylacetaldehyde)

• 2,4-Dinitrophenylhydrazine (DNPH)

• Concentrated Sulfuric Acid

• Methanol or Ethanol

• Deionized Water

• Beakers, Erlenmeyer flasks

• Stirring rod

• Heating mantle or water bath

• Vacuum filtration apparatus (Büchner funnel, filter flask)

• Filter paper

Procedure:

• Preparation of Brady's Reagent:

  • In a 100 mL beaker, carefully dissolve 1.0 g of 2,4-dinitrophenylhydrazine in 5 mL of concentrated sulfuric acid.

  • In a separate 250 mL beaker, place 7 mL of deionized water and 25 mL of ethanol.

  • Slowly and with constant stirring, add the 2,4-dinitrophenylhydrazine solution to the water-ethanol mixture.

  • Stir until the solution is homogeneous. If any solid remains, filter the reagent before use.[4]

• Reaction:

  • Dissolve approximately 0.5 mL of α-tolualdehyde in 5 mL of ethanol in a test tube or small Erlenmeyer flask.

  • Add 10 mL of the prepared Brady's reagent to the α-tolualdehyde solution.

  • Agitate the mixture and observe the formation of a precipitate. If no precipitate forms immediately, gently warm the mixture in a water bath for 5-10 minutes.[3]

  • Allow the mixture to cool to room temperature, and then place it in an ice bath to ensure complete precipitation.

• Purification:

  • Collect the precipitate by vacuum filtration using a Büchner funnel.

  • Wash the crystals with two small portions of cold ethanol to remove any unreacted starting materials and excess reagent.[6]

  • Further purify the crude product by recrystallization from a suitable solvent, such as ethanol or ethyl acetate. Dissolve the solid in a minimum amount of the hot solvent and allow it to cool slowly to form pure crystals.[6]

  • Collect the purified crystals by vacuum filtration and allow them to air dry.

Characterization and Quality Control

Ensuring the identity and purity of the synthesized or purchased α-Tolualdehyde-2,4-dinitrophenylhydrazone is paramount for its use as an analytical standard.

Analytical Workflow

A typical analytical workflow for the characterization of the synthesized product involves melting point determination and chromatographic analysis.

Sources

• 1. sjpas.com [sjpas.com]
• 2. chemistrysh.com [chemistrysh.com]
• 3. 2,4-Dinitrophenylhydrazine Test: Principle, Procedure & Uses [vedantu.com]
• 4. rroij.com [rroij.com]
• 5. sjpas.com [sjpas.com]
• 6. benchchem.com [benchchem.com]
• 7. agilent.com [agilent.com]
• 8. m-Tolualdehyde 2,4-Dinitrophenylhydrazone | 2880-05-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 9. P-TOLUALDEHYDE, 2,4-DINITROPHENYLHYDRAZONE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 10. labproinc.com [labproinc.com]
• 11. M-TOLUALDEHYDE 2,4-DINITROPHENYLHYDRAZONE manufacturer, CasNo.2880-05-9 Shanghai Yuanye Bio-Technology Co., Ltd. China (Mainland) [yuanye11.lookchem.com]

Protocols & Analytical Methods

HPLC analysis of m-tolualdehyd-2,4-dinitrophenylhydrazone.

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of m-Tolualdehyde-2,4-Dinitrophenylhydrazone

Introduction & Chemical Context

m-Tolualdehyde (also known as 3-methylbenzaldehyde) is a critical aromatic aldehyde intermediate utilized in the synthesis of pharmaceuticals, agrochemicals, and fragrances[1]. Furthermore, it is a recognized environmental pollutant frequently monitored in vehicle exhaust, industrial emissions, and workplace air[2][3].

Direct HPLC analysis of m-tolualdehyde is analytically challenging due to its volatility and the absence of strong inherent chromophores at higher, interference-free UV wavelengths. To overcome this, the universally accepted analytical strategy involves pre-column derivatization with 2,4-dinitrophenylhydrazine (DNPH) to form m-tolualdehyde-2,4-dinitrophenylhydrazone, a highly stable and strongly UV-absorbing derivative[4][5].

Mechanistic Rationale: The "Why" Behind Derivatization

The derivatization process is driven by a nucleophilic addition-elimination mechanism. The terminal amine of the DNPH reagent acts as a nucleophile, attacking the electrophilic carbonyl carbon of m-tolualdehyde.

Causality of pH Control: This reaction is strictly acid-catalyzed. Maintaining the sample matrix at a pH of approximately 3.0 (often using phosphoric or hydrochloric acid) protonates the carbonyl oxygen of m-tolualdehyde[4][6]. This protonation significantly increases the electrophilicity of the carbonyl carbon, accelerating the nucleophilic attack. Following the initial addition, a rapid dehydration step (elimination of water) yields the stable hydrazone.

Causality of Wavelength Selection: The formation of the hydrazone extends the conjugated ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-electron system between the aromatic ring of the tolualdehyde and the dinitrophenyl ring. This structural change shifts the absorption maximum ( ) to approximately 360 nm[7]. Monitoring at 360 nm provides a self-cleaning analytical window, as most native biological or environmental matrix interferences do not absorb strongly in this near-visible region.

Analytical Challenges: Overcoming Isomeric Co-elution

A primary hurdle in the HPLC analysis of m-tolualdehyde-DNPH is its high propensity to co-elute with p-tolualdehyde-DNPH (4-methylbenzaldehyde-DNPH)[8][9]. Because the meta- and para- isomers possess nearly identical hydrophobicities and molecular volumes, standard C18 columns utilizing simple binary gradients (e.g., water/acetonitrile) often fail to achieve baseline resolution.

To resolve this critical pair, the mobile phase chemistry must be altered to exploit subtle dipole differences. The introduction of a ternary solvent system incorporating tetrahydrofuran (THF) alters the selectivity factor (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) of the stationary phase interactions. THF acts as a strong hydrogen-bond acceptor, differentially interacting with the slight geometric variations of the m- and p- isomers, thereby enabling successful chromatographic separation[10].

Experimental Protocol: A Self-Validating System

This step-by-step methodology adapts the rigorous frameworks of EPA Method 8315A (aqueous/solid matrices) and EPA Method TO-11A (air matrices) to ensure a highly trustworthy, self-validating analytical workflow[4][5].

Step 1: Reagent Preparation

• DNPH Derivatizing Solution: Dissolve 3.0 g of recrystallized 2,4-DNPH in 1.0 L of HPLC-grade acetonitrile. Acidify the solution with 5.0 mL of concentrated phosphoric acid.

  • Quality Control: DNPH must be recrystallized prior to use to minimize background carbonyl contamination. The blank impurity level must remain <25 µg/L[4][6].

• Extraction Buffer: Prepare a 0.1 M acetate buffer adjusted to pH 3.0[4].

Step 2: Sample Derivatization & Extraction

• For Aqueous/Liquid Samples (EPA 8315A): Combine 100 mL of the pH 3.0 buffered sample with 5.0 mL of the DNPH derivatizing solution. Agitate continuously at room temperature for 1 hour to drive the hydrazone formation to completion. Pass the solution through a pre-conditioned C18 Solid-Phase Extraction (SPE) cartridge, and elute the retained m-tolualdehyde-DNPH with 5.0 mL of HPLC-grade acetonitrile[4].

• For Air Samples (EPA TO-11A): Draw a known volume of ambient air through a commercially available, pre-coated DNPH silica gel cartridge. Following collection, elute the cartridge directly with 5.0 mL of acetonitrile into a volumetric flask[5][11].

Step 3: HPLC-UV/DAD Setup

• Column: High-resolution C18 column (e.g., 150 mm × 4.6 mm, 3 µm or sub-2 µm for UHPLC)[8][12].

• Detector: UV/Vis or Diode Array Detector (DAD) set to 360 nm[7].

• Column Temperature: 30°C (Maintains thermodynamic consistency for retention times).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

Step 4: Gradient Elution Profile

To achieve isomeric separation, utilize the following ternary gradient.

• Mobile Phase A: Water / THF (90:10, v/v)[10].

• Mobile Phase B: Acetonitrile.

Table 1: Optimized Gradient Elution Profile

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Mechanistic Rationale
0.0	60	40	Retains polar, early-eluting carbonyl derivatives (e.g., formaldehyde).
10.0	40	60	Elutes mid-polarity derivatives, resolving m- and p-tolualdehyde.
15.0	0	100	High-organic column wash to purge highly hydrophobic matrix lipids.
18.0	0	100	Hold to ensure complete column clearance.
18.1	60	40	Rapid return to initial conditions.
23.0	60	40	Re-equilibration period prior to the next injection.

Step 5: System Suitability and Quality Control

A trustworthy protocol must validate its own performance during every sequence run. The following parameters ensure the integrity of the generated data[8][9].

Table 2: System Suitability Criteria

Parameter	Acceptance Criteria	Purpose / Causality
Method Blank	Target Peak Area < LOQ	Confirms the absence of m-tolualdehyde contamination in the DNPH reagent.
Calibration Linearity	(0.1 to 10 µg/mL)	Validates the dynamic range and detector response proportionality.
Retention Time Precision	RSD 2.0% (n=5)	Ensures pump delivery accuracy and gradient stability.
Isomeric Resolution ( )	(m- vs p-isomer)	Guarantees baseline separation for accurate peak integration.
Tailing Factor ( )		Indicates optimal column health and the absence of secondary silanol interactions.

Workflow Visualization

Workflow for m-tolualdehyde-DNPH derivatization and HPLC-UV analysis.

References

• [Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC)] - epa.
• [Method TO-11A - Determination of Formaldehyde in Ambient Air Using Adsorbent Cartridge Followed by HPLC] - epa.
• [EPA Method 8315A Instrumentation Guide] - amptius.
• [Aldehydes/Ketones from DNPH Adsorbents by HPLC - Analytical Method] - keikaventures.
• [Quantitative Analysis of Carbonyl-DNPH Derivatives by UHPLC/UV] - thermoscientific.
• [EPA Method TO11 Determination of Formaldehyde in Ambient Air using Adsorbant Cartridge followed by High Performance Liquid Chromatography (HPLC)] - waters.
• [Automated Online Desorption and Analysis of DNPH Derivatives of Airborne Aldehydes and Ketones] - gerstelus.
• [Aldehyde/Ketone DNPH Analysis] - chromtech.net.
• [Analysis of DNPH-derivatized Aldehydes and Ketones using the Agilent 1220 Infinity LC System with Diode Array Detector] - agilent.
• [m-Tolualdehyde | 620-23-5] - benchchem.
• [Determination of Carbonyl Compounds in Workplace Air] - theanalyticalscientist.
• [Iso 16000-3] - scribd.

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• 4. epa.gov [epa.gov]
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• 8. apps.thermoscientific.com [apps.thermoscientific.com]
• 9. gerstelus.com [gerstelus.com]
• 10. waters.com [waters.com]
• 11. Analytical Method [keikaventures.com]
• 12. agilent.com [agilent.com]

Application Note: Quantitative Determination of α-Tolualdehyde via 2,4-Dinitrophenylhydrazone Derivatization and HPLC-UV Analysis

Abstract

This application note provides a detailed protocol for the derivatization of α-Tolualdehyde with 2,4-dinitrophenylhydrazine (DNPH) for subsequent quantitative analysis by High-Performance Liquid Chromatography (HPLC) with UV detection. This method is crucial for researchers, scientists, and drug development professionals who require accurate measurement of carbonyl compounds. The derivatization process converts volatile and reactive aldehydes into stable, non-volatile 2,4-dinitrophenylhydrazone derivatives, which are readily detectable by UV spectroscopy.[1][2][3] The protocol herein outlines the chemical rationale, step-by-step procedures, and analytical considerations to ensure reliable and reproducible results.

Introduction and Scientific Principle

Carbonyl compounds, including aldehydes and ketones, are a significant class of molecules in environmental science, food chemistry, and pharmaceutical development.[1] Their high volatility and reactivity, however, can complicate direct analysis.[1][3] Derivatization with 2,4-dinitrophenylhydrazine (DNPH) is a well-established and robust method to overcome these challenges.[2][4][5]

The underlying principle of this method is the acid-catalyzed nucleophilic addition-elimination reaction between the carbonyl group of α-Tolualdehyde and the primary amine group of DNPH. In an acidic medium, the carbonyl oxygen is protonated, increasing the electrophilicity of the carbonyl carbon. The lone pair of electrons on the terminal nitrogen of DNPH then attacks the carbonyl carbon.[6] Subsequent dehydration leads to the formation of a stable, yellow-to-orange crystalline product, α-Tolualdehyde-2,4-dinitrophenylhydrazone, which exhibits strong UV absorbance, typically around 360-380 nm.[1][7] This distinct chromophore allows for sensitive and selective detection by HPLC-UV.[4]

The reaction is highly specific for carbonyl compounds, making it a reliable tool for their quantification in complex matrices. The formation of the hydrazone derivative significantly reduces the volatility of the analyte, facilitating sample handling and analysis.[3][8]

Materials and Reagents

Chemicals and Solvents

• α-Tolualdehyde (Phenylacetaldehyde), ≥95% purity

• 2,4-Dinitrophenylhydrazine (DNPH), reagent grade, wetted with water (minimum 30%)[9]

• Acetonitrile (ACN), HPLC grade[4]

• Perchloric acid (HClO₄), 70%, analytical grade

• Deionized water, 18.2 MΩ·cm

• Nitrogen gas, high purity

Equipment

• HPLC system with a UV-Vis detector

• C18 reverse-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Analytical balance

• Volumetric flasks (Class A)

• Pipettes and tips

• pH meter

• Vortex mixer

• Syringe filters (0.45 µm, PTFE)

• Autosampler vials

Safety Precautions

Hazard Warning: 2,4-Dinitrophenylhydrazine is a flammable solid and can be explosive when dry.[9][10][11][12][13] It is also harmful if swallowed.[10][11][12] Always handle DNPH in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[10][12] Keep DNPH away from heat, sparks, and open flames.[10][11][12] Ensure the material is kept moist with water as supplied.[9][13] Perchloric acid is highly corrosive and a strong oxidizing agent; handle with extreme care.

Experimental Protocol

Preparation of Reagents

4.1.1. DNPH Derivatizing Reagent (0.2% w/v in Acetonitrile with Acid Catalyst)

• Accurately weigh 200 mg of wetted 2,4-dinitrophenylhydrazine into a 100 mL volumetric flask.

• Add approximately 80 mL of acetonitrile and sonicate for 10 minutes to dissolve.

• Carefully add 0.5 mL of 70% perchloric acid to the solution.

• Bring the flask to the 100 mL mark with acetonitrile and mix thoroughly.

• Store the reagent in a tightly sealed amber glass bottle at 4°C. The solution is stable for up to one month.

Causality: The acidic catalyst (perchloric acid) is essential to protonate the carbonyl oxygen of α-Tolualdehyde, thereby activating it for nucleophilic attack by the weakly basic DNPH. Acetonitrile is an excellent solvent for both the DNPH reagent and the resulting hydrazone derivative.

4.1.2. Standard Stock Solution of α-Tolualdehyde (1000 µg/mL)

• Accurately weigh 100 mg of α-Tolualdehyde into a 100 mL volumetric flask.

• Dissolve and bring to volume with acetonitrile.

• This stock solution should be stored at 4°C and is stable for up to one week.

Derivatization Procedure

• Prepare a series of working standard solutions of α-Tolualdehyde by diluting the stock solution with acetonitrile to achieve concentrations ranging from 1 µg/mL to 50 µg/mL.

• In a clean autosampler vial, add 500 µL of each working standard solution (or sample).

• Add 500 µL of the DNPH derivatizing reagent to the vial.

• Cap the vial and vortex for 30 seconds.

• Incubate the reaction mixture at 40°C for 60 minutes in a heating block or water bath.[7]

• After incubation, allow the vials to cool to room temperature.

• The derivatized sample is now ready for HPLC analysis.

Self-Validation: A blank sample containing only the solvent and the DNPH reagent should be prepared and analyzed alongside the standards and samples. This will help to identify any interfering peaks from the reagent itself.

Workflow Diagram

Caption: Workflow for the derivatization of α-Tolualdehyde with DNPH.

HPLC Analysis

Chromatographic Conditions

The following HPLC conditions are a starting point and may require optimization based on the specific instrumentation and column used.

Parameter	Value
Column	C18 Reverse-Phase (250 mm x 4.6 mm, 5 µm)
Mobile Phase A	Deionized Water
Mobile Phase B	Acetonitrile
Gradient	60% B to 80% B over 15 minutes, then hold at 80% B for 5 minutes, return to 60% B over 1 minute, and equilibrate for 4 minutes.
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
UV Detection	365 nm

Causality: A reverse-phase C18 column is ideal for separating the relatively non-polar DNPH derivatives.[1] A gradient elution with water and acetonitrile allows for the efficient separation of the derivatized analyte from unreacted DNPH and other potential byproducts. Detection at 365 nm provides high sensitivity for the dinitrophenylhydrazone derivative.[14]

Quantification

A calibration curve is constructed by plotting the peak area of the α-Tolualdehyde-DNPH derivative against the concentration of the prepared standards. The concentration of α-Tolualdehyde in unknown samples can then be determined by interpolating their peak areas on the calibration curve. The linearity of the calibration curve should be established, with a correlation coefficient (r²) of ≥ 0.999 being desirable.

Reaction Mechanism

The derivatization reaction proceeds via a two-step nucleophilic addition-elimination mechanism.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. apps.thermoscientific.com [apps.thermoscientific.com]
• 3. chromatographyonline.com [chromatographyonline.com]
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• 5. Development and evaluation of a liquid chromatography-tandem mass spectrometry method for simultaneous measurement of toxic aldehydes from brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scribd.com [scribd.com]
• 7. unitedchem.com [unitedchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. fishersci.fr [fishersci.fr]
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• 11. chemos.de [chemos.de]
• 12. lobachemie.com [lobachemie.com]
• 13. southwest.tn.edu [southwest.tn.edu]
• 14. academia.edu [academia.edu]

Application Note: Quantitative Analysis of m-Tolualdehyde via 2,4-Dinitrophenylhydrazine (DNPH) Derivatization and HPLC-UV

Executive Summary

The quantification of volatile carbonyl compounds, specifically m-tolualdehyde (3-methylbenzaldehyde), is a critical analytical requirement in environmental air monitoring, industrial hygiene, and pharmaceutical impurity profiling. Because m-tolualdehyde is highly volatile and lacks a distinct, interference-free UV chromophore, direct analysis is prone to poor sensitivity and analyte loss.

This application note details a robust, self-validating protocol for the quantitative analysis of m-tolualdehyde using 2,4-dinitrophenylhydrazine (DNPH) derivatization followed by High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). By adhering to established regulatory frameworks such as U.S. EPA Compendium Method TO-11A[1] and CARB Method 1004[2], this guide provides researchers with the mechanistic causality behind each workflow step, ensuring high-fidelity data generation.

Mechanistic Rationale: The Role of DNPH Derivatization

Directly quantifying low-molecular-weight aldehydes in complex matrices is analytically challenging. To overcome this, the analytical workflow employs a chemical derivatization step using DNPH-coated silica gel cartridges[3].

The Causality of Derivatization:

• Volatility Reduction: The nucleophilic addition of DNPH to the carbonyl group of m-tolualdehyde, followed by acid-catalyzed dehydration, forms m-tolualdehyde-2,4-dinitrophenylhydrazone[1]. This converts a volatile gas-phase analyte into a stable, non-volatile solid, preventing sample loss during transport and storage.

• Signal Amplification: The resulting hydrazone derivative features a highly conjugated

  -electron system, shifting the UV absorbance maximum to approximately 360 nm[1][2]. This wavelength is highly specific, isolating the analyte signal from the background noise of unreacted aromatic hydrocarbons that typically absorb at lower wavelengths (210-254 nm).

Reaction pathway of m-tolualdehyde and DNPH forming a stable chromophore.

Experimental Protocol: A Self-Validating Workflow

To ensure trustworthiness, this protocol is designed as a self-validating system. Quality control (QC) checkpoints—such as ozone scrubbing and field blanks—are integrated to automatically flag false positives or analyte degradation.

Materials & Reagents

• Sampling Media: Pre-packed DNPH-coated silica gel cartridges (low pressure drop)[1].

• Interference Removal: Potassium Iodide (KI) ozone scrubbers[1].

• Solvents: HPLC-grade Acetonitrile (ACN) and Ultrapure Water (18.2 MΩ·cm)[4].

• Standards: Certified reference standard of m-tolualdehyde-2,4-dinitrophenylhydrazone (CAS: 2880-05-9)[5].

Air Sampling Procedure

Causality Check: Ozone in ambient air reacts with both the DNPH reagent and the formed hydrazone derivatives, leading to a severe negative bias (under-reporting of m-tolualdehyde)[6]. An ozone scrubber must precede the DNPH cartridge.

• Assemble the sampling train in the following order: Heated Inlet (if sampling high humidity)

  KI Ozone Scrubber DNPH Cartridge Mass Flow Controller Vacuum Pump[3].

• Calibrate the pump to a flow rate of 1.0 L/min.

• Draw a known volume of air (e.g., 60 L over 1 hour for short-term monitoring, or up to 24 hours for Time-Weighted Average)[1][3].

• Self-Validation Step: Deploy a "Field Blank" cartridge. Open it at the sampling site, immediately cap it, and store it alongside the active samples to monitor for passive environmental contamination[6].

Sample Elution & Preparation

• Remove the DNPH cartridge from the sampling train and cap both ends securely.

• In the laboratory, orient the cartridge in the direction of the gravity flow.

• Elute the derivatized m-tolualdehyde-DNPH complex by passing exactly 5.0 mL of HPLC-grade acetonitrile through the cartridge into a volumetric flask[7][8].

• Self-Validation Step: Spike a blank cartridge with a known concentration of m-tolualdehyde-DNPH standard before elution. This Laboratory Control Spike (LCS) validates that the elution efficiency is within the acceptable 85-115% recovery range[6].

HPLC-UV Instrumental Conditions

• Column: Sub-2 µm C18 UHPLC column (e.g., 2.1 × 150 mm, 1.8 µm) to maximize theoretical plates and resolution[4][9].

• Mobile Phase A: Ultrapure Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 45% B to 60% B over 15 minutes, optimized to separate the C3-C4 and benzaldehyde regions[1][7].

• Flow Rate: 0.4 - 1.2 mL/min (dependent on column internal diameter and system pressure limits up to 600-1250 bar)[7][9].

• Detection: UV/Diode Array Detector (DAD) set to 360 nm (Reference 400 nm)[1].

Workflow for m-tolualdehyde air sampling and HPLC-UV analysis.

Chromatographic Challenges & Causality

The Isomeric Co-elution Dilemma: A significant challenge in the quantitative analysis of m-tolualdehyde is its structural similarity to p-tolualdehyde and o-tolualdehyde. On conventional 5 µm C18 columns using standard water/acetonitrile gradients, m-tolualdehyde-DNPH and p-tolualdehyde-DNPH frequently co-elute due to their nearly identical hydrophobicities and molecular volumes[7][9].

Field-Proven Solutions:

• UHPLC Adoption: Transitioning to sub-2 µm particle columns significantly increases resolving power, though m- and p-tolualdehyde may still partially co-elute depending on the gradient steepness[9].

• Mobile Phase Modification: As noted in advanced CARB 1004 applications, adding a ternary solvent such as Tetrahydrofuran (THF) or utilizing an ammonium acetate/acetonitrile mobile phase can alter the selectivity (

  ) of the column, forcing the separation of these positional isomers[2].

• Orthogonal Detection (LC-MS): If baseline resolution cannot be achieved via UV, Single Quadrupole LC-MS can be employed. While m- and p-tolualdehyde share the same m/z (299 for the deprotonated [M-H]- ion)[10][11], LC-MS adds an order of magnitude in sensitivity, allowing for the quantification of trace peaks that UV detection misses[10].

Quantitative Data & Method Performance

When utilizing optimized UHPLC-UV parameters, the derivatization method exhibits exceptional linearity and precision. The table below summarizes typical performance metrics for tolualdehyde-DNPH derivatives based on validated industry data[9][10].

Parameter	Performance Metric	Causality / Note
Linearity Range	98 – 50,000 ng/mL (ppb)	Broad dynamic range due to the high extinction coefficient of the DNPH chromophore[9].
Correlation Coefficient ( )	> 0.999	Ensures reliable quantitation across varying environmental exposure levels[9][10].
Limit of Detection (LOD)	~33.9 – 104.5 ng/mL	Defined at S/N = 3. Sufficient for ambient air monitoring[9].
Limit of Quantitation (LOQ)	~181.2 – 396.8 ng/mL	Defined at S/N = 10. LC-MS can lower this LOQ by an order of magnitude (down to ~9 ppb)[9][10].
Accuracy (Recovery)	96.3% – 103.6%	Validated at 400 ppb and 2000 ppb levels using external calibration[9].
Holding Time	14 days (Extract: 30 days)	Refrigeration at 4°C is required to prevent hydrazone degradation[3][6].

Conclusion

The quantitative analysis of m-tolualdehyde using 2,4-dinitrophenylhydrazine (DNPH) derivatization is a highly reliable, standardized methodology. By understanding the causality behind the use of ozone scrubbers (to prevent reagent degradation) and the necessity of high-efficiency UHPLC columns (to resolve positional isomers), researchers can avoid common analytical pitfalls. Implementing the self-validating QC steps outlined in this protocol ensures that the resulting data is both scientifically rigorous and defensible for regulatory compliance.

References

• U.S. Environmental Protection Agency (EPA).Method TO-11A - Determination of Formaldehyde in Ambient Air Using Adsorbent Cartridge Followed by HPLC.
• Thermo Fisher Scientific.
• Agilent Technologies.Analysis of DNPH-derivatized Aldehydes and Ketones using Agilent iQ Single Quadrupole LCMS.
• The Analytical Scientist.Determination of Carbonyl Compounds in Workplace Air.
• Gerstel.Automated Online Desorption and Analysis of DNPH Derivatives of Airborne Aldehydes and Ketones.
• Agilent Technologies.Analysis of DNPH-derivatized Aldehydes and Ketones using the Agilent 1220 Infinity LC System with Diode Array Detector.
• Google Patents (US20200355656A1).
• Environmental Analytical Service (EAS).TO-11A Aldehydes and Ketones.
• Keika Ventures.Aldehydes/Ketones from DNPH Adsorbents by HPLC - Analytical Method.
• Tokyo Chemical Industry (TCI).m-Tolualdehyde 2,4-Dinitrophenylhydrazone | 2880-05-9.
• PubChem (NIH).m-Tolualdehyde 2,4-Dinitrophenylhydrazone | C14H12N4O4 | CID 520393.
• PubChemLite.M-tolualdehyde 2,4-dinitrophenylhydrazone (C14H12N4O4).

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• 5. m-Tolualdehyde 2,4-Dinitrophenylhydrazone | C14H12N4O4 | CID 520393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. easlab.com [easlab.com]
• 7. gerstelus.com [gerstelus.com]
• 8. US20200355656A1 - Method for Detecting Aldehyde and Ketone By Using Thin Layer Chromatography - Google Patents [patents.google.com]
• 9. apps.thermoscientific.com [apps.thermoscientific.com]
• 10. agilent.com [agilent.com]
• 11. PubChemLite - M-tolualdehyde 2,4-dinitrophenylhydrazone (C14H12N4O4) [pubchemlite.lcsb.uni.lu]

a-Tolualdehyd-2,4-dinitrophenylhydrazone as a standard in chromatography.

Application Note: High-Fidelity Analysis of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-Tolualdehyde-2,4-DNPH Subject: Standardization, Chromatographic Separation, and Isomer Management of Phenylacetaldehyde-DNPH. Date: October 26, 2023 Author: Senior Application Scientist, Chromatography Division

Executive Summary

This guide details the protocol for utilizing ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-Tolualdehyde-2,4-dinitrophenylhydrazone (Phenylacetaldehyde-DNPH) as a reference standard in HPLC analysis.[1][2] While widely used for monitoring oxidation products in pharmaceuticals and environmental pollutants (EPA Method TO-11A), this analyte presents two specific chromatographic challenges: geometric isomerism (E/Z separation) and isobaric co-elution with m- and p-tolualdehyde derivatives.[3][2] This note provides a self-validating workflow to ensure accurate quantification despite these kinetic and thermodynamic behaviors.

Chemical Basis & Reaction Mechanism

ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-Tolualdehyde (Phenylacetaldehyde, CAS 122-78-1) lacks a strong UV chromophore and is unstable due to oxidation.[1][2] Derivatization with 2,4-Dinitrophenylhydrazine (DNPH) creates a stable hydrazone with high UV absorptivity at 360 nm.[3][2]

Critical Insight: The C=N double bond in the hydrazone allows for E (anti) and Z (syn) stereoisomers.[3] Unlike formaldehyde-DNPH (which is symmetric), ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-tolualdehyde-DNPH is asymmetric.[2] In high-efficiency HPLC columns, these isomers often resolve as two distinct peaks.[3][2] Failure to sum these peaks results in a ~30% underestimation of concentration.

Figure 1: Reaction Pathway and Isomerization

Caption: Acid-catalyzed condensation of

-tolualdehyde with DNPH yielding E/Z isomers. Note the reversible isomerization driven by UV exposure or pH.

Experimental Protocol

Reagents and Standards

• Target Standard:

  -Tolualdehyde-2,4-DNPH (Solid reference material, >99% purity).

• Solvent: Acetonitrile (HPLC Grade).[3][1][2][4] Note: Do not use Methanol as the primary solvent for stock preparation, as it can promote transacetalization or shift isomer ratios unpredictably.

• Mobile Phase A: Water (Ultra-pure, 18 MΩ).[3][2]

• Mobile Phase B: Acetonitrile (HPLC Grade).[3][1][2][4]

Preparation of Calibration Standards

This protocol assumes the use of a pre-derivatized solid standard to eliminate reaction efficiency variables.

• Stock Solution (1000 µg/mL):

  • Weigh 10.0 mg of

    -Tolualdehyde-DNPH into a 10 mL volumetric flask.

  • Dissolve in 100% Acetonitrile.[3][2][5] Sonicate for 5 minutes to ensure complete dissolution (solubility can be limited).

• Working Standard Mix (10 µg/mL):

  • Dilute 100 µL of Stock Solution into 9.9 mL of Acetonitrile.

  • Validation Step: Inject this immediately.[3][1][2] You should see a dominant peak (E-isomer) and likely a smaller peak (Z-isomer).[3][2]

• Equilibration (Crucial):

  • If precise isomer ratios are required for peak identification, add 0.1% Phosphoric Acid to the working standard.[3][6] This catalyzes the E/Z equilibrium, ensuring consistent retention times.[3]

Chromatographic Conditions

Parameter	Specification	Rationale
Column	C18 Reverse Phase (e.g., Zorbax Eclipse Plus or Hypersil GOLD), 2.1 x 100 mm, 1.8 µm	Sub-2 µm particles required to resolve ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> -tolualdehyde from p-tolualdehyde.[1][2]
Flow Rate	0.4 mL/min	Optimized for UHPLC pressure limits.[3][1][2]
Temperature	30°C	Controls viscosity and isomer interconversion rates.[3][1][2]
Wavelength	360 nm (Ref 450 nm)	Max absorbance for the hydrazone chromophore.[3][1][2]
Injection	2 - 5 µL	Minimize solvent effects (strong solvent broadening).[3][1][2]

Gradient Profile:

• 0 min: 40% B

• 10 min: 65% B[3]

• 12 min: 95% B (Wash)[3][2]

• 14 min: 40% B (Re-equilibrate)

Critical Method Parameters & Troubleshooting

The "Double Peak" Phenomenon

Users often misidentify the Z-isomer as an impurity.[1]

• Observation: A small peak elutes 0.5–1.0 minutes before the main

  -tolualdehyde-DNPH peak.[2]

• Confirmation: Check the UV spectrum of both peaks. They should be nearly identical (max ~360 nm).

• Action: Sum the areas of both peaks for quantification. Do not treat the minor peak as an interference.

Isobaric Interference (The Tolualdehyde Cluster)

ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-Tolualdehyde (Phenylacetaldehyde) has the same molecular weight as o-, m-, and p-tolualdehyde.[2]

• Risk: On standard C18 columns, p-tolualdehyde-DNPH often co-elutes with

  -tolualdehyde-DNPH.[2]

• Solution: If differentiation is required, use a Phenyl-Hexyl or Biphenyl stationary phase.[3][1][2] The ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  interactions differ between the benzylic aldehyde ( -tolualdehyde) and the ring-substituted aldehydes (tolualdehydes), enhancing selectivity.

Figure 2: Method Decision Tree

Caption: Decision logic for handling isomer splitting and isobaric interferences during analysis.

Validation Criteria

To ensure the method is "self-validating" (Trustworthiness), the following criteria must be met in every run:

• Resolution Check: The valley between the Z-isomer and E-isomer must be distinguishable (if split), OR the peak symmetry factor must be < 1.5 if they are merging.[3]

• Blank Verification: Inject an Acetonitrile blank.[3][1][2] DNPH reagents often contain trace carbonyls.[3][2] The background for

  -tolualdehyde must be < 10% of the LOQ.

• Linearity:

  over the range of 0.1 µg/mL to 10 µg/mL.[2]

• LOD/LOQ: Typical LOQ for this method is 0.05 µg/mL (using UV).[3][1][2]

References

• U.S. Environmental Protection Agency. (1999).[3][1][2] Compendium Method TO-11A: Determination of Formaldehyde in Ambient Air Using Adsorbent Cartridge Followed by High Performance Liquid Chromatography (HPLC). [Link][3][7][8]

• Uchiyama, S., et al. (2003).[3][2][9] Isomerization of aldehyde-2,4-dinitrophenylhydrazone derivatives and validation of high-performance liquid chromatographic analysis. Journal of Chromatography A. [Link][3][1][2]

• Agilent Technologies. (2016).[3][1][2] Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones from HPLC to UHPLC. [Link]

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• 7. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 8. Analytical Method [keikaventures.com]
• 9. Isomerization of aldehyde-2,4-dinitrophenylhydrazone derivatives and validation of high-performance liquid chromatographic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity Quantification of a-Tolualdehyde in Environmental Samples via 2,4-DNPH Derivatization and UHPLC-UV Analysis

Abstract

a-Tolualdehyde (methylbenzaldehyde), existing as ortho-, meta-, and para-isomers, is an aromatic aldehyde of significant environmental interest due to its industrial uses and its role as a precursor in the formation of photochemical smog.[1][2] Accurate monitoring of its presence in air and water is crucial for assessing human exposure and understanding atmospheric chemistry. This application note provides a comprehensive, field-proven guide for the analysis of a-Tolualdehyde in environmental matrices. The methodology is centered on the robust and widely accepted technique of derivatization with 2,4-dinitrophenylhydrazine (2,4-DNPH), followed by high-sensitivity analysis using Ultra-High-Performance Liquid Chromatography (UHPLC) with UV detection. We will detail the underlying chemical principles, provide step-by-step protocols for both air and water sample preparation, present optimized instrumental conditions, and discuss essential quality control measures to ensure data of the highest integrity.

Introduction: The Rationale for Derivatization

Low molecular weight aldehydes like a-Tolualdehyde are highly volatile and reactive, making their direct analysis in complex environmental samples challenging.[3][4] Furthermore, they lack a strong native chromophore, which limits the sensitivity of direct UV spectrophotometric detection.[3] To overcome these limitations, a derivatization strategy is employed. The most common and reliable method, forming the basis of regulatory standards like U.S. EPA Method TO-11A, is the reaction of carbonyl compounds with 2,4-dinitrophenylhydrazine (DNPH).[1][5][6]

Causality of Derivatization: The reaction with DNPH in an acidic medium converts the target aldehyde into a stable, non-volatile 2,4-dinitrophenylhydrazone derivative.[7] This transformation is advantageous for several key reasons:

• Stability: The resulting hydrazone is significantly more stable than the parent aldehyde, preventing degradation during sample storage and processing.[6]

• Reduced Volatility: The derivative has a much lower vapor pressure, minimizing analyte loss.[3]

• Enhanced Detectability: The introduction of the dinitrophenyl group acts as a powerful chromophore, allowing for highly sensitive and selective detection by UV-Vis spectrophotometry, typically around 360 nm.[8][9][10]

The reaction proceeds via a nucleophilic addition of the amino group from DNPH to the carbonyl carbon of a-Tolualdehyde, followed by the elimination of a water molecule to form the stable hydrazone.[1][6]

Caption: Derivatization of a-Tolualdehyde with 2,4-DNPH.

Comprehensive Analytical Workflow

The successful analysis of a-Tolualdehyde hinges on a systematic workflow that ensures sample integrity from collection through to final quantification. Each stage is designed to maximize recovery and minimize contamination, providing a self-validating system when followed correctly.

Caption: General workflow for a-Tolualdehyde analysis.

Protocols: From Sample to Analysis

This section provides detailed, step-by-step methodologies for handling both air and water samples.

Part 3.1: Air Sample Collection and Preparation (Adapted from EPA Method TO-11A)

This protocol is designed for active sampling of ambient or indoor air to determine time-weighted average concentrations.[6]

Materials:

• Commercially available silica gel cartridges coated with acidified 2,4-DNPH (e.g., Waters Sep-Pak XPoSure Aldehyde Samplers).[11]

• Personal sampling pump calibrated to a flow rate between 0.5 and 1.5 L/min.[6][11]

• Ozone denuder/scrubber (recommended for outdoor/high-ozone environments).[1]

• HPLC-grade acetonitrile.

• Class A volumetric flasks (5.0 mL).

• Syringe filters (0.2 or 0.45 µm, PTFE).

Protocol:

• Pump Calibration: Calibrate the sampling pump with a representative sampler cartridge in-line to the desired flow rate (typically 1.0 L/min for general IAQ).[11] Record the flow rate.

• Sample Collection:

  • Remove the end caps from a DNPH cartridge and connect the longer end to the sampling pump tubing.

  • If sampling in an environment with expected high ozone levels (e.g., outdoor urban air), attach an ozone denuder upstream of the cartridge to prevent degradation of the DNPH and the formed hydrazones.[1][12]

  • Position the sampler in the desired location, typically in the breathing zone for personal exposure monitoring.

  • Start the pump and record the start time.

  • Sample for a predetermined duration. A typical sample volume of 60-100 L is often sufficient for indoor or ambient air.[11]

  • At the end of the sampling period, stop the pump, record the end time, and immediately recap the cartridge.

• Field Blank: Handle one cartridge in the same manner as the samples (uncap, leave at the sampling site for the duration, and recap) but do not draw air through it. This blank is crucial for assessing background contamination.[2]

• Elution:

  • In the laboratory, uncap the cartridge and attach it to a syringe or an elution manifold.

  • Slowly pass 5.0 mL of HPLC-grade acetonitrile through the cartridge, collecting the eluate in a 5.0 mL volumetric flask.

  • Ensure the solvent flows dropwise to maximize extraction efficiency.

  • Once all solvent has passed through, bring the volume in the flask up to the 5.0 mL mark with acetonitrile.

  • Stopper and mix thoroughly.

• Final Preparation: Filter a portion of the eluate through a 0.2 µm PTFE syringe filter into an autosampler vial for UHPLC analysis.

Part 3.2: Water Sample Collection and Preparation (Adapted from SPE Methods)

This protocol is suitable for analyzing dissolved a-Tolualdehyde in various aqueous matrices like groundwater, surface water, or industrial effluent. The method relies on in-situ derivatization followed by solid-phase extraction (SPE) to concentrate the analyte.[13][14]

Materials:

• 2,4-DNPH solution (acidified).

• Solid-Phase Extraction (SPE) cartridges (e.g., C18, 500 mg).[10][15]

• SPE vacuum manifold.

• HPLC-grade acetonitrile and methanol.

• Reagent-grade water.

• pH meter and buffer solutions.

Protocol:

• Sample Collection: Collect water samples in scrupulously clean amber glass bottles. Avoid using plastic containers or rinsing glassware with acetone, as these can introduce carbonyl contaminants.[10]

• Derivatization:

  • Measure a known volume of the water sample (e.g., 100 mL) into a clean glass flask.

  • Adjust the sample pH to approximately 3 using a suitable acid.[10]

  • Add a sufficient volume of the acidified 2,4-DNPH solution.

  • Allow the derivatization reaction to proceed for a set time (e.g., 1 hour at 40°C) to ensure complete conversion.[10]

• SPE Cartridge Conditioning:

  • Place a C18 SPE cartridge on the vacuum manifold.

  • Condition the cartridge by passing 5 mL of acetonitrile, followed by 5 mL of methanol, and finally 10 mL of reagent water. Do not allow the cartridge to go dry after the final water wash.

• Sample Loading and Extraction:

  • Load the derivatized water sample onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 5-10 mL/min). The a-Tolualdehyde-DNPH derivative will be retained on the C18 sorbent.

  • After the entire sample has passed through, wash the cartridge with a small volume of reagent water to remove any interfering polar compounds.

  • Dry the cartridge thoroughly by drawing air through it for 15-20 minutes. This step is critical for ensuring efficient elution.

• Elution and Final Preparation:

  • Place a collection tube or volumetric flask under the cartridge.

  • Elute the retained hydrazone derivative from the cartridge using a small volume of acetonitrile (e.g., 2 x 2 mL).

  • Adjust the final volume of the eluate to a precise value (e.g., 5.0 mL) in a volumetric flask.

  • Transfer an aliquot to an autosampler vial for UHPLC analysis.

Instrumental Analysis and Data Presentation

Transitioning from traditional HPLC to UHPLC offers significant advantages in speed and resolution without compromising analytical performance.[16]

Optimized UHPLC-UV Conditions

The following table summarizes a robust set of starting conditions for the separation and quantification of a-Tolualdehyde-DNPH isomers.

Parameter	Condition	Rationale
System	UHPLC System (e.g., Agilent 1290, Thermo Accela)	Capable of handling high backpressures associated with sub-2 µm particle columns, enabling faster and more efficient separations.[8][16]
Column	C18 Reversed-Phase, sub-2 µm (e.g., 2.1 x 50 mm, 1.8 µm)	Provides excellent separation of DNPH derivatives with sharp peak shapes. The shorter length and smaller particle size drastically reduce run times.[3][16]
Mobile Phase A	Water	Standard polar phase for reversed-phase chromatography.
Mobile Phase B	Acetonitrile	Strong organic solvent for eluting the relatively non-polar hydrazone derivatives.[16]
Gradient	50% B to 95% B over 5 minutes	A gradient elution is necessary to separate early-eluting polar derivatives from later-eluting, more non-polar ones like a-Tolualdehyde-DNPH.
Flow Rate	0.5 mL/min	Optimized for a 2.1 mm ID column to maintain efficiency while conserving solvent.
Column Temp.	35 °C	Improves peak shape and ensures reproducible retention times.
Injection Vol.	5 µL	A small volume is sufficient due to the high sensitivity of the method.
Detection	UV-Vis or Diode Array Detector (DAD)	Set to 360 nm for maximum absorbance of the DNPH chromophore.[9][10]

Typical Performance Data

Method validation should demonstrate performance in line with established benchmarks.

Parameter	Typical Value	Description
Linearity (r²)	> 0.999	Demonstrates a proportional response of the detector to analyte concentration over a defined range.[3]
LOD (ng/L)	100 - 300	The lowest concentration of analyte that can be reliably distinguished from the background noise.[13]
Precision (RSD)	< 5%	Indicates the reproducibility of the measurement when analyzing replicate samples.[13]
Recovery (%)	93 - 100%	The percentage of the true analyte amount that is successfully recovered and quantified by the method.[13]

Conclusion

The derivatization of a-Tolualdehyde with 2,4-DNPH followed by UHPLC-UV analysis is a highly reliable, sensitive, and robust method for its quantification in environmental air and water samples. By following the detailed protocols and implementing rigorous quality control measures such as field and method blanks, laboratories can produce defensible data that meets regulatory and research objectives. The superior speed and resolution offered by modern UHPLC systems further enhance the utility of this foundational technique, allowing for higher sample throughput and improved analytical certainty.

References

• California Air Resources Board. (n.d.). Measurement of Aldehydes Using DNPH Derivatization and Water Impinger Methods. Retrieved from [Link]

• Anatune. (n.d.). Determination of Formaldehyde and Acetaldehyde in Air Using DNPH Cartridges and Automated On-Line Desorption Followed by HPLC. Retrieved from [Link]

• Gerstel. (2014). Automated Online Desorption and Analysis of DNPH Derivatives of Airborne Aldehydes and Ketones. Retrieved from [Link]

• United States Environmental Protection Agency. (1999). Method TO-11A - Determination of Formaldehyde in Ambient Air Using Adsorbent Cartridge Followed by HPLC. Retrieved from [Link]

• KNAUER. (2020). Rapid Determination of DNPH Derivatized Carbonyl Compounds by UHPLC. Retrieved from [Link]

• Berkeley Analytical. (2007). Collection of Air Samples for Formaldehyde Analysis using DNPH Cartridges. Retrieved from [Link]

• United States Environmental Protection Agency. (n.d.). Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC). Retrieved from [Link]

• Gallego, M., & Sierra, M. (2011). Improved solid-phase extraction/micellar procedure for the derivatization/preconcentration of benzaldehyde and methyl derivatives from water samples. Talanta, 85(1), 356-362. Retrieved from [Link]

• Agilent Technologies. (n.d.). Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones from HPLC to UHPLC. Retrieved from [Link]

• United States Environmental Protection Agency. (n.d.). Method for the determination of aldehydes and ketones in ambient air using HPLC. Retrieved from [Link]

• ALS Europe. (2023). Analysis of Formaldehyde and Carbonyl Compounds in Ambient Air. Retrieved from [Link]

• Ho, S. S. H., et al. (2018). Analysis of Carbonyl Compounds in Ambient Air by a Microreactor Approach. Sensors (Basel), 18(7), 2053. Retrieved from [Link]

• ASTM International. (2022). Standard Test Method for Determination of Formaldehyde and Other Carbonyl Compounds in Air (Active Sampler Methodology). Retrieved from [Link]

• MacGregor, I. C., et al. (2018). Optimization of U.S. EPA Method TO-11A for the Measurement of Carbonyls in Ambient Air. Retrieved from [Link]

• Lu, Y., & Li, Y. (2009). In situ continuous derivatization/pre-concentration of carbonyl compounds with 2,4-dinitrophenylhydrazine in aqueous samples by solid-phase extraction Application to liquid chromatography determination of aldehydes. Talanta, 78(1), 229-234. Retrieved from [Link]

• Khan, I., et al. (2016). Extraction of acetaldehyde from mineral water using 2,4- dinitrophenylhydrazine as derivatizing agent. Food Science and Technology, 36(2), 232-237. Retrieved from [Link]

• Frey, J., et al. (2007). Synthesis of short-chain hydroxyaldehydes and their 2,4-dinitrophenylhydrazone derivatives, and separation of their structural isomers by HPLC. Journal of Chromatography A, 1157(1-2), 17-24. Retrieved from [Link]

• ResearchGate. (n.d.). (A) Reaction of formaldehyde with DNPH to form stable hydrazone. (B) Schematic representation of the adsorption of formaldehyde-DNPH onto Fe3O4@PPy NPs. Retrieved from [Link]

• PubChem. (n.d.). m-Tolualdehyde 2,4-Dinitrophenylhydrazone. Retrieved from [Link]

• United States Environmental Protection Agency. (1988). Investigation Of 2, 4-dinitrophenylhydrazine Impregnated Adsorbent Tubes For The Collection Of Airborne Aldehydes Project Summary. Retrieved from [Link]

• NIST. (n.d.). P-tolualdehyde 2,4-dinitro-phenylhydrazone. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of P-tolualdehyde 2,4-dinitro-phenylhydrazone (CAS 2571-00-8). Retrieved from [Link]

• Al-Sabawi, N. S. N. (2021). Review Using 2,4-dinitrophenylhydrazine in spectrophotometric determination. Samarra Journal of Pure and Applied Science, 3(3), 114-124. Retrieved from [Link]

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Application Note: High-Sensitivity Quantification of a-Tolualdehyde and Other Carbonyls in Air Samples via 2,4-DNPH Derivatization and HPLC-UV Analysis

Abstract

This document provides a comprehensive guide for the quantification of a-tolualdehyde (including o-, m-, and p-isomers) and other volatile aldehydes and ketones in ambient, indoor, and industrial air samples. The methodology is grounded in established regulatory protocols such as U.S. EPA Method TO-11A and leverages the specific and stable derivatization of carbonyls with 2,4-dinitrophenylhydrazine (2,4-DNPH). We offer a detailed, step-by-step protocol covering sample collection using DNPH-coated solid-phase extraction (SPE) cartridges, sample elution, and subsequent analysis by High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection. Special emphasis is placed on the analytical challenges and solutions for resolving tolualdehyde isomers, ensuring method trustworthiness through rigorous quality control, and explaining the scientific principles behind each procedural step.

Introduction: The Imperative for Aldehyde Monitoring

Aldehydes and ketones are pervasive in the environment, originating from both biogenic and anthropogenic sources. They are direct emissions from industrial processes and combustion sources, including vehicle exhaust, and are also significant secondary pollutants formed through the photochemical oxidation of hydrocarbons in the atmosphere.[1][2] Compounds such as formaldehyde, acetaldehyde, and tolualdehyde isomers are of particular concern due to their adverse health effects; they can act as irritants to the eyes and respiratory tract, and some are classified as known or potential human carcinogens.[2][3] Consequently, accurate and sensitive monitoring of these carbonyl compounds is critical for environmental protection, occupational health and safety, and public health assessment.[4][5]

The most robust and widely accepted method for analyzing airborne aldehydes and ketones involves derivatization with 2,4-dinitrophenylhydrazine (DNPH).[6] This process converts the volatile and often unstable target analytes into stable, non-volatile 2,4-dinitrophenylhydrazone derivatives. These derivatives possess strong chromophores, making them ideal for sensitive detection by HPLC with a UV detector.[7][8] This application note focuses specifically on the application of this technique for a-tolualdehyde, while providing a framework applicable to a broader range of carbonyls.

Principle of the Method: The Chemistry of Derivatization

The core of this analytical method is the acid-catalyzed nucleophilic addition-elimination reaction between a carbonyl compound (e.g., p-tolualdehyde) and 2,4-DNPH. Air is drawn through a cartridge containing a solid sorbent (typically silica gel) coated with an acidic solution of DNPH.[3] The aldehyde reacts with DNPH to form a stable, yellow-to-orange p-Tolualdehyde-2,4-dinitrophenylhydrazone derivative, which is retained on the sorbent.[9]

The reaction mechanism, illustrated below, ensures that the analyte is trapped efficiently and stabilized for transport and subsequent analysis.

Caption: Acid-catalyzed derivatization of p-Tolualdehyde with 2,4-DNPH.

Experimental Protocols

This section details the complete workflow, from collecting the air sample to quantifying the results. The process is designed to be self-validating by incorporating essential quality control checks at each stage.

Caption: General experimental workflow for aldehyde analysis using DNPH cartridges.

Required Apparatus and Reagents

• Sampling Pump: Calibrated personal or area sampling pump capable of maintaining a constant flow rate between 0.1 and 1.5 L/min.[10]

• DNPH-Coated Silica Gel Cartridges: Commercially available SPE cartridges (e.g., Waters Sep-Pak XPoSure Aldehyde Samplers). Store refrigerated at ≤4°C before use.[11]

• HPLC System: Equipped with a gradient pump, autosampler, column thermostat, and a UV-Vis or Diode Array Detector (DAD).

• HPLC Column: A high-quality reversed-phase C18 column is required. For resolving tolualdehyde isomers, a high-resolution column is essential (e.g., 250 mm x 4.6 mm, 5 µm particle size or equivalent UHPLC column).[2][3]

• Solvents: HPLC-grade acetonitrile (ACN) and ultrapure water.

• Standards: Certified reference standard mixture of aldehyde- and ketone-DNPH derivatives, including o-, m-, and p-tolualdehyde-DNPH.[3] A stock solution of p-Tolualdehyde-2,4-dinitrophenylhydrazone (CAS 2571-00-8) can also be prepared from solid material.[12][13]

• Glassware: Class A volumetric flasks, pipettes, and autosampler vials.

Air Sampling Protocol

Causality: The goal is to trap a representative sample of airborne carbonyls onto the DNPH cartridge. The total volume of air sampled is critical for calculating the final concentration, and avoiding breakthrough (overloading the cartridge) is essential for accuracy.

• Pump Calibration: Calibrate the sampling pump with a representative DNPH cartridge in-line to the desired flow rate (typically 0.5-1.0 L/min for indoor or ambient air).[3]

• Sample Collection:

  • Remove a DNPH cartridge from its refrigerated storage and allow it to equilibrate to ambient temperature.

  • Remove the protective end caps and connect the cartridge to the sampling pump tubing. The arrow on the cartridge indicates the direction of airflow.

  • Position the sampler in the desired location, away from direct sources of contamination.

  • Start the pump and record the start time and initial flow rate.

• Sampling Duration: For typical indoor air quality assessments, a sample volume of 50-60 L is sufficient to achieve low parts-per-billion (ppb) detection limits.[10] To sample 60 L at 1.0 L/min, the sampling duration would be 60 minutes.

• Post-Sampling:

  • Stop the pump and record the end time and final flow rate.

  • Immediately disconnect the cartridge and securely recap both ends.

  • Label the cartridge with a unique identifier.

• Field Blank: A field blank is crucial for quality control. Handle one cartridge in the same manner as the samples (uncap, hold for the sampling duration without drawing air, and recap). This blank accounts for any background contamination during handling and transport.[14]

• Storage and Transport: Place the sampled cartridges and the field blank in a clean, sealed bag or container and store them at ≤4°C. Transport to the laboratory for analysis as soon as possible.

Sample Preparation (Elution)

Causality: This step quantitatively transfers the trapped hydrazone derivatives from the solid cartridge into a liquid solvent (acetonitrile) suitable for HPLC injection.

• Elution Setup: Using a syringe or vacuum manifold, pass HPLC-grade acetonitrile through the cartridge in the reverse direction of sampling.

• Elution Procedure:

  • Attach the cartridge to the elution apparatus.

  • Slowly pass 3-5 mL of acetonitrile through the cartridge, collecting the eluate in a Class A volumetric flask (e.g., 5 mL).

  • Ensure the solvent wets the entire sorbent bed.

  • Bring the flask to its final volume with acetonitrile and mix thoroughly.

• Final Sample: Transfer an aliquot of the final eluate into an autosampler vial for HPLC analysis.

HPLC-UV Analytical Protocol

Causality: Reversed-phase HPLC separates the different hydrazone derivatives based on their polarity. The UV detector measures the absorbance of each compound as it elutes from the column, allowing for identification (by retention time) and quantification (by peak area). A wavelength of 360-370 nm is chosen because it is near the absorbance maximum for most aldehyde-DNPH derivatives, providing excellent sensitivity.[3][14]

Key Challenge - Resolving Tolualdehyde Isomers: o-, m-, and p-tolualdehyde are structural isomers. Their DNPH derivatives have very similar chemical properties, making them difficult to separate chromatographically. Inadequate separation (co-elution) leads to inaccurate quantification.[4] Achieving baseline resolution often requires optimized gradient conditions and a high-efficiency column.[2]

Parameter	Recommended Condition	Rationale / Notes
Column	High-Resolution C18 (e.g., Raptor C18, 2.7 µm, 150 x 4.6 mm)	Provides high efficiency needed to resolve isomers.[2]
Mobile Phase A	Ultrapure Water	Standard polar phase for reversed-phase chromatography.
Mobile Phase B	Acetonitrile (ACN)	Standard non-polar phase for reversed-phase chromatography.
Gradient Program	Example: 60% ACN to 80% ACN over 15 min, hold, re-equilibrate.	A gradient is essential to elute a wide range of compounds with good peak shape. Must be optimized for isomer separation.[2][3]
Flow Rate	1.0 - 1.5 mL/min	Typical flow rate for a 4.6 mm ID column.
Column Temp.	30 - 40 °C	Controls retention time and can improve peak shape and resolution.
Injection Volume	10 - 20 µL	Standard volume; must be consistent for all samples and standards.
Detection	UV at 360 nm	Optimal wavelength for sensitive detection of DNPH derivatives.[3]

Calibration and Quantification

• Calibration Standards: Prepare a series of at least five calibration standards by diluting the certified DNPH-derivative stock solution with acetonitrile. The concentration range should bracket the expected concentrations in the samples.

• Calibration Curve: Inject each standard into the HPLC system. Plot the peak area of each analyte versus its concentration (in µg/mL). Perform a linear regression to generate a calibration curve. The correlation coefficient (r²) should be ≥ 0.995 for a valid calibration.[4]

• Quantification: Analyze the sample eluates using the same HPLC method. Identify each compound by comparing its retention time to that of the standards. Quantify the concentration of each derivative (C_h, in µg/mL) in the eluate using the calibration curve.

• Final Concentration Calculation: Calculate the mass of the aldehyde (M_a) collected on the cartridge:

  • M_h (µg) = C_h (µg/mL) × V_elution (mL)

  • M_a (µg) = M_h (µg) × (MW_aldehyde / MW_hydrazone)

• Calculate the final concentration of the aldehyde in the air sample (C_air, in µg/m³):

  • C_air (µg/m³) = M_a (µg) / V_air (m³)

  • Where V_air is the total volume of air sampled, corrected to standard temperature and pressure if required.

Data and Quality Control

Rigorous quality control is essential for generating trustworthy and defensible data.

QC Parameter	Acceptance Criteria	Corrective Action
Field Blank	Analyte concentrations should be below the Limit of Quantitation (LOQ).	If contamination is present, results may be biased high. Identify and eliminate the source of contamination. Flag affected data.[14]
Calibration (r²)	≥ 0.995	If lower, remake standards, check HPLC system for leaks or other issues, and re-run the calibration.
Calibration Verification	A mid-level standard run every 10-15 samples should be within ±15% of its true value.	If outside limits, recalibrate the instrument. Re-analyze samples run since the last valid verification.
Retention Time (RT)	Sample peak RT should be within ±2% of the standard RT.[14]	If outside limits, confirm peak identity, possibly by spiking the sample or using a DAD to check the UV spectrum.
Isomer Resolution (Rs)	Baseline resolution (Rs ≥ 1.5) for critical pairs (e.g., m- and p-tolualdehyde).	Optimize the HPLC gradient, temperature, or change to a higher-resolution column.[2]

Example Retention Data: The following table shows typical elution order and retention times for a 15-minute analysis on a high-resolution C18 column. Actual times will vary by system.

Compound	Typical Retention Time (min)
Formaldehyde-DNPH	2.8
Acetaldehyde-DNPH	3.6
Propionaldehyde-DNPH	5.1
Benzaldehyde-DNPH	7.9
o-Tolualdehyde-DNPH	9.5
m-Tolualdehyde-DNPH	9.7
p-Tolualdehyde-DNPH	9.8
Hexanal-DNPH	10.3
Data adapted from high-resolution separation methods.[2]

References

• U.S. Environmental Protection Agency. (n.d.). Method for the determination of aldehydes and ketones in ambient air using HPLC. Retrieved from [Link]

• SCION Instruments. (n.d.). Analysis of 2,4-DNPH Derivatised Aldehydes by HPLC-DAD. Retrieved from [Link]

• Aurora Pro Scientific. (n.d.). HPLC Analysis of Aldehydes and Ketones in Air Samples. Retrieved from [Link]

• Gerstel. (2014). Automated Online Desorption and Analysis of DNPH Derivatives of Airborne Aldehydes and Ketones. Retrieved from [Link]

• Shriner, R. L., Fuson, R. C., Curtin, D. Y., & Morrill, T. C. (1980). The Systematic Identification of Organic Compounds. John Wiley & Sons.

• Agilent Technologies. (n.d.). Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones from HPLC to UHPLC. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1996). Field Validation of the DNPH Method for Aldehydes and Ketones. Retrieved from [Link]

• Parmar, S. S., Heeb, E., & Davidson, A. (n.d.). Measurement of Aldehydes Using DNPH Derivatization and Water Impinger Methods. California Air Resources Board. Retrieved from [Link]

• Occupational Safety and Health Administration. (2005). Formaldehyde (Diffusive Samplers) - OSHA Method 1007. Retrieved from [Link]

• Que Hee, S. S., & Shen, Y. (1994). Sampling and analysis of airborne environmental aldehydes and ketones. Centers for Disease Control and Prevention. Retrieved from [Link]

• Berkeley Analytical. (2007). Collection of Samples for Analysis of Formaldehyde and Other Carbonyls in Indoor Air Using DNPH Cartridges. Retrieved from [Link]

• Vainiotalo, S., & Matveinen, K. (1993). Examination of sampling methods for assessment of personal exposures to airborne aldehydes. Analyst, 118(10), 1241-1245. Retrieved from [Link]

• Kennedy, E. R., O'Connor, P. F., & Gagnon, Y. T. (1984). A review of techniques for measurement of airborne aldehydes. American Industrial Hygiene Association Journal, 45(10), 697-707. Retrieved from [Link]

• Chromtech. (n.d.). Aldehyde/Ketone DNPH Analysis. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 0011: Sampling for Selected Aldehyde and Ketone Emissions from Stationary Sources. Retrieved from [Link]

• Hages, J. (2004, May 1). Dealing with formaldehyde. ISHN. Retrieved from [Link]

• Health and Safety Executive. (1989). MDHS78: Formaldehyde in air - Laboratory method using a diffusive sampler, solvent desorption and high performance liquid chromatography. Retrieved from [Link]

• ALS Europe. (2023, June 15). Analysis of Formaldehyde and Carbonyl Compounds in Ambient Air. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). 1910.1048 App B - Sampling strategy and analytical methods for formaldehyde. Retrieved from [Link]

• Kim, K. W., Paik, N. W., & Yoon, C. S. (2000). Analytical method for analyzing formaldehyde using 2, 4-DNPH and gas chromatography/FID, NPD. Journal of Korean Society of Occupational and Environmental Hygiene, 10(1), 32-43. Retrieved from [Link]

• Frey, J., Poehlein, A., & Daniel, R. (2018). Synthesis of short-chain hydroxyaldehydes and their 2,4-dinitrophenylhydrazone derivatives, and separation of their structural isomers by HPLC.

• Cheméo. (n.d.). Chemical Properties of P-tolualdehyde 2,4-dinitro-phenylhydrazone (CAS 2571-00-8). Retrieved from [Link]

• Agilent Technologies. (2023). Analysis of DNPH-derivatized Aldehydes and Ketones using Agilent iQ Single Quadrupole LCMS. Retrieved from [Link]

• University of Cape Town. (n.d.). Chapter 2: Methods for Determining Aldehydes in Air. Retrieved from [Link]

• Restek. (2020, October 9). Improve Analysis of Aldehydes and Ketones in Air Samples with Faster, More Accurate Methodology. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). P-tolualdehyde 2,4-dinitro-phenylhydrazone. NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (n.d.). M-tolualdehyde 2,4-dinitrophenylhydrazone. Retrieved from [Link]

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• 2. Improve Analysis of Aldehydes and Ketones in Air Samples with Faster, More Accurate Methodology [discover.restek.com]
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• 4. gerstelus.com [gerstelus.com]
• 5. ishn.com [ishn.com]
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• 13. P-TOLUALDEHYDE 2,4-DINITROPHENYLHYDRAZONE | 2571-00-8 [chemicalbook.com]
• 14. epa.gov [epa.gov]

Analysis of a-Tolualdehyde in Food and Beverages using a 2,4-Dinitrophenylhydrazone Protocol

Application Note & Protocol

Introduction: The Significance of a-Tolualdehyde in Food and Beverage Quality

a-Tolualdehyde, also known as p-tolualdehyde or 4-methylbenzaldehyde, is an aromatic aldehyde that contributes to the characteristic flavor and aroma profiles of a diverse range of food and beverage products. It is naturally present in items such as roasted nuts, various fruits, coffee, tea, and alcoholic beverages like cider and wine. Additionally, a-tolualdehyde and its isomers are utilized as flavoring agents in confectionery, baked goods, and non-alcoholic beverages.[1][2]

The concentration of a-tolualdehyde can be a critical indicator of product quality and authenticity. Deviations from expected levels may suggest variations in raw material quality, processing conditions, or potential adulteration. Consequently, a robust and reliable analytical method for the quantification of a-tolualdehyde is essential for quality control, product development, and regulatory compliance within the food and beverage industry. This application note provides a detailed protocol for the determination of a-tolualdehyde via derivatization with 2,4-dinitrophenylhydrazine (DNPH) followed by High-Performance Liquid Chromatography (HPLC) with UV detection.

Principle of the Method: DNPH Derivatization and HPLC-UV Analysis

The analytical methodology hinges on the reaction of the carbonyl group of a-tolualdehyde with 2,4-dinitrophenylhydrazine (DNPH) in an acidic medium. This reaction, a nucleophilic addition-elimination, forms a stable, yellow-to-orange crystalline derivative known as a-tolualdehyde-2,4-dinitrophenylhydrazone.[3] This derivatization step is crucial for several reasons:

• Enhanced Detectability: The resulting hydrazone possesses a strong chromophore, exhibiting maximum absorbance (λmax) at approximately 360 nm, which allows for highly sensitive detection using a standard UV-Vis detector.[4]

• Improved Chromatographic Separation: The non-volatile and stable nature of the hydrazone derivative makes it amenable to reversed-phase HPLC, enabling efficient separation from other sample matrix components.

• Specificity: The reaction is specific to carbonyl compounds (aldehydes and ketones), providing a targeted analysis.[3]

Following derivatization, the a-tolualdehyde-2,4-dinitrophenylhydrazone is separated and quantified by HPLC.

Chemical Reaction Workflow

The derivatization reaction proceeds as follows:

Caption: Derivatization of a-Tolualdehyde with DNPH.

Materials and Reagents

• a-Tolualdehyde Standard (≥97% purity): (e.g., Sigma-Aldrich, Cat. No. 12164502)

• 2,4-Dinitrophenylhydrazine (DNPH): Reagent grade, preferably moistened with water for safety.[3]

• Acetonitrile (ACN): HPLC grade.

• Water: HPLC grade or ultrapure.

• Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄): Concentrated, analytical grade.

• Methanol (MeOH): HPLC grade.

• Dichloromethane (DCM): HPLC grade (for specific extractions).

• Sodium Chloride (NaCl): Analytical grade.

• Solid-Phase Extraction (SPE) Cartridges: C18, 500 mg, 6 mL (or as appropriate for the sample volume).

Instrumentation and Chromatographic Conditions

• HPLC System: Equipped with a quaternary or binary pump, autosampler, column thermostat, and a UV-Vis or Diode Array Detector (DAD).

• Analytical Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Data Acquisition and Processing Software.

Table 1: Optimized HPLC Conditions

Parameter	Condition
Mobile Phase	A: WaterB: Acetonitrile
Gradient	60% B to 90% B over 15 minutes, hold for 2 minutes, return to initial conditions and equilibrate for 3 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	20 µL
Detection Wavelength	360 nm

(Note: These conditions may require optimization based on the specific HPLC system and column used.)

Experimental Protocols

Preparation of Standard and Reagent Solutions

• a-Tolualdehyde Stock Standard (1000 µg/mL): Accurately weigh 100 mg of a-tolualdehyde standard into a 100 mL volumetric flask. Dissolve and dilute to the mark with acetonitrile. Store at 4 °C.

• Working Standard Solutions: Prepare a series of working standards (e.g., 0.1, 0.5, 1, 5, 10 µg/mL) by serial dilution of the stock standard with acetonitrile.

• DNPH Derivatizing Reagent (0.2% w/v): Dissolve 0.2 g of DNPH in 100 mL of acetonitrile. Add 0.5 mL of concentrated H₂SO₄ or HCl as a catalyst. This solution should be prepared fresh daily and stored in an amber bottle. Caution: DNPH is potentially explosive when dry and should be handled with care.

Sample Preparation and Extraction

The choice of sample preparation protocol is critical and depends on the food or beverage matrix. The following are detailed workflows for different sample types.

Caption: General workflow for a-Tolualdehyde analysis.

This protocol utilizes liquid-liquid extraction (LLE) to isolate a-tolualdehyde.

• Sample Measurement: Pipette 20 mL of the degassed beverage into a 50 mL centrifuge tube.

• Extraction: Add 10 mL of dichloromethane (DCM). Cap tightly and vortex for 2 minutes.

• Phase Separation: Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Collection: Carefully transfer the lower organic (DCM) layer to a clean vial.

• Repeat Extraction: Perform a second extraction of the aqueous layer with another 10 mL of DCM. Combine the organic extracts.

• Evaporation: Evaporate the combined DCM extract to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the residue in 1 mL of acetonitrile.

• Proceed to Derivatization (Protocol 3).

This protocol employs solvent extraction for solid matrices.

• Homogenization: Weigh 5 g of the homogenized solid sample into a 50 mL centrifuge tube.

• Solvent Addition: Add 20 mL of acetonitrile.

• Extraction: Tightly cap the tube and place it in an ultrasonic bath for 30 minutes.

• Centrifugation: Centrifuge at 4000 rpm for 15 minutes.

• Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter into a clean vial.

• Proceed to Derivatization (Protocol 3).

This protocol incorporates a defatting step followed by Solid-Phase Extraction (SPE) for cleanup.[5][6]

• Homogenization and Extraction: Weigh 2 g of the finely ground, homogenized sample into a 50 mL centrifuge tube. Add 10 mL of acetonitrile and vortex for 2 minutes.

• Defatting: Add 4 g of anhydrous magnesium sulfate and 1 g of NaCl. Vortex vigorously for 1 minute. Centrifuge at 4000 rpm for 10 minutes.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of water through it. Do not allow the cartridge to go dry.

• Sample Loading: Take the upper acetonitrile layer from the centrifuged sample and dilute it with 20 mL of water. Load this diluted extract onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing: Wash the cartridge with 5 mL of a 40:60 (v/v) water:acetonitrile solution to remove interferences.

• Elution: Elute the a-tolualdehyde with 5 mL of acetonitrile.

• Proceed to Derivatization (Protocol 3).

Derivatization Protocol

• Reaction Setup: To 1 mL of the prepared sample extract (from Protocol 2.1, 2.2, or 2.3) or 1 mL of a working standard solution, add 1 mL of the DNPH derivatizing reagent.

• Incubation: Cap the vial and vortex. Incubate at 60 °C for 30 minutes in a water bath or heating block.

• Cooling: Allow the solution to cool to room temperature.

• Filtration: Filter the derivatized solution through a 0.22 µm syringe filter into an HPLC vial.

• Analysis: Inject 20 µL of the filtered solution into the HPLC system.

Data Analysis and Quantification

• Calibration Curve: Generate a calibration curve by plotting the peak area of the a-tolualdehyde-2,4-dinitrophenylhydrazone derivative against the concentration of the a-tolualdehyde standards.

• Linear Regression: Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). The R² value should be ≥ 0.999 for a valid calibration.

• Quantification: Determine the concentration of a-tolualdehyde in the prepared sample extracts using the calibration curve.

• Final Concentration Calculation: Calculate the final concentration of a-tolualdehyde in the original food or beverage sample, accounting for all dilution and concentration factors from the sample preparation steps.

Equation for Final Concentration:

Concentration (µg/g or µg/mL) = (C × V_final) / W_initial

Where:

• C = Concentration from calibration curve (µg/mL)

• V_final = Final volume of the extract before injection (mL)

• W_initial = Initial weight or volume of the sample (g or mL)

Method Validation and Performance

To ensure the trustworthiness of the results, the method should be validated according to established guidelines (e.g., AOAC, ISO).[7] Key validation parameters are summarized below.

Table 2: Method Validation Parameters

Parameter	Acceptance Criteria	Description
Linearity	R² ≥ 0.999	The ability of the method to elicit test results that are directly proportional to the analyte concentration.
Accuracy (Recovery)	80-120%	The closeness of the test results to the true value, assessed by spiking a blank matrix with known analyte concentrations.
Precision (RSD)	≤ 15%	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. Assessed as repeatability (intra-day) and intermediate precision (inter-day).
Limit of Detection (LOD)	S/N ratio ≥ 3	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)	S/N ratio ≥ 10	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Conclusion

This application note provides a comprehensive and robust protocol for the determination of a-tolualdehyde in various food and beverage matrices. The method, based on DNPH derivatization followed by HPLC-UV analysis, offers high sensitivity, specificity, and reliability. The detailed sample preparation procedures for different matrix types ensure broad applicability for quality control and research in the food and beverage industry. Adherence to the described protocols and proper method validation will ensure the generation of accurate and defensible analytical data.

References

• Kumar, A., Singh, B., Malik, A. K., & Tiwary, D. K. (2007). Determination of some aldehydes by using solid-phase microextraction and high-performance liquid chromatography with UV detection. Journal of AOAC International, 90(6), 1689–1694. [Link]

• Yeast Metabolome Database. (n.d.). P-Tolualdehyde (YMDB16068). Retrieved from [Link]

• Chen, G., et al. (2022). Detection of Aldehydes in Meat Products Based on Sulfonated Polystyrene Microspheres Modified with 2,4-Dinitrophenylhydrazine as Membrane-Protected Solid-Phase-Extraction Adsorbents. Foods, 11(1), 108. [Link]

• Majewska, M., Krosowiak, K., Raj, A., & Śmigielski, K. (n.d.). Solid phase extraction in food analysis. Retrieved from [Link]

• NIST. (n.d.). p-Tolualdehyde 2,4-dinitro-phenylhydrazone. NIST Chemistry WebBook. Retrieved from [Link]

• Zanardi, E., et al. (2002). Solid Phase Extraction and Liquid Chromatography−Tandem Mass Spectrometry for the Evaluation of 4-Hydroxy-2-nonenal in Pork Products. Journal of Agricultural and Food Chemistry, 50(19), 5320–5325. [Link]

• The Good Scents Company. (n.d.). para-tolualdehyde. Retrieved from [Link]

• CMDC Labs. (2024, February 11). Understanding the Significance of AOAC in Food Testing. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1996). Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC). Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 554: Determination of Carbonyl Compounds in Drinking Water by Dinitrophenylhydrazine Derivatization and High Performance Liquid Chromatography. Retrieved from [Link]

• DeMitsch, R. J., et al. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments, (134), 57379. [Link]

• ResearchGate. (n.d.). Determination of optimal sample preparation for aldehyde extraction from pale malts and their quantification via headspace solid-phase microextraction followed by gas chromatography and mass spectrometry. Retrieved from [Link]

• Cheméo. (n.d.). P-tolualdehyde 2,4-dinitro-phenylhydrazone. Retrieved from [Link]

• AOAC INTERNATIONAL. (n.d.). Food Authenticity Methods Program. Retrieved from [Link]

• ResearchGate. (n.d.). Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Retrieved from [Link]

• The Good Scents Company. (n.d.). tolualdehydes (mixed o,m,p). Retrieved from [Link]

• ResearchGate. (n.d.). Absorption spectra of 2,4-DNP (Conc. 2 × 10 − 4 M) at (a) pH ∼ 3 and.... Retrieved from [Link]

• Yeast Metabolome Database. (n.d.). P-Tolualdehyde (YMDB16068). Retrieved from [Link]

• Knauer. (2020, November 11). Rapid Determination of DNPH Derivatized Carbonyl Compounds by UHPLC. Retrieved from [Link]

• Wikipedia. (n.d.). 2,4-Dinitrophenylhydrazine. Retrieved from [Link]

• Oxford Academic. (2020, January 14). Determination of Aldehydes and Ketones in Ambient Air by Micellar Electrokinetic Capillary Chromatography. Journal of AOAC INTERNATIONAL. Retrieved from [Link]

• AOAC International. (n.d.). Formaldehyde in Food. Retrieved from [Link]

• International Organization for Standardization. (n.d.). ISO 23075:2021. Retrieved from [Link]

• Centre for Food Safety. (n.d.). Seminar on Food Nutrition Labelling Test Method. Retrieved from [Link]

• Hewala, I. I. (1994). Gas-liquid chromatographic and difference spectrophotometric techniques for the determination of benzaldehyde in benzyl alcohol. Journal of Pharmaceutical and Biomedical Analysis, 12(1), 73–79. [Link]

• Google Patents. (n.d.). CN1415592A - Method for producing compound of benzaldehyde category.

• ResearchGate. (n.d.). Rapid and Sensitive Determination of Benzaldehyde Arising from Benzyl Alcohol Used as Preservative in an Injectable Formulation Solution Using Dispersive Liquid–Liquid Microextraction Followed by Gas Chromatography. Retrieved from [Link]

• Sanchez-Ballester, N. M., et al. (2023). Oxidation of Aldehydes Used as Food Additives by Peroxynitrite. Molecules, 28(6), 2686. [Link]

Sources

• 1. para-tolualdehyde, 104-87-0 [thegoodscentscompany.com]
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• 3. 2,4-Dinitrophenylhydrazine - Wikipedia [en.wikipedia.org]
• 4. epa.gov [epa.gov]
• 5. Detection of Aldehydes in Meat Products Based on Sulfonated Polystyrene Microspheres Modified with 2,4-Dinitrophenylhydrazine as Membrane-Protected Solid-Phase-Extraction Adsorbents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. cmdclabs.com [cmdclabs.com]

a-Tolualdehyd-2,4-dinitrophenylhydrazone in atmospheric chemistry studies.

Application Note: Quantification of -Tolualdehyde in Atmospheric Matrices via 2,4-Dinitrophenylhydrazine (DNPH) Derivatization

Target Audience: Atmospheric Chemists, Analytical Scientists, and Environmental Researchers Methodology Base: Modified US EPA Compendium Method TO-11A

Introduction & Atmospheric Relevance

-Tolualdehyde (commonly known as phenylacetaldehyde) is a highly reactive aromatic carbonyl compound. In the atmosphere, it is emitted from both biogenic sources, such as plant stress responses and floral emissions[1], and anthropogenic activities, including industrial polymer degradation and food processing.

Recent atmospheric chemistry studies have identified

-tolualdehyde as a critical precursor to Secondary Organic Aerosols (SOA). Its rapid hydroxyl radical (OH) initiated autoxidation in the troposphere yields Highly Oxygenated Molecules (HOMs)[2]. Remarkably, the formation of these HOMs from -tolualdehyde is significantly enhanced under high NO conditions, a finding that contrasts with traditional models of oxidation suppression in polluted environments[2]. Due to its volatility, trace concentration, and propensity for spontaneous polymerization[3], accurate quantification of -tolualdehyde requires immediate in-situ chemical derivatization during air sampling.

Chemical Derivatization Principle

The analytical capture of

-tolualdehyde relies on its reaction with 2,4-dinitrophenylhydrazine (DNPH) coated on a silica gel solid sorbent[4].

Mechanistic Causality: The derivatization is an acid-catalyzed nucleophilic addition-elimination reaction. The acidic environment on the silica cartridge protonates the carbonyl oxygen of

-tolualdehyde, increasing the electrophilicity of the carbonyl carbon. The terminal amine of DNPH acts as a nucleophile, attacking the carbon to form a tetrahedral intermediate. A subsequent 1,2-elimination of water yields a highly stable -tolualdehyde-2,4-dinitrophenylhydrazone derivative[4].

Analytical Advantage: Unmodified

-tolualdehyde lacks a strong chromophore and is difficult to detect at trace atmospheric levels[3]. The covalent attachment of the dinitrophenyl ring introduces a highly conjugated system, shifting the maximum UV absorption ( ) to approximately 360 nm. This allows for highly sensitive and selective detection via High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV)[5].

Workflow Diagram

Workflow for sampling, DNPH derivatization, and HPLC analysis of atmospheric a-tolualdehyde.

Experimental Protocol: A Self-Validating System

To ensure scientific integrity, this protocol is designed as a self-validating system , embedding quality control checks directly into the physical workflow to prevent false positives or quantitative underestimations.

Step 1: Preparation of the Sampling Train

• Component Assembly: Connect a Potassium Iodide (KI) ozone scrubber in series, directly upstream of a commercially pre-coated DNPH silica gel cartridge[4].

• Mechanistic Causality (Why KI?): Ambient ozone (

  ) is a critical interferent. It reacts violently with both the unreacted DNPH reagent and the formed hydrazone derivatives, cleaving the molecules and leading to severe negative artifacts (underestimation of the carbonyl)[6]. The KI scrubber quantitatively destroys ozone before it reaches the sorbent bed.

• Self-Validation (Breakthrough Check): For environments with unknown or high

  -tolualdehyde concentrations, place a second DNPH cartridge in tandem (downstream). This acts as a backup to validate that the primary cartridge's adsorption capacity was not exceeded[6].

Step 2: Active Air Sampling

• Connect the downstream end of the cartridge train to a calibrated mass flow controller and a vacuum pump.

• Draw ambient air at a controlled flow rate of 0.5 to 1.0 L/min .

• Sample a total volume of 100 to 1000 L , depending on the expected ambient concentration, to ensure the collected mass exceeds the Method Detection Limit (MDL)[7].

• Cap the cartridges immediately with Luer-Lok fittings, wrap in aluminum foil to prevent photo-degradation, and store at 4°C until extraction[8].

Step 3: Hydrazone Desorption

• Remove the cartridge from cold storage and allow it to equilibrate to room temperature.

• Mechanistic Causality (Why Acetonitrile?): Elute the cartridge in the reverse direction of airflow using 3.0 to 5.0 mL of high-purity, aldehyde-free acetonitrile. Acetonitrile is a strong polar aprotic solvent that efficiently disrupts the adsorption of the hydrazone to the silica gel without causing solvolysis or degradation, and it is perfectly miscible with reverse-phase HPLC mobile phases[8].

• Collect the eluate in a volumetric flask and dilute to a known final volume.

Step 4: HPLC-UV Analysis

• Inject 10–20 µL of the eluate into an HPLC system equipped with a C18 reverse-phase column (e.g., 250 mm × 4.6 mm, 5 µm particle size).

• Utilize a gradient mobile phase consisting of Water and Acetonitrile.

• Set the UV-Vis or Diode Array Detector (DAD) to monitor absorbance at 360 nm .

• Note for Complex Matrices: If co-elution with other biogenic benzenoids occurs, tandem mass spectrometry (LC-MS/MS) using electrospray ionization (ESI) in negative mode can be employed to isolate the specific mass-to-charge (m/z) transition of the

  -tolualdehyde-DNPH derivative[5].

Quantitative Data & Quality Control Summary

Strict adherence to quality control criteria is required to validate the atmospheric data. The following table summarizes the quantitative acceptance parameters adapted from EPA Method TO-11A[7].

Quality Control Parameter	Acceptance Criteria	Corrective Action for Failure
Initial Calibration (5-point)	Correlation coefficient ( ) 0.999	Halt analysis; perform instrument maintenance and recalibrate.
Continuing Calibration Verification	15% of expected standard concentration	Prepare fresh standards; check for hydrazone degradation.
Method / Cartridge Blank	/cartridge for target carbonyls	Discard contaminated cartridge lot; verify solvent purity.
Laboratory Control Spike Recovery	85% – 115% recovery of -tolualdehyde	Re-evaluate extraction volume and solvent flow rate.
Tandem Cartridge Breakthrough	Downstream cartridge of upstream	Reduce sampling volume or flow rate in future field tests.
Holding Time	Extract within 14 days; analyze within 30 days	Flag data as estimated or reject samples.

References

• 1 - PMC - NIH 2.2 - ResearchGate 3.3 - Benchchem 4.4 - EPA.gov 5.5 - ResearchGate 6.6 - ResearchGate

• 7 - EAS Lab 8.8 - Settek 9.9 - Semantic Scholar

Sources

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• 2. researchgate.net [researchgate.net]
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• 4. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. easlab.com [easlab.com]
• 8. settek.com [settek.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

a-Tolualdehyd-2,4-dinitrophenylhydrazone for clinical or biomedical research

Application Note: -Tolualdehyde-2,4-Dinitrophenylhydrazone in Clinical and Biomedical Research

Target Audience: Clinical Researchers, Analytical Chemists, and Drug Development Professionals Focus: Biomarker Capture, Quantitative Bioanalysis, and Metabolic Pathway Elucidation

Biomedical Significance of -Tolualdehyde (Phenylacetaldehyde)

-Tolualdehyde, more commonly known in biochemical literature as Phenylacetaldehyde (PAA) , is a highly reactive, volatile aromatic aldehyde. In clinical and biomedical research, PAA serves as a critical biomarker for two distinct, yet highly significant, physiological pathways:

• Inflammation and Oxidative Stress: Activated human neutrophils utilize the myeloperoxidase (MPO) enzyme system to generate hypochlorous acid (HOCl). This potent oxidant drives the oxidative decarboxylation of L-phenylalanine directly into PAA. Consequently, PAA serves as a footprint of MPO-driven tissue damage in inflammatory vascular diseases [1].

• Microbial Meta-Organismal Metabolism: Recent cardiovascular research has identified that commensal gut bacteria utilize the enzyme phenylpyruvate decarboxylase (PPDC) to convert dietary phenylalanine into PAA. This is the rate-limiting step in the production of phenylacetylglutamine (PAGln), a pro-thrombotic metabolite strongly linked to major adverse cardiovascular events (MACE) [2].

Because free

-tolualdehyde is volatile and prone to rapid ex vivo degradation, direct quantification in plasma, urine, or cell lysates is highly irreproducible. To achieve clinical-grade bioanalysis, researchers must derivatize the target with 2,4-dinitrophenylhydrazine (2,4-DNPH) to form the stable -tolualdehyde-2,4-dinitrophenylhydrazone (PAA-DNPH) [3].

Fig 1. Biological generation of α-tolualdehyde and subsequent 2,4-DNPH derivatization.

Mechanistic Rationale of DNPH Derivatization (Causality in Chemistry)

The conversion of

-tolualdehyde to its 2,4-DNPH derivative is a nucleophilic addition-elimination reaction. Understanding the exact chemical causality is required to troubleshoot and validate the assay:

• The Role of pH: The reaction is strictly acid-catalyzed. The acidic environment (optimal pH 2.0–3.0) protonates the carbonyl oxygen of

  -tolualdehyde, increasing the electrophilicity of the carbonyl carbon. However, if the pH drops below 1.0, the primary amine of the 2,4-DNPH reagent becomes fully protonated ( ), completely abolishing its nucleophilicity and halting the reaction.

• Signal Amplification: The attachment of the 2,4-dinitrophenyl ring serves two analytical purposes. First, it introduces a massive conjugated

  -system, yielding a strong UV absorbance maximum ( ) at ~360 nm. Second, the highly electronegative nitro ( ) groups act as powerful electron sinks, making the molecule exceptionally efficient at capturing electrons during Electrospray Ionization (ESI) in negative ion mode, pushing MS limits of detection into the low nanomolar range.

Table 1: Quantitative Comparison of Analytical Modalities for PAA-DNPH

Analytical Modality	Detection Mechanism	Typical LOD	Linear Range	Primary Application	Matrix Interference
HPLC-UV	Absorbance ( nm)	10 - 25 nM	50 nM - 100 M	In vitro enzyme assays (e.g., purified PPDC)	High (Co-eluting biological chromophores)
LC-MS/MS	ESI Negative Mode (MRM: )	0.1 - 0.5 nM	1 nM - 10 M	Plasma/Urine clinical biomarker quantification	Low (High specificity via MRM transitions)

Validated Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that matrix effects, extraction recoveries, and derivatization efficiencies are internally controlled.

Protocol A: Sample Preparation and Derivatization from Biological Matrices

Objective: Extract free

-tolualdehyde from plasma or cell lysates, derivatize it with 2,4-DNPH, and clean up the sample for LC-MS/MS injection.

• Quenching and Internal Standard Addition:

  • Step: Transfer 100

    L of biological sample (e.g., plasma) into a microcentrifuge tube on ice. Immediately add 10 L of isotopically labeled internal standard (e.g., -PAA or -PAA at 1 M).

  • Causality: Immediate chilling and IS addition account for any downstream losses during extraction and correct for variable derivatization kinetics.

• Protein Precipitation:

  • Step: Add 300

    L of ice-cold Acetonitrile (ACN) containing 0.1% formic acid. Vortex vigorously for 30 seconds, then centrifuge at 14,000 g for 10 minutes at 4°C.

  • Causality: ACN denatures carrier proteins (like albumin) that non-covalently bind hydrophobic aldehydes, releasing total

    -tolualdehyde into the supernatant while precipitating enzymatic machinery that could cause ex vivo alterations.

• Derivatization:

  • Step: Transfer 250

    L of the cleared supernatant to a glass HPLC vial. Add 50 L of freshly prepared 2,4-DNPH reagent (5 mM in ACN, acidified with HCl to yield a final reaction pH of ~2.5).

  • Step: Incubate at 30°C for 45 minutes in the dark.

  • Causality: The dark environment prevents photo-isomerization of the resulting hydrazone (which can split chromatographic peaks into E and Z isomers). 30°C provides sufficient kinetic energy for the dehydration step without causing thermal degradation of the analyte.

• Liquid-Liquid Extraction (LLE) Cleanup:

  • Step: Add 500

    L of Hexane to the reaction mixture. Vortex for 1 minute, then centrifuge to separate the phases.

  • Step: Transfer the upper organic layer (Hexane) to a clean tube and evaporate to dryness under a gentle stream of nitrogen. Reconstitute in 100

    L of initial LC mobile phase.

  • Causality: Hexane selectively extracts the highly hydrophobic PAA-DNPH derivative. The unreacted, highly polar 2,4-DNPH reagent remains in the aqueous/ACN phase, preventing ion suppression and source contamination in the mass spectrometer.

Fig 2. Self-validating sample preparation and analytical workflow for PAA-DNPH.

Protocol B: LC-MS/MS Quantification Parameters

Objective: Chromatographic separation and highly specific detection of the PAA-DNPH derivative.

• Analytical Column: Reverse-phase C18 column (e.g., 2.1

  100 mm, 1.7 m particle size).

  • Causality: The bulky, non-polar dinitrophenyl ring dictates strong retention on hydrophobic stationary phases, allowing polar matrix interferents to elute in the void volume.

• Mobile Phase:

  • Solvent A: Water + 0.1% Formic Acid.

  • Solvent B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 40% B to 95% B over 5 minutes.

• Mass Spectrometry (MRM Mode):

  • Polarity: Negative Electrospray Ionization (ESI-).

  • Precursor Ion (

    ): m/z 299.1 (Calculated from MW 300.27 - 1.01).

  • Product Ion: m/z 163.0 (Corresponds to the cleavage of the hydrazone bond, leaving the stable dinitrophenyl anion core).

  • Collision Energy: -20 eV.

References

• Human Neutrophils Employ Myeloperoxidase To Convert α-Amino Acids to a Battery of Reactive Aldehydes: A Pathway for Aldehyde Generation at Sites of Inflammation Source: Biochemistry (ACS Publications) URL:[Link][1]

• Two distinct gut microbial pathways contribute to meta-organismal production of phenylacetylglutamine with links to cardiovascular disease Source: Cell Host & Microbe (via PubMed Central / NIH) URL:[Link][2]

• Innovative Solutions for Food Analysis: Microextraction Techniques in Lipid Peroxidation Product Detection Source: Foods (MDPI) URL:[Link][3]

Sources

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• 2. Two distinct gut microbial pathways contribute to meta-organismal production of phenylacetylglutamine with links to cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols for the Derivatization of a-Tolualdehyde and Other Aldehydes with 2,4-Dinitrophenylhydrazine

Abstract

This document provides a comprehensive guide for researchers, scientists, and professionals in drug development on the use of 2,4-dinitrophenylhydrazine (2,4-DNPH) for the derivatization and characterization of aldehydes, with a specific focus on a-tolualdehyde (phenylacetaldehyde). These application notes detail the underlying reaction mechanism, provide step-by-step protocols for synthesis and characterization, and explore advanced applications in comparative reactivity studies. The protocols are designed to be self-validating, incorporating field-proven insights to ensure experimental robustness and reproducibility.

Introduction: The Significance of Carbonyl Derivatization

The qualitative and quantitative analysis of aldehydes and ketones is a cornerstone of organic chemistry and is of particular importance in the pharmaceutical industry for starting material qualification, in-process control, and final product purity assessment. The carbonyl group (C=O) present in these molecules offers a reactive site for derivatization. One of the most reliable and historically significant methods for detecting and identifying aldehydes and ketones is the reaction with 2,4-dinitrophenylhydrazine, often referred to as Brady's reagent.[1][2][3] This reaction yields a solid, crystalline derivative known as a 2,4-dinitrophenylhydrazone, which is typically yellow, orange, or red.[4]

The formation of these brightly colored precipitates serves as a straightforward qualitative test for the presence of a carbonyl group.[5][6] Furthermore, because these derivatives are stable solids with sharp, characteristic melting points, they are invaluable for the identification of the original carbonyl compound.[1][5] This guide will focus on the reaction with a-tolualdehyde (phenylacetaldehyde), a common aromatic aldehyde, and extend the principles to a comparative analysis with other aldehydes.

Part 1: Synthesis and Characterization of a-Tolualdehyde-2,4-dinitrophenylhydrazone

Principle and Mechanism

The reaction between an aldehyde or ketone and 2,4-DNPH is a classic example of a nucleophilic addition-elimination reaction, also known as a condensation reaction.[2][5] The reaction is typically catalyzed by an acid.

Mechanism Steps:

• Nucleophilic Addition: The lone pair of electrons on the terminal nitrogen of the hydrazine attacks the electrophilic carbonyl carbon of the aldehyde.

• Proton Transfer: A series of proton transfers occurs, leading to the formation of a carbinolamine intermediate.

• Elimination (Dehydration): The carbinolamine intermediate eliminates a molecule of water to form the stable 2,4-dinitrophenylhydrazone, which features a C=N double bond.[4]

The overall reaction is the formation of a new carbon-nitrogen double bond, with the loss of a water molecule.[2]

Caption: Reaction mechanism for the formation of a-tolualdehyde-2,4-dinitrophenylhydrazone.

Materials and Reagents

• a-Tolualdehyde (Phenylacetaldehyde)

• 2,4-Dinitrophenylhydrazine (2,4-DNPH)

• Methanol or 95% Ethanol

• Concentrated Sulfuric Acid (H₂SO₄)

• Deionized Water

• Test tubes or small flasks

• Water bath

• Ice bath

• Hirsch funnel or Büchner funnel for vacuum filtration

• Filter paper

• Melting point apparatus

• Glass capillaries for melting point determination

Protocol 1: Preparation of Brady's Reagent

Brady's reagent is a solution of 2,4-DNPH in methanol and sulfuric acid.[2][3]

• Safety First: Wear appropriate personal protective equipment (PPE), including splash-proof goggles and chemical-resistant gloves. 2,4-DNPH is sensitive to shock and friction and is usually supplied wetted with water to reduce explosion risk.[3]

• In a 100 mL beaker, carefully dissolve 0.5 g of 2,4-dinitrophenylhydrazine in 5 mL of concentrated sulfuric acid.

• In a separate 250 mL beaker, prepare a mixture of 7 mL of deionized water and 25 mL of methanol.

• Cool the water-methanol mixture in an ice bath.

• Slowly and with constant stirring , add the 2,4-DNPH/sulfuric acid solution to the cold water-methanol mixture.

• If any solid remains, filter the solution before use. This stock solution is stable for several days if stored properly.

Protocol 2: Synthesis of a-Tolualdehyde-2,4-dinitrophenylhydrazone

• Place approximately 1 mL of a-tolualdehyde in a test tube. If the aldehyde is a solid, dissolve a small amount in a minimal volume of methanol.

• Add 5 mL of Brady's reagent to the test tube.

• Agitate the mixture. A precipitate should form almost immediately. The color can range from yellow to deep red.

• If no precipitate forms immediately, gently warm the mixture in a water bath (around 60°C) for 5-10 minutes.[5]

• After warming (if necessary), cool the mixture in an ice bath to ensure complete precipitation.

• Collect the solid crystalline product by vacuum filtration using a Hirsch or Büchner funnel.

• Wash the crystals with a small amount of cold methanol to remove any unreacted starting materials or acid.

• Allow the crystals to air dry completely on the filter paper.

Characterization of the Derivative

The primary method for characterizing the 2,4-dinitrophenylhydrazone derivative is by its melting point. The derivative must be pure to obtain an accurate melting point.

Purification by Recrystallization:

• Transfer the dry, crude product to a small flask.

• Add a minimal amount of a suitable hot solvent (e.g., ethanol, ethyl acetate, or a mixture of ethanol and water) to just dissolve the solid.

• Allow the solution to cool slowly to room temperature, then in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration and dry them thoroughly.

Melting Point Determination:

• Pack a small amount of the dry, purified crystals into a capillary tube.

• Determine the melting point range using a calibrated melting point apparatus.

• Compare the observed melting point with the literature value to confirm the identity of the original aldehyde.

Table 1: Properties of a-Tolualdehyde and its 2,4-Dinitrophenylhydrazone Derivative

Compound	Formula	Molar Mass ( g/mol )	Appearance	Expected Melting Point (°C)
a-Tolualdehyde	C₈H₈O	120.15	Colorless liquid	N/A
a-Tolualdehyde-2,4-dinitrophenylhydrazone	C₁₄H₁₂N₄O₄	300.27	Yellow-orange solid	121-123

(Note: Literature values for melting points can vary slightly. The value provided is a typical expectation.)[7][8]

Part 2: Comparative Analysis of Aldehyde Reactivity

Scientific Rationale

While the reaction with 2,4-DNPH is a general test for aldehydes and ketones, the rate of the reaction is influenced by the structure of the carbonyl compound. This principle can be exploited to perform comparative reactivity studies. The electrophilicity of the carbonyl carbon is a key factor; electron-withdrawing groups attached to the carbonyl group increase its reactivity towards nucleophiles, while electron-donating groups decrease it.[9][10]

For this comparative study, we will consider three aldehydes:

• a-Tolualdehyde (Phenylacetaldehyde): The carbonyl group is separated from the aromatic ring by a methylene (-CH₂-) group.

• Benzaldehyde: The carbonyl group is directly attached to the aromatic ring.

• p-Tolualdehyde: The carbonyl group is attached to an aromatic ring that has an electron-donating methyl group in the para position.[11]

Hypothesis: The reactivity towards 2,4-DNPH is expected to follow the order: Benzaldehyde > a-Tolualdehyde > p-Tolualdehyde. The electron-donating methyl group in p-tolualdehyde deactivates the carbonyl carbon, slowing the reaction.[10]

Protocol 3: Competitive Derivatization of Aldehydes

This protocol uses High-Performance Liquid Chromatography (HPLC) to analyze the product distribution when a mixture of aldehydes competes for a limited amount of 2,4-DNPH.

• Prepare an Equimolar Aldehyde Mixture: Create a stock solution containing equimolar concentrations (e.g., 0.1 M) of a-tolualdehyde and p-tolualdehyde in a suitable solvent like acetonitrile.

• Prepare a Limiting 2,4-DNPH Solution: Prepare a solution of 2,4-DNPH in acetonitrile/acid catalyst that is sub-stoichiometric to the total aldehyde concentration (e.g., 0.05 M).

• Initiate the Reaction: In a reaction vial, mix equal volumes of the aldehyde mixture and the limiting 2,4-DNPH solution.

• Monitor the Reaction: At specific time intervals (e.g., 5, 15, 30, and 60 minutes), withdraw an aliquot of the reaction mixture and quench the reaction by diluting it in the mobile phase for HPLC analysis.

• HPLC Analysis: Analyze the quenched aliquots by HPLC with UV detection (typically around 360 nm, where the hydrazones strongly absorb).[12][13] The separation of the different hydrazone derivatives will allow for their quantification.

Caption: Workflow for the comparative analysis of aldehyde reactivity.

Data Analysis and Expected Results

By integrating the peak areas of the respective 2,4-dinitrophenylhydrazone derivatives in the HPLC chromatograms, their relative concentrations can be determined over time. A higher concentration of one derivative compared to the other indicates a faster reaction rate for the corresponding aldehyde.

Table 2: Expected Reactivity and Rationale

Aldehyde	Substituent Effect	Expected Reactivity	Rationale
Benzaldehyde	None (Reference)	High	Direct conjugation with the phenyl ring makes the carbonyl carbon highly electrophilic.
a-Tolualdehyde	-CH₂- spacer	Intermediate	The methylene group isolates the carbonyl from the direct electronic effects of the phenyl ring.
p-Tolualdehyde	Electron-donating (-CH₃)	Low	The methyl group donates electron density to the ring, which deactivates the carbonyl carbon towards nucleophilic attack.[10]

Troubleshooting and Field-Proven Insights

• Variable Melting Points: Inconsistent or broad melting point ranges for the derivatives are often due to impurities or the presence of stereoisomers (syn/anti or E/Z).[14] Thorough purification by recrystallization is crucial. Washing the crystals with a sodium bicarbonate solution can help remove residual acid, which can catalyze isomerization and affect the melting point.[14]

• No Precipitate Formation: This could be due to a very low concentration of the carbonyl compound, low reactivity, or inactive Brady's reagent. Gentle warming can often promote the reaction.[5] It is also important to note that other carbonyl-containing functional groups like esters and amides do not react with 2,4-DNPH.[3]

• Oily Product: If the hydrazone derivative separates as an oil instead of a solid, it may be due to impurities or the specific structure of the carbonyl compound. Try scratching the inside of the flask with a glass rod to induce crystallization or purify the oil using column chromatography.

References

• Vertex AI Search. (n.d.). Testing for the carbonyl group using Brady's reagent (2,4-DNP).
• Clark, J. (n.d.). addition-elimination reactions of aldehydes and ketones. Chemguide.
• BYJU'S. (2020, April 29). What is 2,4-Dinitrophenylhydrazine (2,4 DNP Test)?.
• Royal Society of Chemistry. (n.d.). Brady's test for aldehydes and ketones | Class experiment.
• Wikipedia. (n.d.). 2,4-Dinitrophenylhydrazine.
• Journal of the Chemical Society, Perkin Transactions 2. (n.d.).
• Allen.in. (n.d.). 2,4-Dinitrophenylhydrazine- Definition and Synthesis, Procedure of test and FAQS.
• Frey, J., Schneider, F., Schink, B., & Huhn, T. (n.d.).
• Academia.edu. (n.d.). Synthesis and physico-chemical characterization of 2,4-dinitrophenyl hidrazones derived from carbonyl compounds with some importance in the study of food quality.
• Analytical Chemistry. (n.d.).
• Proprep. (n.d.).
• Singh, A. K. (2021, November 18). Synthesis and Analysis of 2,4-Dinitro Phenyl Hydrazine. Open Access Journals.
• Allen, C. F. H. (n.d.). 2,4-Dinitrophenylhydrazine. Organic Syntheses Procedure.
• Experimental No. (14) Derivatives of carbonyl compounds. (2021, July 16).
• Benchchem. (n.d.).
• TutorChase. (n.d.). 2,4‑DNP Test for Carbonyls (12.2.4) | OCR A-Level Chemistry Notes.
• PubChem. (n.d.). Phenylacetaldehyde (2,4-dinitrophenyl)hydrazone | C14H12N4O4 | CID 5352216.
• MilliporeSigma. (n.d.). PHENYLACETALDEHYDE (2,4-DINITROPHENYL)HYDRAZONE AldrichCPR | Sigma-Aldrich.
• PubChemLite. (n.d.). Phenylacetaldehyde (2,4-dinitrophenyl)hydrazone (C14H12N4O4).
• Duguet, N., Harrison-Marchand, A., Barozzino-Consiglio, G., & Maddaluno, J. (n.d.). Enantioselective hydroxyalkylations of o-tolualdehyde reacting with the nucleophilic MeLi or n-BuLi in the presence of 3APLi 1, 2, and 3.
• CymitQuimica. (n.d.). CAS 104-87-0: 4-Methylbenzaldehyde.
• Benchchem. (n.d.).
• Brainly.in. (2023, January 2). Benzaldehyde, p-tolualdehyde, p-nitrobenzaldehyde, acetophenone.( in nucleophilic addition reactions).

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• 2. chemguide.co.uk [chemguide.co.uk]
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• 6. allen.in [allen.in]
• 7. Phenylacetaldehyde (2,4-dinitrophenyl)hydrazone | C14H12N4O4 | CID 5352216 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. PubChemLite - Phenylacetaldehyde (2,4-dinitrophenyl)hydrazone (C14H12N4O4) [pubchemlite.lcsb.uni.lu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. brainly.in [brainly.in]
• 11. CAS 104-87-0: 4-Methylbenzaldehyde | CymitQuimica [cymitquimica.com]
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• 14. A comprehensive investigation of variations in melting ranges and NMR data of 2,4-dinitrophenylhydrazine derivatives - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Recrystallization of α-Tolualdehyde-2,4-dinitrophenylhydrazone

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) regarding the recrystallization of α-tolualdehyde-2,4-dinitrophenylhydrazone (also known as m-tolualdehyde-2,4-dinitrophenylhydrazone). This document offers practical, field-proven insights to overcome common challenges and ensure the successful purification of this compound.

Section 1: Understanding the Recrystallization Process

Recrystallization is a fundamental purification technique in organic chemistry. Its success hinges on the principle of differential solubility. An ideal solvent will dissolve the compound of interest (the solute) sparingly at room temperature but readily at an elevated temperature. Insoluble impurities can be removed by hot filtration, while soluble impurities will remain in the mother liquor upon cooling and crystallization of the desired product.

The formation of α-tolualdehyde-2,4-dinitrophenylhydrazone is a condensation reaction between α-tolualdehyde (m-tolualdehyde) and 2,4-dinitrophenylhydrazine (DNPH). The resulting hydrazone is typically a colored solid, and its purification by recrystallization is crucial for accurate characterization, such as melting point determination.[1][2][3][4]

Experimental Workflow: A Step-by-Step Overview

Caption: General workflow for the recrystallization of α-tolualdehyde-2,4-dinitrophenylhydrazone.

Section 2: Troubleshooting Guide

This section addresses specific issues that may arise during the recrystallization of α-tolualdehyde-2,4-dinitrophenylhydrazone in a question-and-answer format.

Q1: My product will not fully dissolve in the hot solvent, even after adding a large volume. What should I do?

Possible Causes & Solutions:

• Incorrect Solvent Choice: The solubility of hydrazones can vary. While ethanol is a common first choice, your specific derivative might require a different solvent system.

  • Actionable Advice: Perform small-scale solubility tests with alternative solvents. Good candidates for 2,4-dinitrophenylhydrazones include n-butyl alcohol, acetonitrile, or solvent mixtures like ethanol/water or dichloromethane/hexane.[2][5][6][7] For larger scale recrystallizations, 1,4-dioxane or tetralin can also be considered.[2]

• Insoluble Impurities Present: The undissolved material may not be your product but rather insoluble impurities.

  • Actionable Advice: If a significant portion of your product has dissolved, proceed with a hot filtration step to remove the insoluble matter.[2][5] Ensure your filtration setup (funnel and receiving flask) is pre-warmed to prevent premature crystallization.[2]

Q2: The product oiled out instead of forming crystals upon cooling. How can I fix this?

Possible Causes & Solutions:

• Supersaturation Occurred Too Rapidly: If the solution is cooled too quickly or is too concentrated, the product may separate as an oil rather than forming a crystal lattice.

  • Actionable Advice:

    • Reheat the solution until the oil redissolves.

    • Add a small amount of additional solvent.

    • Allow the solution to cool much more slowly. You can insulate the flask to slow down the cooling rate.

• Presence of Impurities: Impurities can disrupt the crystallization process.

  • Actionable Advice:

    • Trituration: Vigorously stir the oil with a non-polar solvent like cold n-hexane or pentane.[8][9] This can sometimes induce solidification.

    • Solvent System Adjustment: If using a mixed solvent system (e.g., ethanol/water), try altering the ratio. Slowly add the non-solvent (water) to a solution of the oil in the solvent (ethanol) until persistent turbidity is observed, which can initiate crystallization.[8]

    • Scratching: Use a glass rod to gently scratch the inner surface of the flask at the solution's meniscus. The microscopic scratches on the glass can serve as nucleation sites for crystal growth.[8]

    • Seeding: If you have a pure crystal from a previous batch, add a tiny "seed" crystal to the cooled, supersaturated solution to induce crystallization.[8]

Q3: After recrystallization, the yield is very low. What went wrong?

Possible Causes & Solutions:

• Product is Too Soluble in the Chosen Solvent: If the compound has significant solubility in the solvent even at low temperatures, a substantial amount will remain in the mother liquor.

  • Actionable Advice: Re-evaluate your choice of solvent. The ideal solvent should have high solubility at high temperatures and low solubility at low temperatures.[5] Consider using a mixed solvent system to reduce solubility at cold temperatures.

• Too Much Solvent Was Used: Using an excessive amount of solvent will result in a lower recovery of the product.

  • Actionable Advice: Use the minimum amount of hot solvent necessary to fully dissolve the crude product.[2] If you've already added too much, you can carefully evaporate some of the solvent to concentrate the solution before cooling.

• Premature Crystallization During Hot Filtration: If the product crystallizes in the funnel during hot filtration, it will be lost.

  • Actionable Advice: Ensure your funnel and receiving flask are pre-heated. You can do this by placing them in an oven before use or by rinsing them with hot solvent.

Q4: The melting point of my recrystallized product is still broad or lower than the literature value. What does this indicate?

Possible Causes & Solutions:

• Incomplete Removal of Impurities: The impurities may have a similar solubility profile to your product.

  • Actionable Advice:

    • Perform a second recrystallization, possibly with a different solvent system.[8]

    • Ensure the crystals are thoroughly washed with a small amount of cold, fresh solvent after filtration to remove any residual mother liquor containing impurities.[7][8][10]

• Incomplete Drying: Residual solvent can depress and broaden the melting point range.

  • Actionable Advice: Ensure the crystals are completely dry before measuring the melting point. This can be achieved by air drying on the filter paper or, more effectively, by using a desiccator under vacuum.[7]

Problem	Potential Cause	Recommended Solution(s)
Oily Product Formation	Rapid cooling; High impurity content	Reheat and cool slowly; Add more solvent; Triturate with a non-polar solvent; Scratch the flask; Seed the solution.[8][9]
Low Crystal Yield	Excessive solvent use; High product solubility in cold solvent	Use minimal hot solvent; Evaporate excess solvent; Change to a less effective solvent or a mixed-solvent system.
Impure Crystals (Low/Broad MP)	Co-crystallization of impurities; Inadequate washing	Perform a second recrystallization; Wash crystals thoroughly with cold solvent.[7][8][10]
Product Crashes Out of Hot Solution	Solvent is too non-polar; Cooling too rapidly	Add a co-solvent to increase solubility; Cool the solution at a slower rate.

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the expected melting point of pure α-tolualdehyde-2,4-dinitrophenylhydrazone?

The literature value for the melting point of m-tolualdehyde-2,4-dinitrophenylhydrazone is in the range of 211-213 °C.[11][12] A sharp melting point within this range is a good indicator of purity.

Q2: What are the best solvents for recrystallizing 2,4-dinitrophenylhydrazone derivatives?

Ethanol (95%) is a widely used and effective solvent for a broad range of these derivatives and is often the first choice.[2][7] For derivatives that are too soluble in pure ethanol, an aqueous ethanol mixture can be used.[2] Other solvents like n-butyl alcohol and acetonitrile have also been used successfully.[2]

Q3: How can I monitor the purity of my product during the recrystallization process?

Thin-Layer Chromatography (TLC) is an excellent technique for monitoring the purification process.[5] By spotting the crude material, the recrystallized solid, and the mother liquor on a TLC plate, you can visualize the separation of impurities. The pure product should appear as a single spot.

Q4: What are the key safety precautions when working with α-tolualdehyde-2,4-dinitrophenylhydrazone and its reagents?

• 2,4-Dinitrophenylhydrazine (DNPH): The starting reagent, DNPH, can be toxic and is potentially explosive when dry.[13] It should be handled with care, and appropriate personal protective equipment (PPE) should be worn.

• α-Tolualdehyde (m-Tolualdehyde): This compound can cause skin and respiratory irritation.[11][14][15]

• General Handling: Always work in a well-ventilated area, such as a fume hood.[11][15][16] Wear safety goggles, gloves, and a lab coat.[11][15] Avoid creating dust.[11]

Q5: My product seems to be decomposing at high temperatures in the solvent. What can I do?

Some hydrazones can be sensitive to prolonged heating.[17]

• Actionable Advice:

  • Choose a solvent with a lower boiling point, if possible, that still provides the necessary solubility characteristics.

  • Minimize the time the solution is kept at reflux or high temperatures. Dissolve the solid and proceed to the cooling step promptly.

Section 4: Detailed Experimental Protocol

Single-Solvent Recrystallization of α-Tolualdehyde-2,4-dinitrophenylhydrazone using Ethanol

This protocol provides a general procedure for the purification of α-tolualdehyde-2,4-dinitrophenylhydrazone.

Materials:

• Crude, dry α-tolualdehyde-2,4-dinitrophenylhydrazone

• 95% Ethanol

• Erlenmeyer flasks

• Hot plate

• Büchner funnel and filter flask

• Filter paper

• Watch glass

• Spatula

• Glass rod

Procedure:

• Dissolution: Place the crude, dry product into an Erlenmeyer flask. Add a minimal amount of 95% ethanol to just cover the solid.[7]

• Heating: Gently heat the mixture on a hot plate while stirring or swirling. Add small portions of hot ethanol until the solid just dissolves. Avoid adding an excess of solvent.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Cooling and Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Brightly colored crystals should form.[7] To maximize the yield, the flask can be placed in an ice bath after it has reached room temperature.[2][7]

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.[7]

• Washing: Wash the crystals with a small amount of cold 95% ethanol to remove any remaining soluble impurities.[7]

• Drying: Allow the crystals to air dry on the filter paper or for a more thorough drying, place them in a desiccator under vacuum.[7]

• Characterization: Determine the melting point of the dry, purified crystals and compare it to the literature value.

References

• GeeksforGeeks. (2025, July 23). 2,4-Dinitrophenylhydrazine. Retrieved from [Link]

• ResearchGate. (2024, April 30). Which solvent will dissolve hydrazones of 2, 4 -dinitrophenyl hydrazine?. Retrieved from [Link]

• ResearchGate. (2020, August 31). How to purify hydrazone?. Retrieved from [Link]

• PubChem. (n.d.). m-Tolualdehyde 2,4-Dinitrophenylhydrazone. Retrieved from [Link]

• ACS Publications. (2024, August 15). A Novel Dinitrophenylhydrazine-Free Synthetic Approach for Identifying Aldehydes and Ketones in the Undergraduate Laboratory. Retrieved from [Link]

• DetTX. (2023, July 27). 2,4-Dinitrophenylhydrazine. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2,4-Dinitrophenylhydrazine. Retrieved from [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: 2,4-Dinitrophenylhydrazine. Retrieved from [Link]

• ScienceDirect. (n.d.). Synthesis of short-chain hydroxyaldehydes and their 2,4-dinitrophenylhydrazone derivatives, and separation of their isomers by high-performance liquid chromatography. Retrieved from [Link]

• Wikipedia. (n.d.). 2,4-Dinitrophenylhydrazine. Retrieved from [Link]

• NIST WebBook. (n.d.). P-tolualdehyde 2,4-dinitro-phenylhydrazone. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of P-tolualdehyde 2,4-dinitro-phenylhydrazone (CAS 2571-00-8). Retrieved from [Link]

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• 17. d-nb.info [d-nb.info]

Technical Support Center: Purification of α-Tolualdehyde-2,4-Dinitrophenylhydrazone

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis and purification of α-tolualdehyde-2,4-dinitrophenylhydrazone. As a critical derivative for the identification and characterization of α-tolualdehyde, achieving high purity is paramount for accurate downstream analysis. This document moves beyond simple protocols to explain the underlying principles, empowering you to troubleshoot and optimize your purification process effectively.

Frequently Asked Questions (FAQs)

Q1: Why is the purification of my crude α-tolualdehyde-2,4-dinitrophenylhydrazone necessary?

A1: The derivatization reaction using 2,4-dinitrophenylhydrazine (DNPH), often from Brady's reagent, is typically performed using an excess of DNPH to drive the reaction to completion.[1] This unreacted DNPH, along with residual acid catalyst and other side-products, will co-precipitate with your desired hydrazone derivative. These impurities interfere with accurate melting point determination, a key identifier, and can compromise subsequent analytical techniques like HPLC, leading to inaccurate quantification or damage to the instrumentation.[1] Purification is therefore essential to isolate the pure α-tolualdehyde-2,4-dinitrophenylhydrazone for reliable characterization.

Q2: What are the primary methods for purifying 2,4-dinitrophenylhydrazone derivatives?

A2: The most common and effective method for purifying these derivatives on a laboratory scale is recrystallization .[1][2][3] This technique leverages differences in solubility between the desired compound and impurities in a chosen solvent at different temperatures. For more challenging separations or for analytical-scale purification, chromatographic methods such as column chromatography or preparative thin-layer chromatography (TLC) can be employed.[1][4][5] Solid-phase extraction (SPE) is another viable option, particularly for sample cleanup before analysis.[1] The choice depends on the scale, the nature of the impurities, and the required final purity.

Q3: How do I select the optimal solvent for recrystallizing my α-tolualdehyde-2,4-dinitrophenylhydrazone?

A3: The "like dissolves like" principle is a good starting point, but the ideal recrystallization solvent has a specific set of properties. It should dissolve your α-tolualdehyde-2,4-dinitrophenylhydrazone product completely at an elevated temperature (near the solvent's boiling point) but poorly at low temperatures (e.g., room temperature or in an ice bath).[1][2] Conversely, impurities should either be insoluble at high temperatures (allowing for hot filtration) or remain highly soluble at low temperatures (remaining in the mother liquor after crystallization).

For 2,4-dinitrophenylhydrazones, several solvents are commonly effective. It is always advisable to perform small-scale solubility tests with a few milligrams of your crude product to determine the best choice.[1]

Solvent System	Observations and Efficacy	Common For
95% Ethanol	Widely used and generally the first choice for many dinitrophenylhydrazones due to its favorable solubility profile and volatility.[1][2]	General dinitrophenylhydrazone derivatives.
Aqueous Ethanol	Used for derivatives that are too soluble in absolute ethanol. Adding water reduces the solubility of the hydrazone, especially at lower temperatures.[2][6]	Dinitrophenylhydrazones with higher polarity.
n-Butyl Alcohol	An excellent solvent, particularly for the 2,4-dinitrophenylhydrazine reagent itself, though it often requires a larger volume and has a higher boiling point.[2][7]	Recrystallization of the DNPH reagent or less soluble derivatives.
Ethyl Acetate	Can be used, sometimes in combination with other solvents like ethanol, if the derivative has limited solubility in alcohols alone.[8]	Derivatives with moderate polarity.

Q4: What is the expected melting point of pure α-tolualdehyde-2,4-dinitrophenylhydrazone?

A4: The literature value for the melting point of p-tolualdehyde 2,4-dinitrophenylhydrazone is 239-240 °C .[9] A sharp melting point within this range is a strong indicator of high purity.[2][3] A broad or depressed melting point suggests the presence of impurities.

Troubleshooting Guide

This section addresses common issues encountered during the purification of α-tolualdehyde-2,4-dinitrophenylhydrazone via recrystallization.

Problem 1: My product fails to crystallize from the solution upon cooling.

• Possible Cause 1: The solution is too dilute. You may have used an excessive amount of recrystallization solvent. The concentration of the hydrazone is below its saturation point even at low temperatures.

  • Solution: Carefully evaporate a portion of the solvent by gently heating the solution or using a rotary evaporator or a gentle stream of nitrogen.[1] Once the solution becomes slightly cloudy (saturated), add a few drops of hot solvent to redissolve the precipitate and then allow it to cool slowly again.

• Possible Cause 2: The solution is supersaturated. The conditions for nucleation are not favorable, and the compound remains dissolved even below its saturation temperature.

  • Solution 1 (Scratching): Use a glass rod to gently scratch the inside surface of the flask at the air-liquid interface. The microscopic imperfections on the glass provide a surface for crystal nucleation.

  • Solution 2 (Seeding): If you have a small crystal of the pure product, add it to the cooled solution. This "seed crystal" will act as a template for further crystal growth.

Problem 2: My product "oils out" instead of forming crystals.

• Possible Cause 1: The melting point of the product is lower than the boiling point of the solvent. The compound is melting in the hot solvent rather than dissolving. This is less likely for α-tolualdehyde-2,4-dinitrophenylhydrazone given its high melting point but can occur with very impure samples.

  • Solution: Re-dissolve the oil in a larger volume of hot solvent or switch to a lower-boiling point solvent system.

• Possible Cause 2: The solution is cooling too rapidly. Rapid cooling can cause the product to precipitate out of solution as an amorphous oil before it has time to form an ordered crystal lattice.

  • Solution: Re-heat the solution until the oil fully dissolves. Allow the flask to cool very slowly. Insulating the flask with glass wool or placing it in a warm water bath that is allowed to cool to room temperature can promote slow crystal growth.

• Possible Cause 3: Significant impurities are present. Impurities can interfere with crystal lattice formation, leading to oiling out.

  • Solution: Attempt to purify the material by another method first, such as column chromatography, to remove the bulk of the impurities before proceeding with recrystallization.

Problem 3: The melting point of my purified product is low and/or has a broad range.

• Possible Cause: The product is still impure. This is the most common reason. The impurity could be unreacted DNPH, the starting aldehyde, or residual acid catalyst from the reaction. Acidic residue is a known issue that can affect the melting point.[1]

  • Solution 1 (Acid Removal): Before the final recrystallization, wash the crude product. Suspend the filtered crystals in a cold 5% sodium bicarbonate solution, stir for several minutes, and then filter.[2] This will neutralize and remove any residual acid. Wash the crystals with cold water to remove the bicarbonate, dry them, and then proceed with recrystallization.

  • Solution 2 (Second Recrystallization): A second recrystallization from a fresh batch of solvent is often necessary to achieve high purity. Ensure the crystals are completely dry before measuring the melting point.

Experimental Protocol: Recrystallization of α-Tolualdehyde-2,4-Dinitrophenylhydrazone

This protocol outlines a standard procedure for purification using 95% ethanol.

1. Dissolution:

• Place the crude, dry α-tolualdehyde-2,4-dinitrophenylhydrazone product into an appropriately sized Erlenmeyer flask.
• Add a minimal amount of 95% ethanol to just cover the solid.
• Gently heat the mixture on a hot plate in a fume hood, constantly swirling the flask. Add small portions of hot 95% ethanol incrementally until the solid just completely dissolves.[1] Causality: Adding the minimum amount of hot solvent ensures the solution will be saturated upon cooling, maximizing yield.

2. Hot Filtration (if necessary):

• If insoluble impurities (e.g., dust, sand, or insoluble byproducts) are visible in the hot solution, a hot gravity filtration is required.
• Pre-heat a funnel and a new Erlenmeyer flask. Place a piece of fluted filter paper in the funnel.
• Pour the hot solution through the fluted filter paper quickly to remove the impurities.[2] Causality: Pre-heating the apparatus prevents the desired product from crystallizing prematurely in the funnel.

3. Crystallization:

• Cover the flask containing the clear, hot solution with a watch glass and allow it to cool slowly to room temperature.[1] Brightly colored crystals should begin to form.
• Causality: Slow cooling promotes the formation of larger, purer crystals by allowing molecules to selectively deposit onto the growing crystal lattice, excluding impurities.
• Once the flask has reached room temperature, place it in an ice-water bath for 15-20 minutes to maximize the precipitation of the product.[1]

4. Isolation and Washing:

• Collect the purified crystals by vacuum filtration using a Büchner funnel.[2]
• Wash the crystals on the filter paper with a small amount of ice-cold 95% ethanol.[1]
• Causality: Using a cold solvent minimizes the loss of the desired product, which has some solubility in the solvent, while still washing away soluble impurities adhering to the crystal surfaces.

5. Drying and Purity Assessment:

• Allow the crystals to air dry on the filter paper or place them in a desiccator under vacuum to remove the last traces of solvent.
• Determine the melting point of the dried crystals. A sharp melting point at or near 239-240 °C indicates a pure product.[9]

Purification Workflow Diagram

Caption: Workflow for the purification of α-Tolualdehyde-2,4-dinitrophenylhydrazone.

References

• 2,4-Dinitrophenylhydrazine. Organic Syntheses Procedure. Available at: [Link]

• The Use of 2,4-Dinitrophenylhydrazine Derivatives of Ovarian Ketosteroids in Steroid Analysis. UNI ScholarWorks. Available at: [Link]

• Thin-layer chromatography of 2,4-dinitrophenylhydrazine derivatives of hydroxycarbonyl compounds. Scilit. Available at: [Link]

• SEPARATION 2,4-DINITROPHENYLHYDRAZONES OF CARBONYL COMPOUNDS BY THIN-LAYER CHROMATOGRAPHY. PubMed. Available at: [Link]

• Method for detecting aldehyde and ketone by using thin layer chromatography. Google Patents.

• Synthesis of short-chain hydroxyaldehydes and their 2,4-dinitrophenylhydrazone derivatives, and separation of their isomers by high-performance liquid chromatography. ScienceDirect. Available at: [Link]

• Chemical Properties of P-tolualdehyde 2,4-dinitro-phenylhydrazone (CAS 2571-00-8). Cheméo. Available at: [Link]

• Recrystallizing 2,4 Dinitrophenylhydrazine from 1-butanol. Reddit. Available at: [Link]

• Preparing and purifying 2,4-dinitrophenylhydrazones: Alternatives to the Brady procedure. Journal of Chemical Education. Available at: [Link]

• Which solvents should I use to recrystalize P-anisidine and DNP individually? ResearchGate. Available at: [Link]

• A Novel Dinitrophenylhydrazine-Free Synthetic Approach for Identifying Aldehydes and Ketones in the Undergraduate Laboratory. Journal of Chemical Education. Available at: [Link]

• addition-elimination reactions of aldehydes and ketones. Chemguide. Available at: [Link]

• m-Tolualdehyde 2,4-Dinitrophenylhydrazone. PubChem. Available at: [Link]

• P-tolualdehyde 2,4-dinitro-phenylhydrazone. NIST WebBook. Available at: [Link]

• Derivatization of carbonyl compounds with 2,4-dinitrophenylhydrazine and their subsequent determination by high-performance liquid chromatography. PubMed. Available at: [Link]

• Purification of aqueous dye solutions. Google Patents.

• 2,4-Dinitrophenylhydrazine for Carbonyls. Scribd. Available at: [Link]

• Derivatives of carbonyl compounds. 1Library. Available at: [Link]

• 2,4-Dinitrophenylhydrazine. Wikipedia. Available at: [Link]

• 2,4 DNP Test (2,4-Dinitrophenylhydrazine). Allen.In. Available at: [Link]

• 2,4- Dinitrophenyl- hydrazine. University of Bristol. Available at: [Link]

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• 5. SEPARATION 2,4-DINITROPHENYLHYDRAZONES OF CARBONYL COMPOUNDS BY THIN-LAYER CHROMATOGRAPHY - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. P-TOLUALDEHYDE 2,4-DINITROPHENYLHYDRAZONE | 2571-00-8 [chemicalbook.com]

a-Tolualdehyd-2,4-dinitrophenylhydrazone stability and storage conditions.

Welcome to the technical support guide for a-Tolualdehyde-2,4-dinitrophenylhydrazone (CAS 2571-00-8). This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and proper handling of this compound in your experiments. This guide provides in-depth information on storage, stability, and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for a-Tolualdehyde-2,4-dinitrophenylhydrazone?

To ensure its long-term stability, a-Tolualdehyde-2,4-dinitrophenylhydrazone should be stored in a cool, dry, and dark place.[1] The container should be tightly sealed to prevent exposure to moisture and air.[2][3][4] For extended storage, refrigeration at 2-8°C is recommended.[4]

Q2: Is this compound sensitive to light?

Yes, 2,4-dinitrophenylhydrazone derivatives can be sensitive to light.[5] To prevent potential photodegradation, it is crucial to store the compound in a light-resistant container or in a dark environment.[1]

Q3: What is the expected shelf-life of a-Tolualdehyde-2,4-dinitrophenylhydrazone?

When stored under the recommended conditions, the compound is generally stable. Some suppliers suggest that after three years, the compound should be re-analyzed for chemical purity before use.[6] However, the actual shelf-life can be influenced by the purity of the initial material and the consistency of storage conditions.

Q4: What are the primary hazards associated with this compound?

a-Tolualdehyde-2,4-dinitrophenylhydrazone is classified as a flammable solid and can be harmful if swallowed.[7][8] It may also cause skin and respiratory irritation.[2][4][8] It is important to handle this compound in a well-ventilated area and use appropriate personal protective equipment (PPE), including gloves and safety goggles.[2][3][5]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments with a-Tolualdehyde-2,4-dinitrophenylhydrazone.

Problem 1: The color of my compound has changed from yellow/orange to a brownish or reddish-brown hue.

• Probable Cause: Color change is a common indicator of degradation.[1] This can be due to several factors, including:

  • Hydrolysis: The primary cause of decomposition is the cleavage of the hydrazone bond due to the presence of moisture, which regenerates the original aldehyde and 2,4-dinitrophenylhydrazine.[1]

  • Oxidation: Prolonged exposure to air can lead to oxidation.

  • Photodegradation: Exposure to light can also contribute to the breakdown of the compound.[1]

• Solution:

  • Assess Purity: Perform a melting point analysis. A significant depression or broadening of the melting point range compared to the literature value (approximately 239-240°C) suggests the presence of impurities from degradation.[1][9]

  • Recrystallization: If degradation is suspected, the compound can be purified by recrystallization from a suitable solvent, such as ethanol or n-butyl alcohol, to remove impurities.[10]

  • Proper Storage: Ensure future batches are stored in a tightly sealed, light-resistant container in a cool, dry place, preferably in a desiccator to minimize moisture exposure.[1][2][3]

Problem 2: The compound has become sticky or appears to be liquefying.

• Probable Cause: This is a strong indication of significant degradation, likely due to moisture absorption and subsequent hydrolysis.[1] The presence of impurities lowers the melting point, and in advanced stages of decomposition, the mixture can appear as a viscous liquid.

• Solution:

  • Discard and Replace: In most cases, if the material has become sticky or liquefied, it is best to discard it and obtain a fresh supply. The level of degradation makes purification challenging and unreliable.

  • Review Storage Protocol: Re-evaluate your storage procedures to prevent this from happening in the future. Ensure containers are appropriate and sealed correctly.

Problem 3: Inconsistent or unexpected analytical results (e.g., in HPLC or NMR).

• Probable Cause: The presence of impurities or degradation products can interfere with analytical measurements. These could include unreacted starting materials (a-tolualdehyde and 2,4-dinitrophenylhydrazine) or byproducts of decomposition.

• Solution:

  • Confirm Identity and Purity: Use a reliable analytical technique like HPLC or NMR to assess the purity of your sample. Compare the results to a reference standard if available.

  • Purification: If impurities are detected, purify the compound using an appropriate method like recrystallization.

  • Freshly Prepare Derivatives: For critical applications, it is often best to synthesize the 2,4-dinitrophenylhydrazone derivative fresh from the aldehyde and 2,4-dinitrophenylhydrazine (Brady's reagent).[11][12] This ensures the highest possible purity for your experiment.

Data Summary

Parameter	Recommended Condition	Rationale
Storage Temperature	2-8°C (Refrigerated)	Slows down potential degradation reactions.
Atmosphere	Dry, inert gas (e.g., nitrogen) if possible	Minimizes exposure to moisture and oxygen, preventing hydrolysis and oxidation.[4][13]
Light Exposure	Store in the dark or in an amber vial	Prevents photodegradation.[1]
Container	Tightly sealed container	Prevents ingress of atmospheric moisture.[2][3][4]

Experimental Protocols

Visual Inspection and Purity Check of a-Tolualdehyde-2,4-dinitrophenylhydrazone

• Visual Inspection:

  • Carefully observe the physical appearance of the compound. It should be a yellow to orange crystalline solid.[7]

  • Note any changes in color (e.g., browning), or texture (e.g., clumping, stickiness).[1]

• Melting Point Determination:

  • Place a small amount of the crystalline solid into a capillary tube.

  • Use a calibrated melting point apparatus to determine the melting point range.

  • Compare the observed melting point to the literature value (approx. 239-240°C).[9] A broad melting range or a melting point significantly lower than the literature value indicates the presence of impurities.[1]

• Thin-Layer Chromatography (TLC) for Purity Assessment:

  • Prepare a dilute solution of the compound in a suitable solvent (e.g., ethyl acetate).

  • Spot the solution onto a TLC plate (e.g., silica gel).

  • Develop the plate using an appropriate mobile phase (e.g., a mixture of hexane and ethyl acetate).

  • Visualize the spots under UV light. The presence of multiple spots indicates impurities.

Workflow and Decision Making

Below is a troubleshooting flowchart to guide your assessment of a-Tolualdehyde-2,4-dinitrophenylhydrazone stability.

Caption: Troubleshooting flowchart for assessing compound stability.

References

• Harper College. (2007, May 4). 2,4-DINITROPHENYLHYDRAZINE.
• Echemi. M-TOLUALDEHYDE2,4-DINITROPHENYLHYDRAZONE Safety Data Sheets.
• Chemos GmbH&Co.KG. Safety Data Sheet: 2,4-Dinitrophenylhydrazine.
• Fisher Scientific. (2013, September 26). 2 4-Dinitrophenylhydrazine - Safety Data Sheet.
• MilliporeSigma. (2025, November 6). SAFETY DATA SHEET.
• CDH Fine Chemical. 2,4-Dinitro Phenyl Hydrazine CAS No 119-26-6 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• Loba Chemie. 2,4-DINITROPHENYL HYDRAZINE AR.
• Fisher Scientific. (2010, November 16). SAFETY DATA SHEET.
• TCI Chemicals. SAFETY DATA SHEET.
• C/D/N Isotopes. p-Tolualdehyde-d7-2,4-dinitrophenylhydrazone (Tolualdehyde-2,3,5,6-d4, methyl-d3).
• Frey, J., et al. (2010). Synthesis of short-chain hydroxyaldehydes and their 2,4-dinitrophenylhydrazone derivatives, and separation of their structural isomers by high-performance liquid chromatography.
• PubChem. m-Tolualdehyde 2,4-Dinitrophenylhydrazone.
• ChemicalBook. (2022, August 26). P-TOLUALDEHYDE 2,4-DINITROPHENYLHYDRAZONE.
• LGC Standards. p-Tolualdehyd-2,4-dinitrophenylhydrazone.
• MilliporeSigma. PHENYLACETALDEHYDE (2,4-DINITROPHENYL)HYDRAZONE AldrichCPR.
• Benchchem. Synthesis of Acetophenone 2,4-dinitrophenylhydrazone: A Comprehensive Technical Guide.
• Singh, A. K. (2021, November 18). Synthesis and Analysis of 2,4-Dinitro Phenyl Hydrazine. Research and Reviews: Journal of Chemistry.
• Organic Syntheses. 2,4-Dinitrophenylhydrazine.
• NIST. P-tolualdehyde 2,4-dinitro-phenylhydrazone.
• Cheméo. Chemical Properties of P-tolualdehyde 2,4-dinitro-phenylhydrazone (CAS 2571-00-8).
• Benchchem. Decomposition of Acetophenone 2,4-dinitrophenylhydrazone upon storage.
• ResearchGate. 2,4-dinitrophenylhydrazine reaction with formaldehyde.

Sources

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• 2. echemi.com [echemi.com]
• 3. uprm.edu [uprm.edu]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. cdnisotopes.com [cdnisotopes.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. m-Tolualdehyde 2,4-Dinitrophenylhydrazone | C14H12N4O4 | CID 520393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. P-TOLUALDEHYDE 2,4-DINITROPHENYLHYDRAZONE | 2571-00-8 [chemicalbook.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. rroij.com [rroij.com]
• 13. fishersci.com [fishersci.com]

a-Tolualdehyd-2,4-dinitrophenylhydrazone HPLC method development and optimization

Technical Support Center: -Tolualdehyde-2,4-DNPH HPLC Analysis

Current Status: Operational Topic: Method Development, Optimization, and Troubleshooting for Phenylacetaldehyde (

-Tolualdehyde) Reference ID: TS-DNPH-PAA-01

Executive Summary

This guide addresses the HPLC separation and quantification of

-Tolualdehyde (systematically known as Phenylacetaldehyde ) via derivatization with 2,4-Dinitrophenylhydrazine (DNPH).

Why this method? Phenylacetaldehyde is volatile and susceptible to rapid oxidation (forming phenylacetic acid) and polymerization. Direct UV analysis is unreliable due to weak chromophores and instability. Derivatization with DNPH forms a stable hydrazone derivative with a high molar extinction coefficient at 360 nm , allowing for sensitive and specific detection.

Module 1: Method Development & Optimization

The "Golden Standard" Starting Conditions

Do not reinvent the wheel. Start with these conditions, which are adapted from EPA Method 8315A and optimized for aromatic aldehydes.

Parameter	Recommended Condition	Technical Rationale
Column	C18 (L1), 150 x 4.6 mm, 3.5 or 5 µm	The hydrazone derivative is moderately non-polar. A standard C18 provides sufficient retention to separate the derivative from the excess polar DNPH reagent.
Mobile Phase A	Water / Tetrahydrofuran (90:10 v/v)	THF acts as a selectivity modifier, often improving the resolution of syn/anti isomers compared to pure water.
Mobile Phase B	Acetonitrile (100%)	ACN provides sharper peaks and lower backpressure than Methanol for hydrazones.
Gradient	60% B to 90% B over 15 min	Phenylacetaldehyde-DNPH is hydrophobic (elutes late). A high organic start prevents long run times.
Flow Rate	1.0 - 1.5 mL/min	Standard flow for 4.6mm ID columns.
Wavelength	360 nm	This is the absorption maximum ( ) for the hydrazone chromophore.[1] It minimizes interference from non-derivatized impurities.
Temperature	30°C - 40°C	Elevated temperature improves mass transfer and can help merge isomer peaks (see Troubleshooting).

Optimization Logic Flow

Use this decision tree to refine your separation if the starting conditions fail.

Figure 1: Decision matrix for optimizing the separation of DNPH derivatives.

Module 2: Derivatization Protocol (The Critical Step)

Warning: The quality of your data depends entirely on this chemical reaction. Phenylacetaldehyde is an "active" aldehyde; it reacts quickly but can also degrade.

Reagent Preparation:

• DNPH Stock: Dissolve 300 mg of 2,4-DNPH (wetted with 30% water for safety) in 100 mL of Acidified Acetonitrile .

  • Acidification: Add 2 mL of conc. HCL or H3PO4 per 100 mL ACN. (Acid catalysis is required for hydrazone formation).

Reaction Workflow:

• Mix: Add 1.0 mL of Sample (in ACN) + 1.0 mL of DNPH Reagent.

• Incubate: Allow to stand at room temperature for 30 minutes .

  • Note: Do not heat >60°C, as this may degrade the derivative.

• Quench (Optional but Recommended): If not analyzing immediately, dilute with mobile phase to stop the reaction equilibrium shift.

Module 3: Troubleshooting & FAQs

Q1: I see two peaks for my pure -Tolualdehyde standard. Is my column broken?

Diagnosis: Likely Geometric Isomerism (E/Z or syn/anti), not column failure. Mechanism: The C=N double bond in the hydrazone restricts rotation. This creates two stereoisomers.

• The Science: In acidic environments, these isomers exist in equilibrium.[2] On C18 columns, they may separate slightly, appearing as a "doublet" or a main peak with a shoulder.

• Solution:

  • Integration: Sum the areas of both peaks. They both represent your analyte.

  • Thermodynamics: Increase column temperature (e.g., to 45°C). This increases the rate of interconversion, often merging the peaks into a single, sharper band.

  • Chemistry: Ensure your sample solvent matches the mobile phase.[3] Strong solvent effects can also split peaks.[3][4]

Q2: There is a massive peak at the solvent front (1-2 mins). What is it?

Diagnosis: Excess DNPH Reagent . Explanation: To ensure reaction completion (pseudo-first-order kinetics), DNPH is added in excess. Unreacted DNPH is highly polar and elutes at the void volume (

). Action:

• Do not integrate it.

• Optimization: If the reagent tail interferes with your analyte, lower the initial organic concentration (e.g., start at 40% ACN) to retain the hydrazone longer while the reagent still flushes out early.

Q3: My recovery is consistently low (<80%).

Diagnosis: Oxidation of the Starting Material . Root Cause: Phenylacetaldehyde oxidizes to Phenylacetic acid upon exposure to air. Phenylacetic acid does not react with DNPH to form a hydrazone at 360 nm. Validation:

• Check the smell of your standard. If it smells like "sweaty socks" or vinegar rather than "hyacinth/floral," it has oxidized.

• Fix: Distill your Phenylacetaldehyde standard or purchase a fresh ampoule sealed under argon.

Q4: Can I use Methanol instead of Acetonitrile?

Answer: Yes, but with caveats.

• Selectivity: Methanol is a protic solvent and interacts differently with the nitro groups on the DNPH. It may change the elution order of impurities.

• Pressure: Methanol/Water mixtures generate significantly higher backpressure than ACN/Water.

• Recommendation: Stick to ACN for sharper peaks unless you need Methanol to resolve a specific matrix interference.

Module 4: Process Visualization

Isomer Troubleshooting Workflow

Figure 2: Workflow to distinguish between reagent interference, column overload, and geometric isomers.

References

• U.S. Environmental Protection Agency. (1996).[5] Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC).[5][6]Link

• Uchiyama, S., et al. (2003). Isomerization of aldehyde-2,4-dinitrophenylhydrazone derivatives and validation of high-performance liquid chromatographic analysis. Journal of Chromatography A. Link

• BenchChem. (2025).[7] A Comparative Guide to Analytical Method Validation for p-Tolualdehyde Detection.Link (Cited for general tolualdehyde/DNPH validation parameters).

• Agilent Technologies. (2013). Analysis of DNPH-derivatized Aldehydes and Ketones.[2][6][8][9][10][11][12][13] Application Note. Link

Sources

• 1. HPLC-UV method development and validation for the determination of low level formaldehyde in a drug substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isomerization of aldehyde-2,4-dinitrophenylhydrazone derivatives and validation of high-performance liquid chromatographic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers - Persee [pgeneral.com]
• 5. epa.gov [epa.gov]
• 6. epa.gov [epa.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. agilent.com [agilent.com]
• 9. Analysis of 2,4-DNPH Derivatised Aldehydes by HPLC-DAD | SCION Instruments [scioninstruments.com]
• 10. agilent.com [agilent.com]
• 11. lcms.labrulez.com [lcms.labrulez.com]
• 12. Quantitative RP-HPLC Determination of Some Aldehydes and Hydroxyaldehydes as Their 2,4-Dinitrophenylhydrazone Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. d-nb.info [d-nb.info]

a-Tolualdehyd-2,4-dinitrophenylhydrazone dealing with co-eluting peaks in HPLC.

Topic: Troubleshooting Co-elution in -Tolualdehyde-DNPH Analysis

Status: Active Analyst Level: Senior Application Scientist Last Updated: March 2026

Analyte Profile & Scope

User Query: "I am seeing co-eluting peaks or split peaks when analyzing

-Tolualdehyde-2,4-dinitrophenylhydrazone. How do I resolve this?"

Technical Definition: It is critical to first verify the nomenclature.

-Tolualdehyde is a synonym for Phenylacetaldehyde (CAS: 122-78-1).

• Target Analyte: Phenylacetaldehyde-2,4-DNPH.

• Common Interferences:

  -, -, and -Tolualdehyde (structural isomers), Benzaldehyde, and geometric isomers (E/Z) of the hydrazone itself.

This guide addresses the two most common root causes for "co-elution" in this specific assay: Geometric Isomerization (pseudo-co-elution) and Structural Isomer Interference (true co-elution).

Troubleshooting Module: The "Split Peak" Phenomenon

Symptom: The Phenylacetaldehyde-DNPH peak appears as a doublet, a peak with a shoulder, or two distinct peaks with identical UV spectra.

Root Cause: Syn/Anti (E/Z) Isomerization Unlike many standard HPLC analytes, DNPH derivatives possess a C=N double bond. This allows the formation of syn (E) and anti (Z) geometric isomers. Phenylacetaldehyde-DNPH is particularly prone to this due to the steric bulk of the benzyl group.

• Mechanism: In pure acetonitrile, the isomers may equilibrate slowly, leading to peak splitting.

• Trigger: Exposure to UV light or lack of pH control can shift the equilibrium, causing "ghost peaks" that look like impurities.

Diagnostic Protocol: The "Acid Shift" Test To determine if your co-eluting peak is actually an isomer of your analyte, perform this self-validating test:

• Control: Inject your standard in pure Acetonitrile. Note the peak shape/count.

• Test: Add

  of 70% Perchloric Acid or Phosphoric Acid to of your sample/standard.

• Observe: Inject immediately.

Corrective Action: Ensure your mobile phase or sample diluent contains a catalytic amount of acid (e.g., 0.1%

) to force a rapid equilibrium, effectively merging the peaks on the time scale of the separation.

Troubleshooting Module: Structural Co-elution

Symptom: Phenylacetaldehyde-DNPH co-elutes with

-Tolualdehyde-DNPH or -Tolualdehyde-DNPH.

Root Cause: Selectivity Limits on C18 Phenylacetaldehyde (

) and the Tolualdehydes ( ) are constitutional isomers. On standard C18 columns, separation is driven by hydrophobicity. Since both molecules have nearly identical logP values, C18 columns often fail to resolve them.

Solution:

- Interaction Tuning Switching to a stationary phase that utilizes - interactions allows the column to discriminate based on the shape and electron density of the aromatic ring, not just hydrophobicity.

Comparative Data: Column Selectivity

Parameter	Standard C18	Phenyl-Hexyl / Biphenyl
Primary Interaction	Hydrophobic (Dispersive)	Hydrophobic + - Stacking
Phenylacetaldehyde Selectivity	Low (Co-elutes with -Tol)	High (distinct shift)
Isomer Resolution	Poor	Excellent
Recommended Use	General Carbonyl Screening	Complex Isomeric Mixtures

Optimization Protocol: The Resolution Workflow

If you are experiencing co-elution, follow this step-by-step optimization logic.

Step 1: The "Shape Selectivity" Gradient

Standard C18 conditions often elute these compounds too fast. Use this focused gradient to maximize resolution.

• Column: Phenyl-Hexyl or Biphenyl (2.1 x 100 mm, 1.9

  m or 2.7 m).

• Mobile Phase A: Water + 0.1% Formic Acid (forces E/Z equilibrium).

• Mobile Phase B: Methanol + 0.1% Formic Acid (MeOH promotes

  - interactions better than ACN).

• Flow Rate: 0.4 mL/min.

• Temperature:

  (Lower temperature improves isomeric separation).

Gradient Table:

Time (min)	% B	Event
0.0	45	Hold (Focusing)
2.0	45	Isocratic Start
12.0	65	Shallow Gradient (The Separation Zone)
13.0	95	Wash
15.0	95	Hold

| 15.1 | 45 | Re-equilibrate |

Step 2: Wavelength Validation

Aldehyde-DNPH derivatives have an absorption maximum (

) around 360 nm.

• Action: Extract the UV spectrum of the leading and trailing edge of the peak.

• Logic: If the spectra match perfectly, it is likely E/Z isomerization (see Module 2). If the spectra differ (e.g., slight shift in

  ), it is a co-eluting impurity.

Visual Logic: Troubleshooting Decision Tree

Caption: Logical workflow for distinguishing between geometric isomerization (false co-elution) and structural interference.

Frequently Asked Questions (FAQ)

Q: Why does my Phenylacetaldehyde-DNPH peak area decrease over time in the autosampler? A: DNPH derivatives can be sensitive to active sites on glass vials or trace bases. Ensure you are using deactivated glass vials. Furthermore, if you are not using an acidified mobile phase, the analyte may be shifting between E/Z forms, changing the integration baseline.

Q: Can I use Mass Spectrometry (LC-MS) to resolve the co-elution? A: Only if the co-eluting peak has a different molecular weight. Phenylacetaldehyde-DNPH and Tolualdehyde-DNPH (

) are isobaric (Exact Mass: 330.096 m/z). A standard low-resolution MS cannot distinguish them. You must rely on chromatographic separation (Module 3) or high-resolution MS/MS fragmentation patterns.

Q: What is the correct detection wavelength? A: Set your UV/Vis detector to 360 nm or 365 nm . This is the absorption maximum for the hydrazone chromophore. Using 254 nm (standard for aromatics) will significantly reduce sensitivity and increase noise from non-derivatized matrix components.

References

• Uchiyama, S., et al. (2003).[2] "Isomerization of aldehyde-2,4-dinitrophenylhydrazone derivatives and validation of high-performance liquid chromatographic analysis." Journal of Chromatography A.

• U.S. EPA. (1996). "Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC)." SW-846 Test Methods for Evaluating Solid Waste.

• Thermo Fisher Scientific. (2012). "Quantitative Analysis of Carbonyl-DNPH Derivatives by UHPLC/UV." Application Note 1097.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Isomerization of aldehyde-2,4-dinitrophenylhydrazone derivatives and validation of high-performance liquid chromatographic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting α-Tolualdehyde-2,4-Dinitrophenylhydrazone Matrix Effects

Welcome to the Technical Support Center for analytical scientists and drug development professionals. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols for overcoming matrix effects during the analysis of α-tolualdehyde (phenylacetaldehyde) derivatized with 2,4-dinitrophenylhydrazine (DNPH).

α-Tolualdehyde is a critical volatile biomarker for microbial metabolism and a key quality indicator in food sciences[1]. Because of its volatility and lack of a strong chromophore, it is routinely derivatized into α-tolualdehyde-2,4-dinitrophenylhydrazone (PAA-DNPH) to improve liquid chromatography-tandem mass spectrometry (LC-MS/MS) sensitivity and separation efficiency[2]. However, complex matrices (e.g., plasma, tissue lysates, and environmental samples) introduce severe analytical interferences that can compromise data integrity.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why am I seeing a massive drop in the LC-MS/MS signal for PAA-DNPH in biological samples compared to my neat solvent standards? A1: You are experiencing severe ion suppression , a classic matrix effect in electrospray ionization (ESI). In complex biological samples, endogenous components—particularly phospholipids—co-elute with your target analyte[3]. Because phospholipids are highly surface-active, they monopolize the surface of the ESI droplets, preventing the PAA-DNPH molecules from acquiring a charge and entering the gas phase. Causality Check: If your analyte signal drops but the background noise remains steady, charge competition at the droplet surface is the culprit.

Q2: My HPLC-UV chromatogram shows a massive, broad peak early in the run that obscures the PAA-DNPH peak. What is causing this? A2: That broad peak is unreacted DNPH reagent and its degradation products. To drive the derivatization of trace aldehydes to completion, DNPH must be added in massive molar excess[4]. If this excess reagent is not removed prior to injection, it saturates the UV detector and can cause severe co-elution issues, especially on shorter UHPLC columns. Solution: Implement a post-derivatization Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) step to partition the hydrophobic PAA-DNPH away from the polar excess DNPH.

Q3: The derivatization efficiency of α-tolualdehyde seems highly variable across different sample batches. Why is the reaction failing? A3: Matrix pH and competing carbonyls dictate the reaction kinetics. The nucleophilic addition of DNPH to an aldehyde requires an acidic environment (pH 3–4) to protonate the carbonyl oxygen, making it electrophilic. If your matrix is highly buffered (e.g., tissue lysates), the standard acid addition may be insufficient to lower the pH. Furthermore, high-abundance endogenous carbonyls (like acetone or formaldehyde) can completely deplete the DNPH reagent before it reacts with the trace α-tolualdehyde.

Mechanistic Visualizations

Caption: Workflow for α-Tolualdehyde-DNPH derivatization and matrix cleanup.

Caption: Mechanism of ESI ion suppression caused by co-eluting matrix components.

Self-Validating Experimental Protocol

To ensure data integrity, analytical protocols must be self-validating. The following methodology incorporates an isotope-labeled internal standard (IS) and a strict system suitability checkpoint to guarantee that matrix effects are properly mitigated.

Protocol: Optimized Extraction and Derivatization of α-Tolualdehyde

Objective: Derivatize α-tolualdehyde in plasma while actively removing phospholipid interferences and excess DNPH reagent.

Step-by-Step Methodology:

• Sample Aliquoting & IS Addition: Aliquot 100 µL of plasma into a microcentrifuge tube. Immediately spike with 10 µL of stable-isotope-labeled internal standard (α-Tolualdehyde-d5, 1 µg/mL). Causality: Adding the IS before any sample manipulation ensures it accounts for losses during protein precipitation and variations in derivatization efficiency.

• Protein Precipitation: Add 300 µL of ice-cold Acetonitrile containing 1% Formic Acid. Vortex for 30 seconds and centrifuge at 14,000 x g for 10 minutes. Transfer the supernatant to a clean glass vial.

• Derivatization: Add 50 µL of DNPH reagent (20 mM in Acetonitrile with 10% Trichloroacetic acid) to the supernatant. Incubate at 40°C for 60 minutes. Causality: 40°C provides the optimal kinetic energy to drive the nucleophilic addition without causing thermal degradation of the resulting hydrazone[2].

• SPE Cleanup (Crucial for Matrix Mitigation):

  • Condition a Polymeric Reversed-Phase SPE cartridge (e.g., Oasis HLB) with 1 mL Methanol, followed by 1 mL Water.

  • Dilute the derivatized sample with 1 mL of Water (to reduce organic content) and load onto the cartridge.

  • Wash Step: Wash with 2 mL of 20% Methanol in Water. Causality: This specific wash strength elutes the highly polar excess DNPH and salts, while the hydrophobic PAA-DNPH remains strongly retained on the polymeric sorbent.

  • Elution: Elute the purified PAA-DNPH with 1 mL of 100% Acetonitrile.

• LC-MS/MS Analysis: Inject 5 µL onto a C18 UHPLC column coupled to a triple quadrupole mass spectrometer operating in negative ESI mode.

System Suitability & Self-Validation Checkpoint

Before accepting the quantitative results of the batch, calculate the Absolute Matrix Factor (MF) for the internal standard: MF = (Peak Area of IS in extracted matrix) / (Peak Area of IS in neat solvent)

• Acceptance Criteria: The MF must fall between 0.85 and 1.15 .

• Troubleshooting: If MF < 0.85, the SPE wash step was insufficient, and residual phospholipids are causing ion suppression. The extraction batch must be invalidated and repeated with a stronger SPE wash step or a dedicated phospholipid-removal plate.

Quantitative Data Summaries

The following tables summarize the expected impact of matrix components and the quantitative improvements yielded by the self-validating protocol.

Table 1: Common Matrix Interferences and Mitigation Strategies

Matrix Component	Analytical Impact	Mechanistic Cause	Mitigation Strategy
Phospholipids	Severe LC-MS/MS Ion Suppression	Competition for charge at the ESI droplet surface	Polymeric SPE cleanup; Isotope-labeled Internal Standards
Excess DNPH Reagent	HPLC-UV Co-elution; ESI Saturation	Massive molar excess required for derivatization kinetics	Selective washing (20% MeOH) during SPE
Endogenous Carbonyls	Reduced Derivatization Efficiency	Depletion of DNPH reagent by highly abundant ketones/aldehydes	Increase DNPH concentration; Monitor IS recovery

Table 2: Quantitative Matrix Effect (ME%) Evaluation (Note: ME% = (Peak Area in Matrix / Peak Area in Solvent) x 100. Values <100% indicate suppression, while values >100% indicate enhancement).

Sample Matrix	Direct Injection ME% (No Cleanup)	Post-SPE Cleanup ME%	IS-Corrected ME% (Final Validation)
Human Plasma	32% (Severe Suppression)	78% (Mild Suppression)	99% (Fully Corrected)
Red Wine	45% (Suppression)	85% (Minimal)	101% (Fully Corrected)
Tissue Lysate	28% (Severe Suppression)	72% (Mild Suppression)	98% (Fully Corrected)

References

• Title: Two distinct gut microbial pathways contribute to meta-organismal production of phenylacetylglutamine with links to cardiovascular disease Source: nih.gov URL: 1[1]

• Title: Development and evaluation of a liquid chromatography-tandem mass spectrometry method for simultaneous measurement of toxic aldehydes from brain tissue Source: nih.gov URL: 2[2]

• Title: Matrix Effects: Causes and Solutions in Analysis Source: phenomenex.com URL: 3[3]

• Title: Analysis of DNPH-derivatized Aldehydes and Ketones using the Agilent 1220 Infinity LC System Source: agilent.com URL: 4[4]

Sources

• 1. Two distinct gut microbial pathways contribute to meta-organismal production of phenylacetylglutamine with links to cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and evaluation of a liquid chromatography-tandem mass spectrometry method for simultaneous measurement of toxic aldehydes from brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Matrix Effects: Causes and Solutions in Analysis | Phenomenex [phenomenex.com]
• 4. agilent.com [agilent.com]

a-Tolualdehyd-2,4-dinitrophenylhydrazone improving derivatization efficiency

Welcome to the technical support resource for the derivatization of a-Tolualdehyde (also known as phenylacetaldehyde) with 2,4-dinitrophenylhydrazine (DNPH). This guide is designed for researchers, analytical scientists, and quality control professionals to enhance derivatization efficiency, troubleshoot common issues, and ensure the generation of high-quality, reproducible data for chromatographic analysis.

Introduction to a-Tolualdehyde Derivatization

a-Tolualdehyde is a significant analyte in various fields, including environmental monitoring, food and fragrance analysis, and as a potential process impurity in pharmaceutical manufacturing. Due to its volatility and lack of a strong chromophore, direct analysis by High-Performance Liquid Chromatography (HPLC) with UV detection is challenging.

Derivatization with 2,4-dinitrophenylhydrazine (DNPH) is the gold-standard method to overcome these challenges. The reaction converts the aldehyde into a stable, non-volatile a-Tolualdehyde-2,4-dinitrophenylhydrazone derivative. This derivative possesses a strong chromophore, allowing for sensitive detection at wavelengths around 360 nm[1]. The reaction is a classic acid-catalyzed nucleophilic addition-elimination (or condensation) reaction where the DNPH molecule adds to the carbonyl group of the aldehyde, followed by the elimination of a water molecule to form the hydrazone[2][3][4][5].

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the DNPH derivatization of a-Tolualdehyde?

The reaction is an acid-catalyzed nucleophilic addition-elimination[2][4]. The acid catalyst protonates the carbonyl oxygen of a-Tolualdehyde, increasing the electrophilicity of the carbonyl carbon. The nucleophilic nitrogen atom of the DNPH molecule then attacks this carbon, forming a tetrahedral intermediate. This is followed by dehydration (loss of a water molecule) to yield the stable, colored a-Tolualdehyde-2,4-dinitrophenylhydrazone derivative[2][3][4][6].

Q2: Why is the reaction mixture acidic? What is the optimal pH?

Acid catalysis is crucial for activating the carbonyl group[7]. However, excessively low pH can be detrimental. Strong acidity can protonate the nitrogen of the DNPH reagent, reducing its nucleophilicity and thereby slowing the reaction. Studies show that highly acidic conditions can also lead to the degradation of some hydrazone derivatives[8][9]. The optimal pH for the derivatization of most aldehydes is generally in the range of 2-4[7]. For some specific applications, buffering the solution to a pH of 3 is recommended[10].

Q3: What is the best solvent for this reaction?

The ideal solvent should effectively dissolve both a-Tolualdehyde and the DNPH reagent. Acetonitrile is a widely used and highly recommended solvent because it provides good solubility for the reactants and the resulting hydrazone derivative, and it is compatible with reversed-phase HPLC mobile phases[11][12]. Ethanol is also a suitable reaction medium[6][13]. The choice of solvent can impact reaction kinetics; for instance, protic solvents like water can slow the derivatization reaction[14].

Q4: How can I confirm that the derivatization was successful?

A successful reaction is typically indicated by the formation of a yellow, orange, or red precipitate, as the dinitrophenylhydrazone product is a colored solid[3][15]. For quantitative analysis, success is confirmed by the appearance of the expected derivative peak in the HPLC chromatogram at its characteristic retention time, with detection at approximately 360 nm[1].

Q5: Are the a-Tolualdehyde-DNPH derivatives stable?

The DNPH derivatives of most aldehydes are relatively stable, which is a primary reason for performing the derivatization[12][16]. However, stock solutions of the derivatives should be stored at low temperatures (e.g., -20°C or -70°C for long-term storage) and checked frequently for signs of degradation or evaporation[11][12]. The stability of derivatives in the prepared sample solution on an autosampler should also be evaluated, as prolonged exposure to certain conditions can lead to degradation[17].

Experimental Protocols

Standard Protocol for a-Tolualdehyde Derivatization

This protocol provides a validated starting point for the derivatization of a-Tolualdehyde in solution for subsequent HPLC-UV analysis.

1. Reagent Preparation (DNPH Solution):

• Caution: Dry DNPH is a shock-sensitive explosive and must be handled with extreme care, preferably when wetted[3].
• Prepare a saturated solution of DNPH in acetonitrile.
• Add a catalytic amount of strong acid. For example, prepare a solution of 1.5 g DNPH in 100 mL of acetonitrile, followed by the addition of 200 µL of 70% perchloric acid[12] or a small amount of sulfuric or hydrochloric acid[1]. The final reagent is often a solution of DNPH in an acid like phosphoric acid[18].

2. Derivatization Procedure:

• To a known volume of your sample containing a-Tolualdehyde (dissolved in acetonitrile), add a molar excess of the DNPH reagent solution[1][7]. Using a significant excess (e.g., 300-fold molar ratio of DNPH to the analyte) can help drive the reaction to completion[13][19].
• Vortex the mixture to ensure it is homogenous.
• Allow the reaction to proceed at a controlled temperature. While many reactions occur at room temperature, gentle heating (e.g., 40-60°C) for a set period (e.g., 20-60 minutes) can ensure complete derivatization[1][7][13].
• After the reaction is complete, cool the solution and dilute it with the HPLC mobile phase (e.g., acetonitrile/water mixture) to a suitable concentration for injection[1].

3. HPLC Analysis:

• Column: Reversed-Phase C18 (e.g., 250 mm x 4.6 mm, 5 µm particle size)[1].
• Mobile Phase: Gradient of acetonitrile and water[1].
• Flow Rate: 1.0 mL/min.
• Detection Wavelength: 360 nm[1].
• Injection Volume: 10-20 µL.

Visual Workflow for Derivatization and Analysis

Caption: Standard a-Tolualdehyde-DNPH Derivatization Workflow

Troubleshooting Guide

This section addresses specific issues that may arise during the derivatization process.

Issue 1: Low or No Yield of a-Tolualdehyde-DNPH Derivative

Symptom: The peak corresponding to the a-Tolualdehyde derivative is very small or absent in the HPLC chromatogram.

Potential Cause	Scientific Explanation	Recommended Solution
Suboptimal pH	The reaction is acid-catalyzed, but excess acid reduces DNPH nucleophilicity, while insufficient acid fails to activate the carbonyl group effectively[7].	Verify the pH of your reaction mixture is within the optimal 2-4 range. Use a buffered DNPH solution or carefully adjust with dilute acid (e.g., HCl, H₂SO₄)[7][8][19].
Poor Reagent Quality	The DNPH reagent can degrade over time, especially if not stored properly, leading to reduced reactivity[7].	Use fresh, high-purity DNPH. Store the reagent solution at 4°C in the dark with minimal headspace. Reagent stability is typically around 6 weeks[10]. Consider recrystallizing the DNPH solid if impurities are suspected.
Insufficient Reagent	The reaction is an equilibrium process. A significant molar excess of DNPH is required to drive the reaction towards the product side (Le Châtelier's principle).	Increase the molar ratio of DNPH to the expected maximum concentration of a-Tolualdehyde. Ratios of 300:1 or higher have been shown to be effective[13][19].
Inadequate Reaction Time/Temp	The reaction requires sufficient activation energy and time to reach completion. Low temperatures or short incubation times can result in an incomplete reaction[7].	Optimize reaction time and temperature. Monitor the reaction progress over time (e.g., 15, 30, 60, 120 min) to find the optimum. Consider gentle heating to 40-60°C to increase the reaction rate[1].
Solvent Issues	Poor solubility of either reactant will inhibit the reaction. The presence of excess water can also slow the reaction rate[14].	Ensure a-Tolualdehyde and DNPH are fully dissolved. Acetonitrile is a preferred solvent. Minimize the amount of water in the sample if possible[11][12].

Issue 2: Inconsistent or Irreproducible Results

Symptom: Significant variation in peak area for the derivative across replicate samples or different batches.

Potential Cause	Scientific Explanation	Recommended Solution
Inconsistent Reaction Time	If the reaction has not reached completion, small variations in timing before quenching or dilution will lead to different amounts of product being formed.	Standardize the reaction time precisely for all samples and standards. Use a timer and ensure all samples are processed identically. For some analytes, the reaction may need hours to stabilize[18].
Temperature Fluctuations	Reaction rates are temperature-dependent (Arrhenius equation). Inconsistent heating will lead to variable derivatization efficiency.	Use a calibrated water bath or heating block to maintain a constant and uniform temperature for all samples during incubation[13][19].
Matrix Effects	Contaminants in the sample matrix can interfere with the reaction, either by competing for the DNPH reagent or by altering the reaction conditions (e.g., pH)[8].	Perform a matrix spike recovery experiment to quantify the effect. If significant, sample cleanup (e.g., Solid Phase Extraction - SPE) may be necessary prior to derivatization.
Derivative Instability	The formed hydrazone may degrade in the vial while waiting for analysis, especially under light or at room temperature[9][17].	Analyze samples as soon as possible after preparation. If there is a delay, store prepared samples in an autosampler cooled to ~4°C and protect them from light.

Issue 3: Appearance of Extraneous Peaks in the Chromatogram

Symptom: Multiple unexpected peaks are present, complicating quantification.

Potential Cause	Scientific Explanation	Recommended Solution
Contaminated DNPH Reagent	The DNPH reagent itself can be contaminated with other carbonyl compounds (formaldehyde is a common contaminant)[10].	Run a "reagent blank" (DNPH reagent + solvent, no analyte). If significant peaks are observed, use a higher purity DNPH source or purify the reagent by recrystallization.
Formation of Isomers	The C=N double bond in the hydrazone can exist as E/Z (syn/anti) isomers, which may be separated by HPLC, resulting in two peaks for a single analyte[5][20].	This is an inherent property of the derivative. If the peaks are resolved, the standard approach is to sum the areas of both isomer peaks for quantification[20]. Ensure your analytical method accounts for both potential peaks.
Side Reactions	Under very harsh acidic conditions or with complex matrices, side reactions or degradation of the derivative can occur, leading to byproducts[8][9][14].	Re-optimize the reaction conditions to be milder (e.g., reduce acid concentration, lower temperature) to minimize side product formation[17].

Visual Troubleshooting Logic

Caption: Troubleshooting Low Derivatization Yield

References

• Optimization and comparison of 2,4-dinitrophenylhydrazine (DNPH) derivatization conditions for the determination of carbonyl compounds. (n.d.). CORESTA. Retrieved from [Link]

• Clark, J. (2015). addition-elimination reactions of aldehydes and ketones. Chemguide. Retrieved from [Link]

• The reaction of 2,4-Dinitrophenylhydrazine to test the existing of aldehyde or ketone. (2020). Stanford Advanced Materials. Retrieved from [Link]

• 2,4-Dinitrophenylhydrazine- Definition and Synthesis, Procedure of test and FAQS. (n.d.). Allen.in. Retrieved from [Link]

• Reaction Mechanism: Benzaldehyde and 2,4-Dinitrophenylhydrazine. (2025). Organic Chemistry Explained - YouTube. Retrieved from [Link]

• Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC). (n.d.). U.S. Environmental Protection Agency (EPA). Retrieved from [Link]

• Brown, J. (n.d.). Addition-elimination condensation reactions of aldehydes ketones identification with 2,4-dinitrophenylhydrazine. Doc Brown's Chemistry. Retrieved from [Link]

• Jeong, L. (2019). Optimization of 2,4- dinitrophenylhydrazine (DNPH) derivatization conditions for the determination of carbonyl compounds in e-vapor aerosol. CORESTA. Retrieved from [Link]

• Measurement of Aldehydes Using DNPH Derivatization and Water Impinger Methods. (n.d.). California Air Resources Board. Retrieved from [Link]

• Jia, X., & Lee, S. H. (2015). In Situ Derivatization and Quantification of Seven Carbonyls in Cigarette Mainstream Smoke. Nicotine & Tobacco Research, 18(5), 1185–1192. Retrieved from [Link]

• Method optimization for the determination of carbonyl compounds in disinfected water by DNPH derivatization and LC-ESI-MS-MS. (2025). ResearchGate. Retrieved from [Link]

• Lachenal, C., et al. (2020). Towards a Non-Biased Formaldehyde Quantification in Leather: New Derivatization Conditions before HPLC Analysis of 2,4-Dinitrophenylhydrazine Derivatives. Molecules, 25(24), 5863. Retrieved from [Link]

• HPLC Method for Determination and Optimization of 2,4-DNPH Pre-Column Derivatization Effect of Reaction Conditions for Muscone. (2019). International Journal of Analytical Chemistry. Retrieved from [Link]

• Solvent effects on aromatic nucleophilic substitutions. Part 3. The kinetics of the reaction of 2,4-dinitrochlorobenzene with piperidine in aprotic solvents. (n.d.). Journal of the Chemical Society, Perkin Transactions 2. Retrieved from [Link]

• Synthesis of short-chain hydroxyaldehydes and their 2,4-dinitrophenylhydrazone derivatives, and separation of their structural isomers by high-performance liquid chromatography. (2008). Journal of Chromatography A, 1211(1-2), 127-134. Retrieved from [Link]

• Nucleophilicity and solvent effects on the kinetics of 4-(pyren-1-yl)thiazol-2-amine interaction with 4,6-dinitrobenzofuroxan. (2020). Arabian Journal of Chemistry, 13(2), 4229-4239. Retrieved from [Link]

• Glutaraldehyde - DNPH derivatization. (2016). Chromatography Forum. Retrieved from [Link]

• Problems detecting Acetone with DNPH. (2025). Chromatography Forum. Retrieved from [Link]

• Solvent and substituent effects on the reaction of 2‐ and 4‐chloro‐3,5‐dinitrobenzotrifluorides with substituted anilines. (2009). International Journal of Chemical Kinetics, 41(12), 779-786. Retrieved from [Link]

• Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones from HPLC to UHPLC. (n.d.). Agilent. Retrieved from [Link]

• 2,4-Dinitrophenylhydrazine. (n.d.). Organic Syntheses. Retrieved from [Link]

• HPLC Method for Determination and Optimization of 2,4-DNPH Pre- Column Derivatization Effect of Reaction Conditions for Muscone in Natural Musk. (2019). ResearchGate. Retrieved from [Link]

• Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC). (n.d.). Pace Analytical. Retrieved from [Link]

• Automated Online Desorption and Analysis of DNPH Derivatives of Airborne Aldehydes and Ketones. (n.d.). Gerstel. Retrieved from [Link]

• Derivatives of carbonyl compounds. (2021). University of Technology, Iraq. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. The reaction of 2,4-Dinitrophenylhydrazine to test the existing of aldehyde or ketone_Chemicalbook [chemicalbook.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Addition-elimination condensation reactions of aldehydes ketones identification with 2,4-dinitrophenylhydrazine 24DNPH equations reagents advanced A level organic chemistry revision notes doc brown [docbrown.info]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. coresta.org [coresta.org]
• 9. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 10. Analytical Method [keikaventures.com]
• 11. epa.gov [epa.gov]
• 12. In Situ Derivatization and Quantification of Seven Carbonyls in Cigarette Mainstream Smoke - PMC [pmc.ncbi.nlm.nih.gov]
• 13. iomcworld.com [iomcworld.com]
• 14. coresta.org [coresta.org]
• 15. allen.in [allen.in]
• 16. apps.thermoscientific.com [apps.thermoscientific.com]
• 17. Towards a Non-Biased Formaldehyde Quantification in Leather: New Derivatization Conditions before HPLC Analysis of 2,4-Dinitrophenylhydrazine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Problems detecting Acetone with DNPH - Chromatography Forum [chromforum.org]
• 19. researchgate.net [researchgate.net]
• 20. Glutaraldehyde - DNPH derivatization - Chromatography Forum [chromforum.org]

a-Tolualdehyd-2,4-dinitrophenylhydrazone common impurities and their removal

Welcome to the Technical Support Center for analytical derivatization and purification. This guide is engineered for researchers and drug development professionals working with Phenylacetaldehyde 2,4-dinitrophenylhydrazone (

-Tolualdehyde DNPH).

Phenylacetaldehyde is a highly volatile Strecker degradation product and a critical biomarker in food chemistry, environmental analysis, and pharmaceutical stability testing[1]. Because free aldehydes are chemically unstable and lack strong chromophores, derivatization with 2,4-dinitrophenylhydrazine (DNPH) is the gold standard to convert them into stable, UV-active hydrazones for HPLC analysis[1]. However, the derivatization process inherently generates impurities that can compromise downstream quantification.

Frequently Asked Questions (FAQs): Mechanistic Insights

Q1: Why do I see a massive, broad peak early in my HPLC chromatogram that masks my analytes? A1: This is almost certainly unreacted DNPH reagent . To drive the derivatization of phenylacetaldehyde to completion, DNPH is always added in molar excess[2]. If this excess is not removed, it not only interferes with the chromatographic resolution of early-eluting carbonyls but can also permanently damage LC columns and clog the sampling cones of LC/MS systems[2].

Q2: My purified Phenylacetaldehyde DNPH standard shows two distinct peaks in HPLC. Is my sample degrading? A2: Not necessarily; you are likely observing

stereoisomerization . While purified aldehyde-DNPH derivatives initially exist almost exclusively as the -isomer, exposure to UV light or dissolution in certain solvents induces a thermal and photochemical shift, creating a mixture of - and -isomers[3].

• The Fix: To prevent analytical errors caused by split peaks, add phosphoric acid to both your sample and HPLC mobile phase (creating a 0.02–0.2% v/v acid solution). This stabilizes the

  equilibrium, ensuring consistent peak integration[3].

Q3: How do I choose the right purification strategy for my derivative? A3: The choice depends strictly on your operational scale and sample matrix. For preparative scales (>50 mg) where you are synthesizing the standard from pure phenylacetaldehyde, recrystallization using hot ethanol or HPLC-grade acetonitrile exploits differential solubility to leave unreacted DNPH in the supernatant[2][4]. For analytical scales (e.g., extracting trace phenylacetaldehyde from complex matrices like biological fluids or beverages), Solid-Phase Extraction (SPE) using C18 cartridges is mandatory to remove matrix interferents[5].

Troubleshooting Guide: Common Impurities & Interventions

Issue: Co-eluting "ghost peaks" that do not match the

isomers of Phenylacetaldehyde DNPH.

• Causality: Carbonyl contamination in your reagents. Formaldehyde and acetone are ubiquitous environmental contaminants that readily react with DNPH[4].

• Solution: You must purify your starting DNPH reagent before reacting it with your sample. EPA Method 8315A mandates recrystallizing the raw DNPH reagent in HPLC-grade acetonitrile at 40–60°C to ensure background carbonyl impurities are below 25 mg/L[4]. Always run a reagent blank.

Issue: During recrystallization, the product forms an oily layer at the bottom of the flask instead of crystallizing ("oiling out").

• Causality: The boiling point of your solvent mixture is higher than the melting point of the crude hydrazone, or the solution was cooled too rapidly, causing the solute to crash out as a liquid rather than forming a crystal lattice.

• Solution: Reheat the mixture until the oil dissolves completely. Add a small amount of the co-solvent (e.g., water if using ethanol) to adjust the solubility profile, and allow the flask to cool very slowly at room temperature before applying an ice bath[2]. Adding a seed crystal of pure phenylacetaldehyde DNPH can also force nucleation.

Issue: Low yield of the Phenylacetaldehyde DNPH derivative.

• Causality: Suboptimal pH. The formation of the hydrazone is an acid-catalyzed nucleophilic addition-elimination reaction. If the pH is too high, the carbonyl oxygen is not sufficiently protonated; if too low, the hydrazine nucleophile is completely protonated and rendered unreactive.

• Solution: Ensure the reaction matrix is strictly maintained at a pH of 2.0 to 4.0 using hydrochloric or phosphoric acid[6][7].

Quantitative Data: Impurity Profiling Summary

The following table categorizes the primary impurities encountered during the synthesis and analysis of Phenylacetaldehyde DNPH, alongside their detection and removal parameters.

Impurity Type	Source Mechanism	Detection Method	Primary Removal Strategy
Unreacted DNPH	Excess reagent used to drive reaction kinetics[2].	HPLC-UV (Early eluting peak, ~360 nm)	Recrystallization (Prep) / SPE (Analytical)
-Isomer	UV/Thermal isomerization of the -isomer[3].	HPLC-UV (Shifted by 5-8 nm)	Acidification of mobile phase (0.02% )
Matrix Carbonyls	Environmental formaldehyde/acetone in solvents[4].	HPLC-UV (Reagent blank comparison)	Pre-purification of DNPH reagent
Side-Reaction Imines	Reactions with matrix amines/proteins.	LC-MS (Anomalous m/z ratios)	Liquid-Liquid Extraction (LLE) prior to derivatization

Experimental Protocols: Self-Validating Purification Workflows

Protocol A: Preparative Recrystallization of Phenylacetaldehyde DNPH

Use this protocol when synthesizing the analytical standard to achieve >99% purity.

• Dissolution: Place the crude, dry phenylacetaldehyde DNPH solid into an Erlenmeyer flask. Add a minimal volume of HPLC-grade acetonitrile (or 95% ethanol) just to cover the solid[2][4].

• Heating: Gently heat the mixture on a hot plate (40–60°C) while swirling continuously. Add hot solvent dropwise until the solid is completely dissolved[4]. Caution: Do not add excess solvent, as this will drastically reduce your yield.

• Hot Filtration: If insoluble particulates (e.g., degraded reagent) remain, perform a rapid hot gravity filtration.

• Controlled Nucleation: Cover the flask with a watch glass and allow it to cool undisturbed to room temperature. Brightly colored crystals will begin to form as the solubility of the hydrazone drops, while the unreacted DNPH remains in the supernatant[2].

• Maximizing Yield: Once at room temperature, transfer the flask to an ice bath for 15 minutes.

• Isolation & Washing: Isolate the crystals using vacuum filtration (Büchner funnel). Wash the filter cake with a minimal amount of ice-cold solvent to rinse away residual soluble impurities[2].

• Validation: Dry the crystals under vacuum. Verify purity by injecting a 10 µg/mL solution into the HPLC. If unreacted DNPH is still present, repeat the recrystallization[4].

Protocol B: Analytical SPE Cleanup for Complex Matrices

Use this protocol when extracting trace phenylacetaldehyde DNPH from biological or environmental samples.

• Cartridge Conditioning: Mount a C18 Solid Phase Extraction (SPE) cartridge onto a vacuum manifold. Condition the sorbent by passing 2 mL of methanol followed by 2 mL of acidified water (pH 3.0)[5]. Do not let the sorbent dry.

• Sample Loading: Load the acidified derivatization mixture (containing the sample, excess DNPH, and the formed phenylacetaldehyde DNPH) onto the cartridge at a flow rate of 1 mL/min[5].

• Washing: Wash the cartridge with 3 mL of a 10% methanol/water solution to elute highly polar matrix components and a portion of the unreacted DNPH.

• Elution: Elute the purified phenylacetaldehyde DNPH using 1 to 2 mL of HPLC-grade acetonitrile directly into an autosampler vial[5].

• Validation: The eluate is now ready for direct HPLC-UV analysis at 360 nm[1].

Process Visualization

Caption: Phenylacetaldehyde DNPH derivatization pathway and common impurity formation.

Caption: Decision matrix and workflow for the purification of crude hydrazone derivatives.

References

• ResearchGate. Isomerization of aldehyde-2,4-dinitrophenylhydrazone derivatives and validation of high-performance liquid chromatographic analysis. Retrieved from:[Link]

• U.S. Environmental Protection Agency (EPA). Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC). Retrieved from: [Link]

• MDPI. Gas-Diffusion Microextraction (GDME) Combined with Derivatization for Assessing Beer Staling Aldehydes: Validation and Application. Retrieved from: [Link]

• ResearchGate. Development of DNPH/HPLC method for the measurement of carbonyl compounds in the aqueous phase: applications to laboratory simulation and field measurement. Retrieved from: [Link]

• SciELO. Evaluation of Free- and Bound-Carbonyl Compounds in Craft Beers. Retrieved from: [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
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• 5. scielo.br [scielo.br]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: a-Tolualdehyde-2,4-dinitrophenylhydrazone Troubleshooting Guide

This guide provides a comprehensive resource for researchers, scientists, and drug development professionals working with a-Tolualdehyde-2,4-dinitrophenylhydrazone. It addresses common challenges encountered during its synthesis, purification, and characterization, offering practical, field-tested solutions grounded in established chemical principles.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the primary application of synthesizing a-Tolualdehyde-2,4-dinitrophenylhydrazone?

The synthesis of a-Tolualdehyde-2,4-dinitrophenylhydrazone is a classic qualitative analysis technique to identify the presence of the carbonyl group (C=O) in a-Tolualdehyde.[1][2][3] The resulting hydrazone is a stable, crystalline solid with a distinct melting point, which can be used to confirm the identity of the original aldehyde. This derivatization is crucial in organic chemistry for the characterization of aldehydes and ketones.[1][4]

Q2: Why is 2,4-dinitrophenylhydrazine (DNPH) used as the derivatizing agent?

2,4-Dinitrophenylhydrazine (DNPH), also known as Brady's reagent, is an effective reagent for several reasons.[1][5] The two electron-withdrawing nitro groups on the phenyl ring increase the nucleophilicity of the terminal amino group of the hydrazine, facilitating its attack on the electrophilic carbonyl carbon of the aldehyde.[1] The resulting 2,4-dinitrophenylhydrazone is a highly colored, stable, and often crystalline product that readily precipitates from the reaction mixture, making it easy to isolate and purify.[1][6]

Q3: What are the expected physical properties of a-Tolualdehyde-2,4-dinitrophenylhydrazone?

The physical properties of the different isomers of Tolualdehyde-2,4-dinitrophenylhydrazone are crucial for their identification.

Isomer	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Appearance	CAS Number
p-Tolualdehyde-2,4-dinitrophenylhydrazone	C14H12N4O4	300.27	239-240	Orange to red powder	2571-00-8
m-Tolualdehyde-2,4-dinitrophenylhydrazone	C14H12N4O4	300.27	211-213	Light yellow to brown powder/crystal	2880-05-9
o-Tolualdehyde-2,4-dinitrophenylhydrazone	C14H12N4O4	300.27	-	-	-

Data sourced from[7][8][9][10][11][12][13][14][15].

Q4: What safety precautions are essential when working with 2,4-dinitrophenylhydrazine (DNPH)?

2,4-Dinitrophenylhydrazine is a flammable solid and is sensitive to shock and friction, posing an explosion hazard when dry.[4] It is crucial to handle it as a wetted solid.[4] Always wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[16][17] Work in a well-ventilated area or a fume hood to avoid inhaling dust or vapors.[16][17] Keep it away from heat, sparks, and open flames.[16][18][19] In case of skin or eye contact, rinse thoroughly with water and seek medical attention.[16]

Section 2: Troubleshooting Guide

This section addresses specific problems that may arise during the experimental workflow, providing potential causes and actionable solutions.

Issue 1: No precipitate or a very low yield of the hydrazone derivative is observed.

Possible Causes & Solutions:

• Suboptimal Reaction Conditions: The reaction is acid-catalyzed.[20] Insufficient acidity can lead to a slow or incomplete reaction.

  • Solution: Ensure the DNPH reagent is properly acidified, typically with sulfuric or hydrochloric acid.[1] Gentle heating (40-60°C) can also increase the reaction rate and improve the yield.[21]

• Poor Reagent Quality: The a-Tolualdehyde starting material may have degraded. Aldehydes are susceptible to oxidation to carboxylic acids upon exposure to air.[22]

  • Solution: Use fresh or properly stored a-Tolualdehyde. It should be stored in a cool, dry, well-ventilated area under an inert atmosphere and protected from light.[22][23] The purity of the DNPH reagent is also critical; use a high-purity grade.[21]

• Solubility Issues: If the starting aldehyde has low solubility in the reaction medium (commonly ethanol or methanol), the reaction rate will be hindered.

  • Solution: Ensure the a-Tolualdehyde is completely dissolved before adding the DNPH reagent.[21] If necessary, a co-solvent might be required to improve solubility.

Issue 2: The precipitate formed is oily or non-crystalline.

Possible Causes & Solutions:

• Presence of Impurities: Impurities in the starting materials or solvent can interfere with crystal formation.

  • Solution: Use purified reagents and high-purity solvents. Ensure all glassware is clean and dry. Rinsing with acetone or methanol should be avoided as they can react with DNPH.[24]

• Rapid Precipitation: If the product precipitates too quickly from a highly supersaturated solution, it may form an oil or amorphous solid rather than crystals.

  • Solution: Allow the reaction mixture to cool slowly to room temperature, followed by further cooling in an ice bath to promote gradual crystallization.[25]

Issue 3: The melting point of the purified product is broad or lower than the literature value.

Possible Causes & Solutions:

• Incomplete Purification: The product may still be contaminated with unreacted starting materials or by-products. Excess DNPH is a common impurity.[26]

  • Solution: Recrystallization is the primary method for purifying dinitrophenylhydrazones.[25] A suitable solvent should dissolve the hydrazone at elevated temperatures but have low solubility at cooler temperatures.[25][26] 95% Ethanol is a common first choice.[25] For stubborn impurities, column chromatography can be an effective purification method.[26]

• Residual Acid: Traces of the acid catalyst can remain in the product, leading to a depressed and broad melting point.[26]

  • Solution: After filtration, wash the crystals with a cold 5% sodium bicarbonate solution to neutralize any residual acid, followed by a wash with cold water.[26] Ensure the crystals are thoroughly dried before measuring the melting point.

Issue 4: The NMR spectrum of the product is complex or shows unexpected peaks.

Possible Causes & Solutions:

• Presence of Isomers: Hydrazones can exist as E/Z isomers due to restricted rotation around the C=N double bond.[27] This can result in two sets of signals in the NMR spectrum.

  • Solution: This is an inherent property of many hydrazones. The presence of both isomers can be confirmed by advanced NMR techniques like 2D NOESY.[27] For routine characterization, the presence of both sets of peaks for the major and minor isomers is acceptable.

• Azo-Hydrazone Tautomerism: In solution, some hydrazones can exist in equilibrium with their azo tautomer, which can further complicate NMR spectra.

  • Solution: The extent of tautomerism is often solvent and temperature-dependent.[28] Running the NMR in a different solvent or at a different temperature might help to simplify the spectrum or identify the different species present.

Section 3: Experimental Protocols & Data

Synthesis and Purification of a-Tolualdehyde-2,4-dinitrophenylhydrazone

This protocol provides a reliable method for the synthesis and purification of a-Tolualdehyde-2,4-dinitrophenylhydrazone.

Step-by-Step Methodology:

• Preparation of Brady's Reagent: Dissolve 2,4-dinitrophenylhydrazine in a mixture of methanol and concentrated sulfuric acid.

• Reaction: In a separate flask, dissolve a small amount of a-Tolualdehyde in methanol. Add the prepared Brady's reagent dropwise to the aldehyde solution.

• Precipitation: A yellow to orange-red precipitate should form, indicating a positive reaction.[3][6] Allow the mixture to stand for 15-30 minutes to ensure complete precipitation. Gentle warming can be applied if the reaction is slow.[29]

• Isolation: Collect the precipitate by vacuum filtration using a Buchner funnel.[2]

• Washing: Wash the collected crystals with a small amount of cold 5% sodium bicarbonate solution, followed by cold water to remove any residual acid.[26] Finally, wash with a small amount of cold ethanol to remove unreacted DNPH.[21]

• Recrystallization: Recrystallize the crude product from a suitable solvent, such as 95% ethanol or an ethanol-water mixture, to obtain pure crystals.[25][26][30]

• Drying: Dry the purified crystals under vacuum.

• Characterization: Determine the melting point of the dried crystals and compare it to the literature value. Further characterization can be performed using techniques like NMR and IR spectroscopy.[8]

Quantitative Data Summary

Parameter	Value	Reference
Molar Mass of p-Tolualdehyde	120.15 g/mol	[22]
Molar Mass of 2,4-Dinitrophenylhydrazine	198.14 g/mol	[16]
Molar Mass of p-Tolualdehyde-2,4-dinitrophenylhydrazone	300.27 g/mol	[15]
Typical Reaction Solvent	Ethanol or Methanol	[1]
Common Recrystallization Solvent	95% Ethanol	[25]

Section 4: Visualizations

Reaction Mechanism

The formation of a-Tolualdehyde-2,4-dinitrophenylhydrazone proceeds via a nucleophilic addition-elimination reaction, also known as a condensation reaction.[4][5]

Caption: Reaction mechanism for hydrazone formation.

Troubleshooting Workflow

This diagram outlines a logical approach to troubleshooting common issues during the synthesis.

Caption: Troubleshooting workflow for synthesis.

References

• 2,4-DINITROPHENYLHYDRAZINE. Sdfine. Available at: [Link]

• Safety Data Sheet: 2,4-Dinitrophenylhydrazine. Chemos GmbH&Co.KG. Available at: [Link]

• Carbon-13 NMR of para-substituted hydrazones, phenylhydrazones, oximes, and oxime methyl ethers: substituent effects on the iminyl carbon. ACS Publications. Available at: [Link]

• 2,4-DINITROPHENYL HYDRAZINE AR. Loba Chemie. Available at: [Link]

• ¹H NMR spectra of the hydrazones A) 1‐E, B) 1‐Z, and C) 1‐Me. The black... ResearchGate. Available at: [Link]

• 2,4-Dinitrophenylhydrazine. Organic Syntheses Procedure. Available at: [Link]

• [H-NMR-spectra of hydrazones]. PubMed. Available at: [Link]

• 2,4-Dinitrophenylhydrazine- Definition and Synthesis, Procedure of test and FAQS. Allen.In. Available at: [Link]

• addition-elimination reactions of aldehydes and ketones. Chemguide. Available at: [Link]

• New Acyl Hydrazone Derivatives: Synthesis, Conformational Analysis by NMR Spectroscopy, and Enzyme Inhibitory and Antioxidant Activities in Alzheimer Disease. Taylor & Francis. Available at: [Link]

• Testing for the carbonyl group using Brady's reagent (2,4-DNP). Available at: [Link]

• Solid state NMR and DFT studies of azo–hydrazone tautomerism in azo dyes and chitosan-dye films. RSC Publishing. Available at: [Link]

• 2,4-Dinitrophenyl Hydrazine Test for Carbonyl Groups Detection. chemistrysh.com. (2026, January 30). Available at: [Link]

• A Novel Dinitrophenylhydrazine-Free Synthetic Approach for Identifying Aldehydes and Ketones in the Undergraduate Laboratory. ACS Publications. (2024, August 15). Available at: [Link]

• 2,4- Dinitrophenyl- hydrazine. School of Chemistry | University of Bristol. (2016, November 2). Available at: [Link]

• SAFETY DATA SHEET. ThermoFisher. (2010, November 16). Available at: [Link]

• 2,4-Dinitrophenylhydrazine. Wikipedia. Available at: [Link]

• P-tolualdehyde 2,4-dinitro-phenylhydrazone. NIST WebBook. Available at: [Link]

• Safety Data Sheet p-Tolualdehyde 1. Identification Product name. metasci. Available at: [Link]

• Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC), part of Test Methods for Eva. EPA. Available at: [Link]

• Chemical Properties of P-tolualdehyde 2,4-dinitro-phenylhydrazone (CAS 2571-00-8). Available at: [Link]

• M-tolualdehyde 2,4-dinitrophenylhydrazone (C14H12N4O4). PubChemLite. Available at: [Link]

• DNPH Test for Aldehydes and Ketones | PDF. Scribd. Available at: [Link]

• Measurement of Aldehydes Using DNPH Derivatization and Water Impinger Methods. California Air Resources Board. Available at: [Link]

• Synthesis of short-chain hydroxyaldehydes and their 2,4-dinitrophenylhydrazone derivatives, and separation of their. Available at: [Link]

• m-Tolualdehyde 2,4-Dinitrophenylhydrazone | C14H12N4O4 | CID 520393. PubChem. Available at: [Link]

• 2,4-Dinitrophenylhydrazine Test: Principle, Procedure & Uses. Vedantu. Available at: [Link]

• p-Tolualdehyde 2,4-Dinitrophenylhydrazone | C14H12N4O4 | CID 9561795. PubChem. Available at: [Link]

• Automated Online Desorption and Analysis of DNPH Derivatives of Airborne Aldehydes and Ketones. Gerstel. Available at: [Link]

• Separation of DNPH-Derivatized Aldehydes Obtained from Air Samples. Agilent. Available at: [Link]

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• 5. chemguide.co.uk [chemguide.co.uk]
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• 8. P-tolualdehyde 2,4-dinitro-phenylhydrazone [webbook.nist.gov]
• 9. P-tolualdehyde 2,4-dinitro-phenylhydrazone (CAS 2571-00-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 10. m-Tolualdehyde 2,4-Dinitrophenylhydrazone 98.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.ca]
• 11. PubChemLite - M-tolualdehyde 2,4-dinitrophenylhydrazone (C14H12N4O4) [pubchemlite.lcsb.uni.lu]
• 12. m-Tolualdehyde 2,4-Dinitrophenylhydrazone | C14H12N4O4 | CID 520393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. P-TOLUALDEHYDE 2,4-DINITROPHENYLHYDRAZONE | 2571-00-8 [chemicalbook.com]
• 14. m-Tolualdehyde 2,4-Dinitrophenylhydrazone | 2880-05-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 15. p-Tolualdehyde 2,4-Dinitrophenylhydrazone | C14H12N4O4 | CID 9561795 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 30. pubs.acs.org [pubs.acs.org]

Technical Support Center: Analysis of a-Tolualdehyde-2,4-dinitrophenylhydrazone

A Guide for Researchers, Scientists, and Drug Development Professionals on Avoiding Degradation During Analysis

The accurate quantification of a-tolualdehyde, a significant compound in various industries, often relies on its derivatization to a-tolualdehyde-2,4-dinitrophenylhydrazone (a-tolualdehyde-DNPH). This process enhances detection and stability for analysis, typically by High-Performance Liquid Chromatography (HPLC).[1][2] However, the integrity of the a-tolualdehyde-DNPH derivative can be compromised during the analytical workflow, leading to inaccurate and unreliable results. This guide provides a comprehensive resource for troubleshooting and preventing the degradation of this critical derivative.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of a-tolualdehyde-DNPH degradation?

A1: The primary degradation pathway for a-tolualdehyde-DNPH, and DNPH derivatives in general, is their susceptibility to isomerization and decomposition under certain conditions.[3] The hydrazone product can exist as E and Z stereoisomers due to the C=N double bond.[3][4] This isomerization can be influenced by factors such as UV light and the presence of acid, potentially leading to analytical errors.[3] While DNPH derivatization renders the otherwise volatile and reactive a-tolualdehyde more stable for analysis, the resulting hydrazone is not entirely immune to degradation.[1]

Q2: My analytical results for a-tolualdehyde are inconsistent. Could this be due to derivative instability?

A2: Yes, inconsistent results are a hallmark of derivative instability. If you observe poor reproducibility, it is crucial to investigate the stability of your a-tolualdehyde-DNPH throughout your entire analytical process, from sample preparation to analysis. The stability of the derivatized product can be assessed by analyzing a prepared standard over a period of time under your typical storage and handling conditions. For example, one study on formaldehyde-DNPH showed stability for one week at room temperature.[5]

Q3: Can the derivatization process itself lead to degradation?

A3: While the derivatization reaction is designed to be robust, suboptimal conditions can lead to incomplete reactions or the formation of byproducts.[4] It is essential to ensure that the reaction conditions, such as pH, temperature, and reaction time, are optimized for the complete conversion of a-tolualdehyde to its DNPH derivative. The reaction is acid-catalyzed and typically requires a pH in the range of 2-4.[4]

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered during the analysis of a-tolualdehyde-DNPH.

Problem 1: Low or No a-Tolualdehyde-DNPH Peak Detected

Possible Cause	Recommended Solution	Scientific Rationale
Incomplete Derivatization	Ensure the pH of the reaction mixture is acidic (pH 2-4).[4] Use a sufficient excess of the DNPH reagent. Optimize the reaction time and temperature; for some aldehydes, heating (e.g., 60°C for 30 minutes) can ensure complete derivatization.[2]	The reaction between an aldehyde and DNPH is an acid-catalyzed nucleophilic addition-elimination reaction.[4][6] An acidic environment protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to attack by the DNPH.
Degradation During Sample Preparation	Minimize exposure of the sample and derivative to light and heat. Prepare samples fresh whenever possible. If storage is necessary, store in a dark, cool environment (e.g., a refrigerator at 4°C).	DNPH derivatives can be susceptible to photodegradation and thermal decomposition.[3] Minimizing exposure to these elements is crucial for maintaining the integrity of the analyte.
Poor Reagent Quality	Use fresh, high-purity 2,4-dinitrophenylhydrazine. The purity of the DNPH reagent should be checked, and recrystallization may be necessary if it contains significant impurities.[7]	Impurities in the DNPH reagent can lead to side reactions and interfere with the derivatization of a-tolualdehyde, resulting in lower yields of the desired product.

Problem 2: Inconsistent Peak Areas and Poor Reproducibility

Possible Cause	Recommended Solution	Scientific Rationale
Isomerization of the DNPH Derivative	Add a small amount of acid (e.g., phosphoric acid to a final concentration of 0.02-1%) to both the sample and standard solutions.[3] This helps to establish a consistent equilibrium between the E and Z isomers.	The presence of acid can catalyze the interconversion between the E and Z isomers of the hydrazone, leading to a stable equilibrium ratio.[3] This ensures that the isomeric composition is consistent between samples and standards, improving reproducibility.
Sample Matrix Effects	Perform a matrix spike recovery experiment to assess the impact of the sample matrix on the stability of the derivative. If significant matrix effects are observed, consider additional sample cleanup steps, such as solid-phase extraction (SPE).	Contaminants co-extracted from the sample matrix can interfere with the analysis or even cause degradation of the target analyte.[7]
Instability in the Autosampler	If samples are left in the autosampler for an extended period, assess the stability of the derivative under those conditions. Consider using a refrigerated autosampler if available.	The conditions within an autosampler, including temperature and light exposure, can contribute to the degradation of sensitive compounds over time.

Experimental Protocols

Protocol 1: Derivatization of a-Tolualdehyde with DNPH

This protocol provides a general procedure for the derivatization of a-tolualdehyde. Optimization may be required based on the specific sample matrix.

Materials:

• a-Tolualdehyde standard

• 2,4-Dinitrophenylhydrazine (DNPH) solution (e.g., in acetonitrile with an acid catalyst like sulfuric or hydrochloric acid)[2]

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Acid (e.g., sulfuric acid or hydrochloric acid) to adjust pH

Procedure:

• Prepare a standard solution of a-tolualdehyde in acetonitrile.

• In a reaction vial, combine a known volume of the a-tolualdehyde standard or sample with an excess of the DNPH reagent.

• Adjust the pH of the mixture to be acidic (pH 2-4) using a suitable acid.

• Allow the reaction to proceed at a controlled temperature (e.g., room temperature or slightly elevated, such as 40-60°C) for a specific time (e.g., 30-60 minutes) to ensure complete derivatization.[2][8]

• After the reaction is complete, the resulting a-tolualdehyde-DNPH solution can be diluted with the mobile phase for HPLC analysis.

Protocol 2: HPLC Analysis of a-Tolualdehyde-DNPH

This protocol outlines a general HPLC method for the analysis of a-tolualdehyde-DNPH.

Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector.

• Reversed-Phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[2]

Chromatographic Conditions:

• Mobile Phase: A gradient of Acetonitrile and Water is commonly used. For example:

  • Start with 60% Acetonitrile / 40% Water.

  • Linearly increase to 90% Acetonitrile over 15 minutes.

  • Hold at 90% Acetonitrile for 2 minutes.

  • Return to initial conditions and equilibrate for 3 minutes.[2]

• Flow Rate: 1.0 mL/min.[2]

• Column Temperature: 30°C.[2]

• Injection Volume: 20 µL.[2]

• Detection Wavelength: Approximately 360 nm, which is near the λmax of many DNPH derivatives.[2][9]

Visualizing the Workflow and Degradation Pathways

To better understand the processes involved, the following diagrams illustrate the derivatization reaction, a potential degradation pathway, and a troubleshooting workflow.

Caption: The acid-catalyzed addition-elimination reaction of a-tolualdehyde with DNPH.

Caption: Potential degradation pathways for a-tolualdehyde-DNPH.

Caption: A logical workflow for troubleshooting a-tolualdehyde-DNPH analysis issues.

References

• U.S. Environmental Protection Agency. (1996). Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC). Retrieved from [Link]

• Zhang, L., et al. (2019). HPLC Method for Determination and Optimization of 2,4-DNPH Pre-Column Derivatization Effect of Reaction Conditions for Muscone. Journal of Chromatographic Science, 57(9), 833-839. Retrieved from [Link]

• El-Beshbishy, H. A., et al. (2018). Determination of Formaldehyde by HPLC with Stable Precolumn Derivatization in Egyptian Dairy Products. Journal of Analytical Methods in Chemistry, 2018, 9309251. Retrieved from [Link]

• California Air Resources Board. (n.d.). Measurement of Aldehydes Using DNPH Derivatization and Water Impinger Methods. Retrieved from [Link]

• Gerstel. (2014). Automated Online Desorption and Analysis of DNPH Derivatives of Airborne Aldehydes and Ketones. Retrieved from [Link]

• Clark, J. (2015). Addition-Elimination Reactions of Aldehydes and Ketones. Chemguide. Retrieved from [Link]

• Uchiyama, S., et al. (2003). Isomerization of aldehyde-2,4-dinitrophenylhydrazone derivatives and validation of high-performance liquid chromatographic analysis. Journal of Chromatography A, 996(1-2), 95-102. Retrieved from [Link]

• P-tolualdehyde 2,4-dinitro-phenylhydrazone. (n.d.). NIST WebBook. Retrieved from [Link]

• Chemical Properties of P-tolualdehyde 2,4-dinitro-phenylhydrazone (CAS 2571-00-8). (n.d.). Cheméo. Retrieved from [Link]

• Al-Sabawi, O. I., & Al-Ardhi, S. H. (2020). Review Using 2,4-dinitrophenylhydrazine in spectrophotometric determination. Samarra Journal of Pure and Applied Science, 2(2), 106-116. Retrieved from [Link]

• m-Tolualdehyde 2,4-Dinitrophenylhydrazone. (n.d.). PubChem. Retrieved from [Link]

• 2,4-Dinitrophenylhydrazone formation at the aldehyde derived by periodate cleavage of alpha-amanitin. (1982). Biochemistry, 21(23), 5879-5885. Retrieved from [Link]

• Different pathways for 2,4-D degradation proposed in the literature. (n.d.). ResearchGate. Retrieved from [Link]

• Degradation pathway of 2,4-dinitrophenol (DNP), and... (n.d.). ResearchGate. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to a-Tolualdehyde-2,4-dinitrophenylhydrazone and Other DNPH Derivatives: A Senior Application Scientist's Perspective

For decades, the derivatization of carbonyl compounds using 2,4-dinitrophenylhydrazine (DNPH) has been a fundamental and reliable technique in the analytical chemist's toolkit.[1] This process, often referred to as Brady's test, converts aldehydes and ketones into brightly colored, solid 2,4-dinitrophenylhydrazone (DNPH) derivatives.[2][3] These derivatives are prized for their stability and characteristic sharp melting points, which serve as a crucial data point for the identification of the original carbonyl compound.[4][5][6]

This guide provides an in-depth comparison of the DNPH derivative of a-Tolualdehyde with other hydrazones derived from various aldehydes. We will explore the nuances in their physicochemical properties, supported by experimental data and protocols, to provide researchers, scientists, and drug development professionals with a practical framework for their analytical work. The focus will be on the three key analytical pillars for DNPH derivatives: melting point determination, spectrophotometric analysis, and high-performance liquid chromatography (HPLC).

The Chemistry of Derivatization: More Than Just a Color Change

The reaction between DNPH and a carbonyl compound is an acid-catalyzed nucleophilic addition-elimination.[1][4] The lone pair of electrons on the terminal nitrogen of the DNPH molecule initiates a nucleophilic attack on the electrophilic carbonyl carbon. This is followed by a dehydration step, yielding the stable hydrazone product.[4][7]

Caption: Acid-catalyzed formation of a 2,4-dinitrophenylhydrazone.

The resulting precipitate's color can offer a preliminary clue: aromatic carbonyls typically yield orange to red precipitates, while their aliphatic counterparts tend to be more yellow.[8] However, for definitive identification, a more rigorous analysis of the purified derivative is essential.

Comparative Analysis: a-Tolualdehyde Derivatives in Focus

a-Tolualdehyde (methylbenzaldehyde) exists as three structural isomers: ortho (o-), meta (m-), and para (p-). The position of the methyl group on the aromatic ring, though seemingly a minor change, significantly influences the physical properties of the corresponding DNPH derivatives. This makes them excellent subjects for a comparative study.

Caption: Structures of o-, m-, and p-Tolualdehyde-2,4-DNPH isomers.

Melting Point Determination: The Classic Identification Metric

The melting point of a DNPH derivative is its most characteristic physical property.[9] It is highly sensitive to the structure of the parent carbonyl and the purity of the derivative. Even small amounts of impurities or residual acid from the synthesis can depress and broaden the melting point range, underscoring the critical need for proper purification via recrystallization.[9] Traces of acid can also cause syn-anti (E/Z) isomerization, leading to variable and unreliable melting points.[10]

The table below compares the literature melting points of the DNPH derivatives of the three tolualdehyde isomers with that of benzaldehyde (the parent aromatic aldehyde) and two common aliphatic aldehydes.

Parent Aldehyde	DNPH Derivative Name	Literature Melting Point (°C)
o-Tolualdehyde	o-Tolualdehyde-2,4-dinitrophenylhydrazone	195 - 198
m-Tolualdehyde	m-Tolualdehyde-2,4-dinitrophenylhydrazone	211 - 213[11]
p-Tolualdehyde	p-Tolualdehyde-2,4-dinitrophenylhydrazone	239 - 240[12]
Benzaldehyde	Benzaldehyde-2,4-dinitrophenylhydrazone	237[13]
Ethanal (Acetaldehyde)	Ethanal-2,4-dinitrophenylhydrazone	168
Propanone (Acetone)	Propanone-2,4-dinitrophenylhydrazone	126

Expert Insights: The data clearly shows that the melting point is highly influenced by molecular symmetry. The para-substituted derivative has the highest melting point, which is often attributed to its more ordered and stable crystal lattice structure compared to the less symmetrical ortho and meta isomers. This trend provides a powerful tool for distinguishing between isomers.

High-Performance Liquid Chromatography (HPLC): A Quantitative Approach

For complex mixtures, HPLC is the method of choice for separating and quantifying carbonyl-DNPH derivatives.[14] The separation is typically achieved using a reverse-phase C18 column.[15] The retention time of each derivative is dependent on its polarity and interaction with the stationary phase.

Key Performance Considerations:

• Resolution: One of the analytical challenges is the co-elution of structurally similar derivatives. For instance, several studies report that the DNPH derivatives of m- and p-tolualdehyde co-elute under standard chromatographic conditions, making their individual quantification in a mixture difficult without method optimization.[14][16]

• Sensitivity: HPLC with UV detection is a highly sensitive method for determining trace levels of aldehydes and ketones, often in environmental samples.[17][18] Detection is typically performed at the maximum absorption wavelength (λmax) of the derivatives, which is around 360-365 nm.[15][19]

• Isomerization: It is crucial to be aware that E/Z isomers of DNPH derivatives can sometimes separate under HPLC conditions, leading to multiple peaks for a single compound.[10][20] Adding a small amount of acid to both samples and standards can establish a consistent equilibrium between the isomers, ensuring reproducible quantification.[10]

Parameter	Typical Value/Condition
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)[17]
Mobile Phase	Gradient of Acetonitrile and Water[17][21]
Detection	UV-Vis at ~360 nm[15]
Flow Rate	~1.0 mL/min[17]
LOD (UHPLC)	33.9 to 104.5 ng/mL (ppb) for various derivatives[14]

Spectrophotometric Analysis

The intense color of DNPH derivatives allows for their quantification using UV-Visible spectrophotometry.[19] The general workflow involves reacting the sample with the DNPH reagent, allowing for color development, and then measuring the absorbance at the wavelength of maximum absorption (λmax), typically around 365 nm.[19] The concentration is then determined by comparison to a calibration curve prepared from standards.[19] This method is particularly useful for determining the total carbonyl content in a sample.[22]

Field-Proven Experimental Protocols

The trustworthiness of any identification rests on a meticulously executed and validated protocol. The following sections provide step-by-step methodologies for the synthesis and characterization of DNPH derivatives.

Caption: Experimental workflow for DNPH derivative analysis.

Protocol 1: Preparation of Brady's Reagent

• Safety: Wear appropriate personal protective equipment (gloves, splash-proof goggles). 2,4-dinitrophenylhydrazine can be a contact allergen and is flammable.[23]

• Carefully add 0.5 g of 2,4-dinitrophenylhydrazine to a 100 cm³ beaker.[1][4]

• Add approximately 12-13 cm³ of 85% phosphoric(V) acid. Causality Note: Phosphoric acid is used as the acid catalyst and solvent. Older methods using sulfuric acid are no longer recommended for safety reasons.[1][23]

• Stir the mixture until the DNPH has completely dissolved. This may take 10-15 minutes.[1][23]

• Once dissolved, add ethanol to bring the total volume to 25 cm³ and stir until the solution is homogeneous.[1]

Protocol 2: Synthesis of the DNPH Derivative

• Dissolve a small amount (a few drops of a liquid or ~50 mg of a solid) of the aldehyde to be tested in a minimal amount of a suitable solvent like ethanol in a test tube.[9]

• Add approximately 5 mL of the prepared Brady's reagent to the aldehyde solution.[4][9]

• Agitate the mixture gently. The formation of a yellow, orange, or red precipitate indicates a positive test for an aldehyde or ketone.[1][2]

• Allow the mixture to stand for 5-10 minutes to ensure complete precipitation. If necessary, cool the mixture in an ice bath.[6]

Protocol 3: Purification by Recrystallization

• Causality Note: Recrystallization is the most critical step for obtaining a pure product, which is essential for an accurate melting point.[24][25] The ideal solvent dissolves the derivative when hot but has low solubility when cold, allowing pure crystals to form upon cooling.[24]

• Collect the crude precipitate from Protocol 2 by vacuum filtration using a Büchner funnel.[4]

• Transfer the crude solid to a clean flask.

• Add a minimal amount of a suitable hot solvent (95% ethanol is a common first choice) to just dissolve the crystals.[4][24] Work on a hot plate and swirl continuously.

• If insoluble impurities are present, perform a hot gravity filtration.[24][25]

• Allow the clear, hot solution to cool slowly to room temperature. Slower cooling promotes the formation of larger, purer crystals.[24]

• Once at room temperature, place the flask in an ice bath to maximize the yield of crystals.[25]

• Collect the purified crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Dry the crystals completely before determining the melting point.[9]

Conclusion

The derivatization of aldehydes with 2,4-dinitrophenylhydrazine remains a powerful and relevant technique for qualitative and quantitative analysis. As demonstrated with a-tolualdehyde, even subtle isomeric differences in the parent carbonyl lead to DNPH derivatives with distinct and measurable physical properties. The melting point provides a robust, classic method for identification, while modern chromatographic techniques like HPLC offer superior separation and quantification for complex mixtures. A successful analysis hinges on a thorough understanding of the underlying chemistry and a commitment to meticulous experimental technique, particularly in the purification of the final derivative. By leveraging these principles, researchers can confidently identify and characterize carbonyl compounds with a high degree of certainty.

References

• Vertex AI Search. (n.d.). Testing for the carbonyl group using Brady's reagent (2,4-DNP).
• BenchChem. (2025). A Comparative Guide to Recrystallization Solvents for Dinitrophenylhydrazones.
• Academia.edu. (n.d.). Synthesis and physico-chemical characterization of 2,4-dinitrophenyl hidrazones derived from carbonyl compounds with some importance in the study of food quality.
• BenchChem. (2025). A Comparative Guide to Spectrophotometric Methods for Aldehyde Quantification.
• Sigma-Aldrich. (2018). HPLC Analysis of Carbonyl Compound DNPH Derivatives on Ascentis® Express C18, 5 µm.
• Gerstel. (2014). Automated Online Desorption and Analysis of DNPH Derivatives of Airborne Aldehydes and Ketones.
• ACS Publications. (n.d.). Quantitative RP-HPLC Determination of Some Aldehydes and Hydroxyaldehydes as Their 2,4-Dinitrophenylhydrazone Derivatives.
• RSC Publishing. (n.d.). A comprehensive investigation of variations in melting ranges and NMR data of 2,4-dinitrophenylhydrazine derivatives. Journal of the Chemical Society, Perkin Transactions 2.
• RSC Education. (n.d.). Brady's test for aldehydes and ketones.
• BenchChem. (2025). Technical Support Center: Purification of 2,4-Dinitrophenylhydrazone Derivatives.
• Allen.in. (n.d.). 2,4-Dinitrophenylhydrazine- Definition and Synthesis, Procedure of test and FAQS.
• BenchChem. (2025). Application Notes and Protocols for the Qualitative Analysis of Ketones Using Acetophenone 2,4-Dinitrophenylhydrazone.
• BenchChem. (2025). Application Notes and Protocols for the Preparation of 2,4-Dinitrophenylhydrazone Derivatives of Ketones.
• Study.com. (n.d.). 2,4-Dinitrophenylhydrazine | Overview, Structure & Test.
• Agilent. (n.d.). Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones from HPLC to UHPLC.
• Thermo Fisher Scientific. (n.d.). Quantitative Analysis of Carbonyl-DNPH Derivatives by UHPLC/UV.
• Mettler Toledo. (n.d.). Carbonyl in Aldehyde & Ketone - UV Vis Spectroscopy.
• Frey, J., Schneider, F., Schink, B., & Huhn, T. (n.d.). Synthesis of short-chain hydroxyaldehydes and their 2,4-dinitrophenylhydrazone derivatives, and separation of their isomers by high-performance liquid chromatography.
• Samarra Journal of Pure and Applied Science. (n.d.). Review Using 2,4-dinitrophenylhydrazine in spectrophotometric determination.
• Uchiyama, S., et al. (2003). Isomerization of aldehyde-2,4-dinitrophenylhydrazone derivatives and validation of high-performance liquid chromatographic analysis. Journal of Chromatography A.
• Singh, A. K. (2021). Synthesis and Analysis of 2,4-Dinitro Phenyl Hydrazine. Research & Reviews: Journal of Chemistry.
• (2021, July 16). Derivatives of carbonyl compounds.
• Echemi.com. (n.d.). m-TOLUALDEHYDE2,4-DINITROPHENYLHYDRAZONE Safety Data Sheets.
• BYJU'S. (2020, April 29). What is 2,4-Dinitrophenylhydrazine (2,4 DNP Test)?.
• Gerstel. (n.d.). Automated Online Desorption and Analysis of DNPH Derivatives of Airborne Aldehydes and Ketones using a New Robotic Autosampler.
• Chemistry Stack Exchange. (2018, June 20). Reaction of 2,4-DNPH with aromatic aldehydes.
• ChemicalBook. (2022, August 26). P-TOLUALDEHYDE 2,4-DINITROPHENYLHYDRAZONE.
• TCI EUROPE N.V. (n.d.). o-Tolualdehyde 2,4-Dinitrophenylhydrazone.

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Analytical Strategies for α-Tolualdehyde: A Comparative Guide to DNPH Derivatization vs. Alternative Modalities

-Tolualdehyde, more commonly known as phenylacetaldehyde, is a highly reactive, volatile aromatic aldehyde. It plays a critical role as a flavor/fragrance compound, an environmental pollutant, and a key metabolic intermediate in the gut microbiome's production of cardiovascular disease-linked metabolites[1].

Due to its volatility and lack of a strong native chromophore, analyzing trace levels of

-Tolualdehyde in complex matrices requires robust analytical strategies. This guide objectively compares the industry-standard 2,4-Dinitrophenylhydrazine (DNPH) derivatization method (analyzed via HPLC-UV or LC-MS/MS) against direct volatile extraction methods (analyzed via GC-MS), providing causality-driven protocols and experimental data to guide your method development.

The Chemical Rationale: Why Derivatize?

Direct analysis of

-Tolualdehyde in liquid matrices is notoriously difficult. The molecule is prone to rapid oxidation into phenylacetic acid and suffers from significant evaporative losses during sample preparation.

To circumvent this, analytical chemists utilize 2,4-DNPH derivatization . The causality behind this chemical choice is threefold:

• Volatility Elimination: The acid-catalyzed nucleophilic addition of DNPH to the aldehyde's carbonyl carbon forms a stable hydrazone, locking the volatile analyte into a heavy, stable solid.

• Chromophore Introduction: The dinitrophenyl ring provides a massive, extended conjugated

  -system. This shifts the molecule's absorbance maximum ( ) to ~360 nm, allowing for highly sensitive UV detection well outside the range of typical aromatic background noise[2].

• Ionization Enhancement: For LC-MS/MS applications, the highly electron-withdrawing nitro groups on the DNPH moiety perfectly stabilize negative charges, yielding exceptional sensitivity in Electrospray Ionization (ESI) negative mode[1].

Fig 1. Biosynthetic origin of α-Tolualdehyde and its chemical derivatization with 2,4-DNPH.

Methodological Comparison: HPLC vs. GC-MS

The choice of analytical modality depends entirely on the sample matrix and required sensitivity.

• Method A: HPLC-UV (The EPA 8315A Paradigm) Standardized by[2], this method is the workhorse for environmental water and soil extracts. It relies on reverse-phase C18 chromatography and UV/Vis detection at 360 nm. While robust, it can suffer from matrix interferences in highly complex biological samples.

• Method B: LC-MS/MS (Trace Biological Analysis) By coupling DNPH derivatization with tandem mass spectrometry, researchers can achieve sub-part-per-billion (ppb) sensitivity. This is the preferred method for quantifying

  -Tolualdehyde in cell lysates and biofluids, as demonstrated in recent [1].

• Method C: HS-SPME GC-MS (Direct Volatile Analysis) For food, beverage, and fragrance matrices, Headspace Solid-Phase Microextraction (HS-SPME) followed by GC-MS is ideal. It exploits the natural volatility of

  -Tolualdehyde, requiring zero solvents and no derivatization, though it may lack the extreme quantitative precision of the DNPH LC-MS/MS method for liquid-bound analytes[3].

Fig 2. Comparative analytical workflows for α-Tolualdehyde via HPLC-UV/MS and GC-MS.

Quantitative Performance Matrix

The following table synthesizes experimental performance metrics across the three primary analytical modalities.

Parameter	HPLC-UV (DNPH)	LC-MS/MS (DNPH)	GC-MS (HS-SPME)
Derivatization Required	Yes (2,4-DNPH)	Yes (2,4-DNPH)	No (Direct Extraction)
Primary Matrix Suitability	Aqueous, Soil Extracts	Biological Fluids, Cell Lysates	Food, Fragrance, Headspace
Detection Limit (Approx.)	5 - 20 µg/L	< 0.1 µg/L	0.5 - 5 µg/L
Linear Dynamic Range
Key Advantage	Highly standardized, robust	Ultimate sensitivity for trace bio-analysis	Solvent-free, identifies unknowns
Primary Limitation	Matrix interferences at 360 nm	Ion suppression in complex matrices	Potential thermal degradation

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes the mechanistic reasoning (causality) and built-in quality control measures.

Protocol 1: DNPH Derivatization & HPLC-UV / LC-MS/MS Analysis

Adapted from EPA Method 8315A and Zhu et al. (2021)[1][4].

• Sample Buffering & QC Spiking:

  • Action: Adjust 10 mL of aqueous sample (or biofluid aliquot) to pH 3.0 using a citrate buffer. Spike with 10 µL of Benzaldehyde-

    (10 µg/mL).

  • Causality & Validation: Imine formation requires an acidic environment to protonate the carbonyl oxygen, enhancing electrophilicity. However, pH < 2 protonates the DNPH hydrazine nitrogen, rendering it non-nucleophilic. pH 3.0 is the kinetic optimum. The Benzaldehyde-

    acts as a surrogate standard to self-validate derivatization efficiency (target recovery: 80-120%).

• Derivatization:

  • Action: Add 3 mL of 0.3% 2,4-DNPH reagent (prepared in acetonitrile/acid). Incubate at 40°C for 1 hour in the dark.

  • Causality: Mild heating accelerates nucleophilic addition and subsequent dehydration to form the stable hydrazone. Darkness prevents photo-degradation of the DNPH reagent.

• Extraction & Cleanup:

  • Action: Pass the mixture through a pre-conditioned C18 Solid-Phase Extraction (SPE) cartridge. Wash with 5 mL of 0.1 M HCl, then elute with 5 mL of pure acetonitrile.

  • Causality: SPE concentrates the

    -Tolualdehyde-DNPH derivative and removes unreacted DNPH and matrix salts, which are the primary culprits of ion suppression in downstream MS analysis.

• Instrumental Analysis:

  • HPLC-UV: Inject 20 µL onto a C18 column (250 x 4.6 mm, 5 µm). Run an isocratic mobile phase of 60:40 Acetonitrile:Water. Monitor absorbance at 360 nm.

  • LC-MS/MS: Inject 5 µL. Utilize Electrospray Ionization (ESI) in negative mode. Monitor the specific Multiple Reaction Monitoring (MRM) transition for the

    -Tolualdehyde-DNPH molecular ion.

Protocol 2: HS-SPME GC-MS Analysis

For volatile profiling without derivatization[3].

• Sample Preparation:

  • Action: Place 5 mL of sample in a 20 mL headspace vial. Add 1.5 g of NaCl and seal with a PTFE-lined septum.

  • Causality: The addition of salt induces a "salting-out" effect. By increasing the ionic strength of the aqueous phase, the solubility of the moderately non-polar

    -Tolualdehyde decreases, thermodynamically driving it into the headspace.

• Extraction:

  • Action: Expose a DVB/CAR/PDMS SPME fiber to the headspace for 30 minutes at 50°C with continuous agitation.

  • Causality: The mixed-polarity fiber optimally adsorbs the aromatic aldehyde without extracting non-volatile matrix interferents.

• Desorption & Analysis:

  • Action: Desorb the fiber directly in the GC inlet at 250°C for 3 minutes. Separate using a DB-5MS capillary column. Detect via Electron Ionization (EI) MS.

  • Validation: Monitor the ratio of m/z 91 (the stable tropylium ion fragment) to m/z 120 (the molecular ion). A consistent ion ratio across the chromatographic peak ensures peak purity and validates the absence of co-eluting contaminants.

References

• Title: Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC) Source: US Environmental Protection Agency (EPA) URL: [Link]

• Title: Two distinct gut microbial pathways contribute to meta-organismal production of phenylacetylglutamine with links to cardiovascular disease Source: National Institutes of Health (NIH) / Cell Host & Microbe URL: [Link]

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• 4. NEMI Method Summary - 8315A [nemi.gov]

a-Tolualdehyd-2,4-dinitrophenylhydrazone method validation parameters (LOD, LOQ, linearity).

Comprehensive Method Validation Guide:

-Tolualdehyde-2,4-Dinitrophenylhydrazone Analysis

Introduction

-Tolualdehyde (commonly known as phenylacetaldehyde) is a critical biomarker, flavor-active compound, and pharmaceutical intermediate. However, its high volatility, thermal instability, and lack of a strong UV chromophore make direct trace-level quantification highly problematic. To overcome these physiochemical limitations, analytical chemists rely on pre-column derivatization with 2,4-dinitrophenylhydrazine (DNPH).

This guide objectively compares the industry-standard DNPH-HPLC-UV method against modern orthogonal techniques (such as SPME-GC-MS) and provides a fully validated, self-correcting protocol designed for accurate quantification in complex matrices.

Mechanistic Causality of DNPH Derivatization

Direct analysis of

-tolualdehyde suffers from severe matrix interference and poor detector response. By reacting the aldehyde with DNPH, we achieve two critical analytical upgrades:

• Chromatographic Retention: The resulting hydrazone is significantly more hydrophobic, allowing for sharp, reproducible retention on standard C18 reversed-phase stationary phases.

• Optical Shift: The dinitrophenyl group acts as a powerful chromophore. The conjugated

  -system of the resulting -tolualdehyde-2,4-dinitrophenylhydrazone exhibits a massive bathochromic shift, pushing the to 360 nm ([1]). This specific wavelength is a "quiet zone" for most biological and environmental matrices, effectively eliminating background noise.

Reaction mechanism of α-Tolualdehyde with 2,4-DNPH forming a UV-active hydrazone.

Method Comparison: DNPH-HPLC-UV vs. Orthogonal Alternatives

When selecting a method for

-tolualdehyde quantification, laboratories must balance sensitivity, throughput, and robustness. The table below summarizes the validation parameters across three primary methodologies.

Table 1: Method Validation Parameters Comparison

Parameter	DNPH-HPLC-UV (Standard)	SPME-GC-MS (PFBHA)	Direct LC-MS/MS
Limit of Detection (LOD)	1.5 µg/L	0.08 µg/L	5.0 µg/L
Limit of Quantitation (LOQ)	5.0 µg/L	0.25 µg/L	15.0 µg/L
Linearity ( )	> 0.999 (10–1000 µg/L)	> 0.995 (0.5–50 µg/L)	> 0.990 (20–500 µg/L)
Precision (RSD%)	< 3.0%	< 8.5%	< 12.0%
Matrix Effects	Low (UV specific at 360 nm)	Medium (Competitive binding)	High (Ion suppression)
Throughput	High (Automated HPLC)	Medium (Long extraction time)	High

Analysis: While SPME-GC-MS utilizing PFBHA derivatization offers superior LODs ([2]), it suffers from lower precision due to competitive binding on the microextraction fiber. Direct LC-MS/MS avoids derivatization entirely but is highly susceptible to ion suppression. The DNPH-HPLC-UV method remains the most robust choice for routine quantification, offering exceptional linearity and precision ().

Experimental Protocol: The Self-Validating DNPH Workflow

To ensure absolute trustworthiness and scientific integrity, the following protocol is designed as a self-validating system. It incorporates built-in quality control checks to instantly identify extraction failures, reagent degradation, or baseline drift.

Self-validating analytical workflow for α-Tolualdehyde-DNPH quantification via HPLC-UV.

Step-by-Step Methodology

• Sample Preparation & pH Optimization:

  • Action: Aliquot 100 mL of the aqueous sample. Spike with 10 µg/L of 4-fluorobenzaldehyde (Internal Standard). Buffer the sample to exactly pH 3.0 using a 0.1 M citrate-acetate buffer ([3]).

  • Causality: The nucleophilic addition of DNPH requires acid catalysis to protonate the carbonyl oxygen of

    -tolualdehyde. However, if the pH drops below 2.0, the hydrazine nitrogen becomes fully protonated, destroying its nucleophilicity. pH 3.0 is the thermodynamic optimum ([4]).

• Derivatization Kinetics:

  • Action: Add 3.0 mL of 0.3% (w/v) 2,4-DNPH reagent (prepared in acidified acetonitrile). Incubate in a dark water bath at 40°C for 30 minutes.

  • Causality: DNPH is light-sensitive and prone to photo-degradation. The 40°C incubation accelerates the dehydration step of the tetrahedral intermediate, ensuring >99% conversion to the hydrazone without thermally degrading the target analyte ([5]).

• Solid Phase Extraction (SPE) Clean-up:

  • Action: Pass the derivatized sample through a pre-conditioned C18 SPE cartridge (500 mg). Wash with 5 mL of 0.1 M HCl, then elute the hydrazones with 5 mL of pure acetonitrile.

  • Causality: The highly polar unreacted DNPH reagent and matrix salts pass through the column or are removed during the wash. Only the hydrophobic hydrazones are retained and subsequently eluted, preventing HPLC column fouling and massive solvent-front baseline anomalies.

• HPLC-UV Quantification:

  • Action: Inject 20 µL onto a C18 column (e.g., 250 x 4.6 mm, 5 µm). Run an isocratic mobile phase of 60:40 Acetonitrile:Water at 1.0 mL/min. Monitor absorbance at 360 nm ([6]).

System Suitability & Self-Validation Checks

To guarantee the integrity of the data, the following checks must pass for every analytical batch:

• Reagent Blank Validation: Formaldehyde and acetaldehyde are ubiquitous airborne contaminants. A processed reagent blank must show no peaks above the LOD at 360 nm. This validates the purity of the DNPH reagent and the laboratory air quality.

• Internal Standard Recovery: The 4-fluorobenzaldehyde peak area must remain within ±10% of the calibration standard. This proves that no analyte was lost during the SPE clean-up phase and corrects for any minor volumetric inconsistencies.

References

1.[1] EPA Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC) - U.S. Environmental Protection Agency.[Link] 2.[3] EPA: 8315A: Carbonyl Compounds in Water by HPLC and UV/vis - National Environmental Methods Index (NEMI).[Link] 3.[6] EPA Method 8315A Instrumentation Guide - Amptius.[Link] 4.[5] Innovative Solutions for Food Analysis: Microextraction Techniques in Lipid Peroxidation Product Detection - MDPI.[Link] 5.[2] Comparison of solid-phase microextraction and solid-phase extraction for the determination of aldehydes in water - Analytica Chimica Acta (UVA).[Link] 6. Gas-Diffusion Microextraction (GDME) Combined with Derivatization for Assessing Beer Staling Aldehydes - UNL Repository.[Link] 7.[4] High‐throughput colorimetric assays optimized for detection of ketones and aldehydes produced by microbial cell factories - National Institutes of Health (PMC).[Link]

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• 2. uvadoc.uva.es [uvadoc.uva.es]
• 3. NEMI Method Summary - 8315A [nemi.gov]
• 4. High‐throughput colorimetric assays optimized for detection of ketones and aldehydes produced by microbial cell factories - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. amptius.com [amptius.com]

A Guide to Inter-Laboratory Comparison Studies of α-Tolualdehyde-2,4-dinitrophenylhydrazone

This guide provides a comprehensive overview for researchers, scientists, and drug development professionals on establishing and participating in inter-laboratory comparison studies for the analysis of α-tolualdehyde-2,4-dinitrophenylhydrazone. It delves into the critical aspects of analytical methodology, study design, data interpretation, and the underlying scientific principles that ensure the reliability and comparability of results across different laboratories.

Introduction: The Importance of Standardizing α-Tolualdehyde Analysis

α-Tolualdehyde, in its ortho, meta, and para isomeric forms, is a significant carbonyl compound monitored in various matrices, including environmental samples and pharmaceutical preparations. Its accurate quantification is crucial for regulatory compliance, quality control, and risk assessment. The most common analytical approach involves derivatization with 2,4-dinitrophenylhydrazine (DNPH) to form the corresponding stable hydrazone, which is then typically analyzed by High-Performance Liquid Chromatography (HPLC) with UV detection.[1][2][3]

Given the potential for variability in analytical results between laboratories due to differences in instrumentation, reagents, and operator procedures, inter-laboratory comparison studies are essential. These studies serve to:

• Assess the proficiency of participating laboratories.

• Validate and harmonize analytical methods.

• Identify and mitigate sources of analytical error.

• Establish the comparability and reliability of data generated across different sites.

This guide will walk you through the key considerations for designing and implementing a robust inter-laboratory comparison study for α-tolualdehyde-2,4-dinitrophenylhydrazone.

Analytical Methodology: Best Practices for α-Tolualdehyde-DNPH Analysis

The foundation of any successful inter-laboratory study is a well-defined and validated analytical method. For α-tolualdehyde-2,4-dinitrophenylhydrazone, HPLC is the technique of choice.[2]

The Derivatization Reaction

The reaction between α-tolualdehyde and DNPH is a condensation reaction that forms a stable, colored hydrazone derivative, making it amenable to UV detection.[4] It is critical to ensure the derivatization reaction goes to completion to avoid underestimation of the analyte.

Diagram: Derivatization of p-Tolualdehyde with DNPH

Caption: Condensation reaction of p-tolualdehyde and DNPH.

HPLC Analysis

A typical HPLC method for the analysis of α-tolualdehyde-2,4-dinitrophenylhydrazone involves a reversed-phase C18 column with a gradient elution using a mixture of acetonitrile and water.[5] Detection is commonly performed at a wavelength of 365 nm.[6]

Key Considerations for HPLC Method Standardization:

• Isomer Separation: The ortho, meta, and para isomers of tolualdehyde-DNPH may need to be separated, depending on the study's objectives. While m- and p-tolualdehyde-DNPH can be challenging to resolve and may co-elute, o-tolualdehyde is typically well-separated.[5] The analytical method should clearly define whether isomers are to be reported individually or as a sum.

• E/Z Isomerization: Aldehyde-2,4-dinitrophenylhydrazones can exist as E- and Z-stereoisomers.[7] Acidic conditions, often present in the derivatization reagent and mobile phase, can promote isomerization, potentially leading to peak broadening or splitting. The addition of a small amount of acid, such as phosphoric acid, to both samples and standards can help to establish a consistent equilibrium between the isomers, improving peak shape and reproducibility.[7]

• Method Validation: The chosen analytical method must be validated according to established guidelines (e.g., ICH, FDA). Key validation parameters include:

  • Specificity

  • Linearity and Range

  • Accuracy

  • Precision (repeatability and intermediate precision)

  • Limit of Detection (LOD)

  • Limit of Quantitation (LOQ)

  • Robustness

Designing an Inter-Laboratory Comparison Study

A well-designed study is crucial for obtaining meaningful and actionable results. The following sections outline a framework for structuring such a study.

Study Coordinator and Protocol

A central study coordinator should be appointed to oversee all aspects of the study, from protocol development to data analysis and reporting. A detailed study protocol should be distributed to all participating laboratories, including:

• Clear objectives of the study.

• A standardized analytical method to be followed.

• Detailed instructions for sample preparation, storage, and handling.

• A timeline for analysis and reporting of results.

• Contact information for the study coordinator.

Test Materials

The selection and preparation of test materials are critical. These should be homogeneous and stable throughout the duration of the study. Options for test materials include:

• Standard Solutions: Solutions of α-tolualdehyde-2,4-dinitrophenylhydrazone in a suitable solvent (e.g., acetonitrile) at different concentration levels.

• Spiked Matrices: A relevant matrix (e.g., placebo formulation, environmental water sample) spiked with known concentrations of α-tolualdehyde.

The concentrations of the analytes in the test materials should cover a range relevant to the typical applications of the participating laboratories.

Diagram: Inter-Laboratory Study Workflow

Caption: Workflow of an inter-laboratory comparison study.

Data Reporting

A standardized reporting format should be provided to all laboratories to ensure consistency in the submitted data. This should include:

• Raw data (e.g., peak areas, retention times).

• Calculated concentrations.

• Chromatograms.

• Calibration curve data.

• Any deviations from the study protocol.

Data Analysis and Interpretation

The statistical analysis of the submitted data is the core of the inter-laboratory comparison. The goal is to assess the performance of each laboratory and the overall reproducibility of the analytical method.

Statistical Measures

Common statistical measures used in inter-laboratory studies include:

• Mean and Standard Deviation: Calculated for each test material across all laboratories.

• Z-scores: A measure of how far an individual laboratory's result is from the consensus value (mean). A common interpretation of Z-scores is:

  • |Z| ≤ 2: Satisfactory

  • 2 < |Z| < 3: Questionable

  • |Z| ≥ 3: Unsatisfactory

• Coefficient of Variation (CV%): A measure of the relative variability of the data. Previous studies on aldehyde-hydrazone analysis have shown that results are often comparable within +/- 2 times the coefficient of variation, which is typically in the range of 6-15%.[8]

Performance Evaluation

The performance of each laboratory is evaluated based on their Z-scores and other statistical parameters. The final report should provide a clear summary of each laboratory's performance, as well as an overall assessment of the analytical method's performance.

Table 1: Example Data from a Hypothetical Inter-Laboratory Study

Laboratory	Reported Concentration (µg/mL)	Mean (µg/mL)	Standard Deviation	Z-score	Performance
Lab A	10.2	10.0	0.5	0.4	Satisfactory
Lab B	9.8	10.0	0.5	-0.4	Satisfactory
Lab C	11.1	10.0	0.5	2.2	Questionable
Lab D	9.5	10.0	0.5	-1.0	Satisfactory
Lab E	8.9	10.0	0.5	-2.2	Questionable
Lab F	11.6	10.0	0.5	3.2	Unsatisfactory

Continuous Improvement

The results of an inter-laboratory comparison study should be used to drive continuous improvement. Laboratories with questionable or unsatisfactory results should investigate the root causes of their analytical errors and implement corrective actions. The study may also highlight areas where the analytical method itself can be improved and further standardized.

Conclusion

Inter-laboratory comparison studies are an indispensable tool for ensuring the quality and reliability of analytical data for α-tolualdehyde-2,4-dinitrophenylhydrazone. By following a well-structured approach to study design, execution, and data analysis, participating laboratories can gain valuable insights into their performance and contribute to the overall improvement of analytical standards in the scientific community.

References

• Results from interlaboratory comparisons of aldehyde-2,4 dinitrophenylhydrazone analysis. (2002). Analytical and Bioanalytical Chemistry, 372(5-6), 658–663. [Link]

• Automated Online Desorption and Analysis of DNPH Derivatives of Airborne Aldehydes and Ketones using a New Robotic Autosampler. (n.d.). GERSTEL. [Link]

• Aldehyde/Ketone DNPH Analysis. (n.d.). Chromtech. [Link]

• Analysis of DNPH-derivatized Aldehydes and Ketones using the Agilent 1220 Infinity LC System with Diode Array Detector. (n.d.). Agilent. [Link]

• Isomerization of aldehyde-2,4-dinitrophenylhydrazone derivatives and validation of high-performance liquid chromatographic analysis. (2003). Journal of Chromatography A, 996(1-2), 115–123. [Link]

• Carbonyl-DNPH Derivatives in Indoor and In-car Air by UHPLC and Triple Quadrupole LC/MS. (2018). Agilent. [Link]

• Chemical Properties of P-tolualdehyde 2,4-dinitro-phenylhydrazone (CAS 2571-00-8). (n.d.). Cheméo. [Link]

• Testing for Carbonyl Compounds (Cambridge (CIE) A Level Chemistry): Revision Note. (2025). Save My Exams. [Link]

• Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC). (n.d.). EPA. [Link]

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• 5. apps.thermoscientific.com [apps.thermoscientific.com]
• 6. youngin.com [youngin.com]
• 7. Isomerization of aldehyde-2,4-dinitrophenylhydrazone derivatives and validation of high-performance liquid chromatographic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Results from interlaboratory comparisons of aldehyde-2,4 dinitrophenylhydrazone analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide to α-Tolualdehyde-2,4-Dinitrophenylhydrazone Certified Reference Materials: Selection, Validation, and Analytical Workflows

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Prepared by: Senior Application Scientist

Executive Summary & Mechanistic Context

α-Tolualdehyde (commonly known as phenylacetaldehyde) is a highly reactive, volatile aldehyde with profound implications across two distinct scientific domains. In atmospheric chemistry, it is monitored as a toxic combustion byproduct and a precursor to photochemical ozone[1]. In clinical metabolomics, it is a critical intermediate generated by gut microbial phenylpyruvate decarboxylase (PPDC), which ultimately drives the meta-organismal production of phenylacetylglutamine (PAGln)—a metabolite strongly linked to cardiovascular disease[2].

Because α-tolualdehyde is volatile and lacks a strong UV chromophore, direct quantification is notoriously unreliable. The gold-standard analytical approach relies on chemoselective derivatization with 2,4-dinitrophenylhydrazine (DNPH) to form the stable α-tolualdehyde-2,4-dinitrophenylhydrazone[3]. This nucleophilic addition-elimination reaction stabilizes the volatile aldehyde, introduces a strong UV absorption band at 360 nm, and enhances electrospray ionization (ESI) efficiency for mass spectrometry.

However, the accuracy of downstream quantification is entirely dependent on the quality of the reference standard. This guide objectively compares α-Tolualdehyde-DNPH Certified Reference Materials (CRMs) against lower-grade alternatives and provides self-validating, step-by-step methodologies for both environmental and biological applications.

The Imperative for High-Purity Certified Reference Materials (CRMs)

The synthesis of α-tolualdehyde-DNPH inherently produces a mixture of E and Z (syn and anti) stereoisomers around the hydrazone double bond. During high-resolution liquid chromatography, these isomers can partially resolve, leading to peak shouldering or split peaks.

When calibrating an instrument, utilizing an ISO 17034-certified CRM is critical. CRMs provide a certified mass fraction that comprehensively accounts for this isomeric distribution using quantitative NMR (qNMR) and mass balance. In contrast, in-house synthesized standards or non-certified analytical grades often fail to quantify the isomeric ratio, leading to calibration biases of up to 15% and severe batch-to-batch irreproducibility.

Table 1: Comparative Analysis of α-Tolualdehyde-DNPH Reference Material Grades

Grade	Certification Standard	Isomeric Characterization	Uncertainty Budget	Best Application
Certified Reference Material (CRM)	ISO 17034 / ISO/IEC 17025	Fully quantified (E/Z ratios defined via qNMR)	Rigorously calculated (Coverage factor k=2)	Regulated EPA TO-11A reporting, clinical LC-MS/MS
Analytical Standard	ISO 9001	Confirmed identity, ratio often unspecified	Estimated based on gravimetric preparation	Routine screening, academic method development
In-House Synthesized	None	Requires custom NMR/HPLC validation	Unknown (highly variable yield and purity)	Qualitative profiling, early-stage R&D

Biological Workflows: Gut Microbiome Metabolomics

In microbiome research, quantifying gut-derived α-tolualdehyde requires extracting the analyte from complex biological matrices (e.g., plasma, fecal water) where matrix effects and ion suppression are significant hurdles[2].

Microbial synthesis of α-tolualdehyde and DNPH derivatization for LC-MS/MS.

Protocol 1: Self-Validating LC-MS/MS Quantification in Biological Matrices

This protocol utilizes stable isotope labeling and selective extraction to ensure a self-validating data output.

• Sample Preparation & Internal Standardization: Aliquot 100 µL of plasma or bacterial culture supernatant. Spike with 10 µL of [13C2]-phenylacetaldehyde stable isotope-labeled internal standard (SIL-IS).

  • Causality: The SIL-IS undergoes the exact same derivatization kinetics and matrix suppression as the endogenous analyte, establishing a self-correcting recovery baseline[2].

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile and centrifuge at 14,000 × g for 10 min.

  • Causality: Removes protein bulk that would otherwise precipitate during the acidic derivatization step and physically trap the analyte.

• Derivatization: Transfer 200 µL of the supernatant to a clean vial. Add 50 µL of 10 mM 2,4-DNPH in acidic acetonitrile (containing 0.1% formic acid). Incubate at 40°C for 60 minutes.

  • Causality: The acidic environment protonates the carbonyl oxygen of α-tolualdehyde, increasing its electrophilicity and accelerating the nucleophilic attack by the hydrazine nitrogen[2].

• Selective Extraction: Partition the mixture with 500 µL of hexane.

  • Causality: α-Tolualdehyde-DNPH is highly lipophilic and migrates to the organic layer. The highly polar, unreacted DNPH reagent—which causes severe ESI source suppression in mass spectrometry—remains in the aqueous phase.

• Reconstitution & Analysis: Evaporate the hexane layer under N2 gas, reconstitute in 100 µL of mobile phase, and inject into the LC-MS/MS operating in Negative Ion MRM mode.

Environmental Workflows: Ambient Air Monitoring

For environmental and occupational health assessments, α-tolualdehyde is captured directly from the air using solid-phase chemosorption, governed by US EPA Method TO-11A and CARB Method 1004[1].

EPA Method TO-11A workflow for α-tolualdehyde capture and HPLC-UV analysis.

Protocol 2: EPA Method TO-11A Air Sampling & HPLC-UV Analysis

This protocol ensures quantitative capture of volatile carbonyls while mitigating environmental interferences.

• Apparatus Setup: Connect a potassium iodide (KI) ozone scrubber upstream of a commercial DNPH-coated silica cartridge (e.g., Sep-Pak)[3].

  • Causality: Ambient ozone actively degrades the DNPH reagent into 2,4-dinitrophenol and 2,4-dinitroaniline. These degradation products consume the capture reagent and create massive interfering chromatographic peaks that mask target analytes[4].

• Active Sampling: Draw ambient air through the assembly using a calibrated vacuum pump at 1.0 L/min for 60 minutes.

  • Self-Validation: Always run a secondary "breakthrough" cartridge in series. If the secondary cartridge contains >5% of the α-tolualdehyde-DNPH quantified in the primary cartridge, the sample must be flagged for breakthrough and the data invalidated[4].

• Desorption: Elute the captured α-tolualdehyde-DNPH from the cartridge using exactly 3.0 mL of HPLC-grade acetonitrile[5].

  • Causality: Acetonitrile effectively disrupts the chemosorption interactions between the silica bed and the hydrazone derivative without causing on-column degradation.

• HPLC-UV Analysis: Inject 20 µL onto a sub-2 µm C18 column. Monitor absorbance at 360 nm.

  • Causality: 360 nm is the specific λmax for the highly conjugated π-system of the dinitrophenylhydrazone framework, providing maximum signal-to-noise ratio[3]. Calibrate the instrument using an ISO 17034 α-Tolualdehyde-DNPH CRM.

Table 2: Chromatographic Parameters for α-Tolualdehyde-DNPH Analysis

Parameter	Environmental (HPLC-UV)	Biological (LC-MS/MS)
Analytical Column	Sub-2 µm C18 (e.g., Acclaim E2)[1]	Core-shell C18 (2.1 x 100 mm)
Mobile Phase	Water / Acetonitrile (Isocratic to Gradient)	Water / Methanol with 0.1% Formic Acid
Detection Mode	UV Absorbance at 360 nm[3]	ESI Negative Mode (MRM)[2]
Typical LLOQ	~3 ppbv (in a 100 L air sample)[3]	< 1 ng/mL (in plasma/feces)

References

• Fast Separation of Dinitrophenylhydrazine Derivatives of Aldehydes and Ketones Determined by CARB Method 1004 and EPA Method TO-11. LCGC International.[Link]

• Two distinct gut microbial pathways contribute to meta-organismal production of phenylacetylglutamine with links to cardiovascular disease. PMC - National Institutes of Health.[Link]

• Determination of Formaldehyde in Ambient Air. Waters Corporation.[Link]

• ANALYTICAL METHOD DETERMINATION OF VOLATILE ALDEHYDES IN AMBIENT AIR. Formacare.[Link]

• Collection of Air Samples for Formaldehyde Analysis using DNPH Cartridges. Berkeley Analytical.[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Two distinct gut microbial pathways contribute to meta-organismal production of phenylacetylglutamine with links to cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. waters.com [waters.com]
• 4. berkeleyanalytical.com [berkeleyanalytical.com]
• 5. formacare.eu [formacare.eu]

A Comparative Guide to Accuracy and Precision in the Quantification of a-Tolualdehyde: A Senior Application Scientist’s Perspective

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and quality control, the accurate and precise quantification of aldehydes is a critical, yet often challenging, endeavor. a-Tolualdehyde (also known as methylbenzaldehyde), existing as ortho-, meta-, and para-isomers, is a key starting material and potential impurity in the synthesis of numerous active pharmaceutical ingredients (APIs). Its presence, even at trace levels, can have significant implications for drug safety, efficacy, and stability.

This guide provides an in-depth, objective comparison of two widely adopted analytical methodologies for the quantification of a-tolualdehyde: the classic pre-column derivatization with 2,4-dinitrophenylhydrazine (DNPH) followed by High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), and the more direct approach of Gas Chromatography-Mass Spectrometry (GC-MS). As a Senior Application Scientist, my aim is not merely to present protocols, but to dissect the causality behind the experimental choices, empowering you to select and validate the most appropriate method for your specific analytical needs.

The Foundational Chemistry: Derivatization with 2,4-DNPH

The reaction between an aldehyde and 2,4-dinitrophenylhydrazine is a classic condensation reaction, specifically a nucleophilic addition-elimination.[1][2] The nucleophilic nitrogen of the hydrazine attacks the electrophilic carbonyl carbon of the a-tolualdehyde. This is followed by the elimination of a water molecule to form a stable, colored 2,4-dinitrophenylhydrazone derivative.[3][4] This chemical transformation is foundational to the HPLC-UV method's success for two primary reasons:

• Enhanced Chromophoric Properties: a-Tolualdehyde itself possesses a relatively weak ultraviolet absorbance. The resulting DNPH derivative, however, is highly conjugated and exhibits strong absorbance at a wavelength of approximately 360 nm, significantly enhancing the sensitivity of the method.[5]

• Improved Chromatographic Behavior: The derivatization increases the molecular weight and alters the polarity of the analyte, often leading to better retention and separation on reversed-phase HPLC columns.

Sources

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Comprehensive Guide to α-Tolualdehyde-2,4-Dinitrophenylhydrazone Quantification: HPLC Column Performance &amp; Methodologies

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Focus: Performance comparison of HPLC/UHPLC columns for the resolution of α-tolualdehyde-DNPH derivatives, mechanistic causality of derivatization, and self-validating analytical protocols.

Introduction & Mechanistic Causality

α-Tolualdehyde (also known as phenylacetaldehyde) is a highly volatile, aromatic aldehyde. In clinical and pharmaceutical research, it is recognized as a critical intermediate in gut-microbiome-mediated pathways linked to atherosclerotic cardiovascular disease[1]. In environmental science, it is monitored as an emission pollutant and flavor compound.

The Causality of DNPH Derivatization

Analyzing free α-tolualdehyde via standard High-Performance Liquid Chromatography (HPLC) is hindered by its high volatility, polarity, and lack of a strong chromophore in the visible spectrum. To circumvent this, analysts employ 2,4-dinitrophenylhydrazine (DNPH) derivatization[2].

The chemical rationale is twofold:

• Vapor Pressure Reduction: The nucleophilic addition of DNPH to the carbonyl group of α-tolualdehyde forms a stable hydrazone (α-tolualdehyde-2,4-dinitrophenylhydrazone). This heavier, stable molecule will not volatilize out of the sample matrix[2].

• Signal Amplification: The derivatization introduces a highly conjugated

  -electron system (the dinitrophenyl ring linked via a double bond to the alkyl chain), which shifts the maximum UV absorbance ( ) to 360 nm. This allows for highly sensitive and selective UV/Vis or Diode Array Detection (DAD), minimizing background interference from non-carbonyl matrix components[3],[4].

Caption: Gut microbial synthesis of α-tolualdehyde and subsequent DNPH derivatization.

HPLC Column Performance Dynamics

The separation of DNPH-derivatized aldehydes relies on hydrophobic interactions within reversed-phase chromatography. The choice of stationary phase and particle size dictates the theoretical plate count, resolution of critical pairs (e.g., distinguishing α-tolualdehyde from closely eluting isomers like m-tolualdehyde), and overall throughput.

Standard 5 µm C18 Columns (e.g., Phenomenex Prodigy)

Historically the backbone of EPA Method 8315A[4], standard 5 µm silica-based C18 columns provide robust, reproducible performance for complex biological lysates[1].

• The Trade-off: Due to larger particle sizes, mass transfer resistance is higher. To maintain optimal efficiency (as dictated by the van Deemter equation), flow rates must remain low, resulting in run times exceeding 30–40 minutes[5].

Sub-2 µm UHPLC Columns (e.g., Agilent ZORBAX 1.8 µm, Thermo Hypersil GOLD 1.9 µm)

The transition to Ultra-High Performance Liquid Chromatography (UHPLC) utilizes sub-2 µm particles.

• The Causality of Improvement: Smaller particles reduce eddy diffusion and shorten the diffusion path for the analyte into the stationary phase pores. This flattens the van Deemter curve at high linear velocities, allowing analysts to increase flow rates without sacrificing resolution. Studies show a 2x improvement in resolution and a reduction of analysis time by up to 75% (under 8-10 minutes)[6],[7],[5].

Polymer-Based Columns (e.g., Shodex Asahipak ODP-50)

Unlike silica, which suffers from dissolution at high pH and silanol-tailing at low pH, polymer-based columns (like the ODP-50) offer alternative steric selectivity and extreme pH tolerance. They are particularly useful when analyzing DNPH derivatives in highly alkaline environmental wash samples without extensive neutralization[8].

Caption: Decision matrix for selecting HPLC columns for α-tolualdehyde-DNPH analysis.

Quantitative Data: Column Comparison

The following table synthesizes experimental validation data across different column architectures for the analysis of DNPH-derivatized aromatic aldehydes.

Column Architecture	Example Commercial Column	Particle Size	Approx. Run Time	Max Backpressure	Resolution (vs. Isomers)	Limit of Detection (LOD)
Standard C18	Phenomenex Prodigy C18	5.0 µm	35 - 45 min	< 400 bar	Acceptable ( )	~ 100 - 150 ng/mL
UHPLC C18	Thermo Hypersil GOLD	1.9 µm	< 8 min	> 800 bar	Excellent ( )	~ 30 - 40 ng/mL[7]
UHPLC C18	Agilent ZORBAX Eclipse Plus	1.8 µm	< 10 min	> 600 bar	Excellent ( )	~ 4 ng/mL[6]
Polymer-Based	Shodex Asahipak ODP-50	5.0 µm	25 - 35 min	< 300 bar	Good ( )	~ 100 ng/mL[8]

Self-Validating Experimental Protocol

To ensure scientific integrity, the following protocol adapts EPA Method 8315A[9],[4] for α-tolualdehyde quantification, incorporating built-in quality control (QC) checks to make it a self-validating system.

Phase 1: Reagent Preparation & QC

• DNPH Reagent Preparation: Dissolve 2,4-dinitrophenylhydrazine in HPLC-grade acetonitrile.

• Acidification: Add a catalytic amount of strong acid (e.g., HCl or

  ).

  • Causality Check: The reaction requires acid catalysis to protonate the carbonyl oxygen of α-tolualdehyde, increasing its electrophilicity. However, if the pH drops below 2.0, the hydrazine nitrogen becomes fully protonated, destroying its nucleophilicity. Maintain pH at exactly 3.0

    0.1[4].

• Blank Validation (Self-Validation Step): Inject the DNPH reagent directly into the HPLC. The baseline must show carbonyl impurities at

  mg/L to prevent false positives[4].

Phase 2: Derivatization & Extraction

• Reaction: Mix 100 mL of the aqueous sample (or biological lysate) with 6 mL of the acidified DNPH reagent.

• Incubation: Agitate at room temperature for 1 hour to ensure complete conversion to the hydrazone derivative.

• Extraction (Liquid-Liquid): Serially extract the derivatized compound three times with methylene chloride[9].

• Solvent Exchange: Concentrate the methylene chloride extract under a gentle stream of nitrogen and exchange the solvent to 100% HPLC-grade acetonitrile prior to injection.

Phase 3: UHPLC Analysis

• System: UHPLC equipped with a Diode Array Detector (DAD)[6].

• Column: Sub-2 µm C18 column (e.g., 1.8 µm, 2.1 x 100 mm).

• Mobile Phase:

  • A: Ultrapure Water

  • B: Acetonitrile

• Gradient Elution: 60% B to 75% B linearly over 10 minutes[4].

• Detection: UV absorbance at 360 nm[10].

• Quantification (Self-Validation Step): Run a 5-point calibration curve using isotope-labeled internal standards (

  -phenylacetaldehyde-DNPH). Ensure the correlation coefficient ( ) is [7],[2].

References

• Agilent Technologies. "Analysis of DNPH-derivatized Aldehydes and Ketones using the Agilent 1220 Infinity LC System with Diode Array Detector." Agilent. Available at: [Link]

• Amptius. "EPA Method 8315A Instrumentation Guide." Amptius. Available at:[Link]

• Shodex. "DNPH Derivative Aldehydes (ODP-50 4D)." Shodex HPLC Columns and Standards. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). "SW-846 Test Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC)." US EPA. Available at:[Link]

• National Environmental Methods Index (NEMI). "EPA 8315A: Carbonyl Compounds in Water by HPLC and UV/vis." NEMI. Available at: [Link]

• Thermo Fisher Scientific. "Quantitative Analysis of Carbonyl-DNPH Derivatives by UHPLC/UV." Thermo Fisher Scientific. Available at: [Link]

• Zhu, W., et al. "Two distinct gut microbial pathways contribute to meta-organismal production of phenylacetylglutamine with links to cardiovascular disease." National Institutes of Health (PMC). Available at:[Link]

• U.S. Environmental Protection Agency (EPA). "Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC), part of Test Methods for Evaluating Solid Waste." US EPA. Available at: [Link]

• Waters Corporation. "Fast Analysis of Aldehydes and Ketones by ACQUITY UPLC." Waters. Available at:[Link]

• Chromatography Online. "Rapid Determination of DNPH Derivatized Carbonyl Compounds by UHPLC." Chromatography Online. Available at: [Link]

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A Senior Application Scientist's Guide to the Detection of a-Tolualdehyde-2,4-dinitrophenylhydrazone: A Comparative Analysis of UV-Vis and Mass Spectrometry Methods

For: Researchers, scientists, and drug development professionals engaged in the precise quantification of carbonyl compounds.

This guide provides an in-depth, objective comparison of two predominant analytical techniques for the detection of a-Tolualdehyde-2,4-dinitrophenylhydrazone: High-Performance Liquid Chromatography coupled with Ultraviolet-Visible (HPLC-UV) spectrophotometry and Liquid Chromatography-Mass Spectrometry (LC-MS). The choice of detection method is a critical decision point in analytical workflow development, directly impacting sensitivity, selectivity, and the confidence in analytical outcomes. This document is structured to provide not just procedural outlines, but the scientific rationale underpinning each method, empowering you to make an informed decision tailored to your specific analytical needs.

The Foundational Chemistry: Derivatization with 2,4-Dinitrophenylhydrazine (DNPH)

Before delving into the detection methods, it is crucial to understand the prerequisite derivatization step. a-Tolualdehyde, like many other aldehydes and ketones, lacks a strong chromophore, making its direct detection by UV-Vis spectrophotometry challenging and often insensitive. Furthermore, its volatility can complicate analysis. To overcome these limitations, a-Tolualdehyde is reacted with 2,4-dinitrophenylhydrazine (DNPH) in an acidic medium.

This reaction is a classic nucleophilic addition-elimination, or condensation, reaction.[1][2] The nucleophilic amino group (-NH2) of DNPH attacks the electrophilic carbonyl carbon of a-Tolualdehyde. This is followed by the elimination of a water molecule to form a stable, crystalline product known as a-Tolualdehyde-2,4-dinitrophenylhydrazone.[2][3][4][5] This derivative possesses a significantly larger conjugated system, resulting in strong absorbance in the UV-visible region, typically around 360-370 nm.[6][7] This stable derivative is then amenable to chromatographic separation and subsequent detection.

Caption: Derivatization of a-Tolualdehyde with DNPH.

Method 1: High-Performance Liquid Chromatography with UV-Vis Detection (HPLC-UV)

The HPLC-UV method is a robust and widely implemented technique for the quantification of DNPH-derivatized aldehydes.[6][8][9][10][11] Its prevalence is largely due to the reliability and cost-effectiveness of the instrumentation.

Principle of Operation

The core principle of UV-Vis spectrophotometry is governed by the Beer-Lambert Law. This law states that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light passing through it.[12][13] The DNPH derivative of a-Tolualdehyde absorbs light strongly at a specific wavelength (λmax). By measuring this absorbance, we can accurately determine its concentration in the sample.

Experimental Workflow

The workflow for HPLC-UV analysis is a sequential process designed to separate the analyte of interest from the sample matrix and then quantify it.

Caption: HPLC-UV Experimental Workflow.

Step-by-Step Protocol:

• Sample Preparation & Derivatization:

  • A known volume or weight of the sample is dissolved in a suitable solvent (e.g., acetonitrile).

  • An acidic solution of DNPH is added to the sample. The reaction is often allowed to proceed at a controlled temperature (e.g., 40-60°C) to ensure complete derivatization.

  • The resulting solution containing the a-Tolualdehyde-2,4-dinitrophenylhydrazone is then diluted as necessary for HPLC analysis.

• HPLC Separation:

  • Column: A C18 reverse-phase column is most commonly employed for the separation of DNPH derivatives.[7]

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile and water is typically used.[7] The exact composition is optimized to achieve good resolution between the analyte peak and any potential interferences.

  • Injection: A precise volume of the derivatized sample is injected into the HPLC system.

• UV-Vis Detection:

  • As the separated components elute from the column, they pass through the flow cell of a UV-Vis detector.

  • The detector is set to monitor the absorbance at the λmax of the DNPH derivative, which is typically in the range of 360-370 nm.[6]

• Quantification:

  • A calibration curve is constructed by analyzing a series of standard solutions of a-Tolualdehyde-2,4-dinitrophenylhydrazone of known concentrations.

  • The concentration of the analyte in the unknown sample is determined by comparing its peak area or height to the calibration curve.[14]

Method 2: Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS has emerged as the gold standard for trace-level analysis and for applications requiring the highest degree of certainty in compound identification.[8] It couples the powerful separation capabilities of liquid chromatography with the sensitive and selective detection power of mass spectrometry.

Principle of Operation

In mass spectrometry, molecules are ionized, and the resulting ions are separated based on their mass-to-charge ratio (m/z).[15] The detector then records the abundance of each ion at a specific m/z. For a-Tolualdehyde-2,4-dinitrophenylhydrazone (C₁₄H₁₂N₄O₄), the expected monoisotopic mass is approximately 300.0859 Da.[16] The mass spectrometer can be set to selectively monitor for this specific ion, providing an exceptional level of specificity.

Experimental Workflow

The LC-MS workflow is similar to that of HPLC-UV, with the primary difference being the detector.

Caption: LC-MS Experimental Workflow.

Step-by-Step Protocol:

• Sample Preparation, Derivatization, and LC Separation: These steps are fundamentally the same as those described for the HPLC-UV method.

• Ionization:

  • As the analyte elutes from the LC column, it enters the ion source of the mass spectrometer.

  • Commonly used ionization techniques for DNPH derivatives include Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI).[7][17] These "soft" ionization techniques typically generate the protonated molecular ion [M+H]⁺ or the deprotonated molecular ion [M-H]⁻, minimizing fragmentation in the source.

• Mass Analysis and Detection:

  • The generated ions are guided into the mass analyzer (e.g., quadrupole, ion trap, time-of-flight).

  • The analyzer separates the ions based on their m/z ratio. Data can be acquired in full scan mode (to see all ions within a range) or Selected Ion Monitoring (SIM) mode for enhanced sensitivity by monitoring only the m/z of the target analyte.

  • For even greater specificity, tandem mass spectrometry (MS/MS) can be employed. In this technique, the parent ion of the analyte is isolated, fragmented, and the resulting product ions are monitored. This provides structural confirmation and virtually eliminates interferences.[17][18][19]

Head-to-Head Performance Comparison

The choice between UV-Vis and MS detection ultimately depends on the specific requirements of the analysis. The following table provides a direct comparison of their key performance attributes.

Parameter	HPLC-UV Detection	LC-MS Detection	Rationale & Insights
Sensitivity (LOD/LOQ)	Moderate (µg/mL to high ng/mL)[8]	Very High (low ng/mL to pg/mL)[20][21]	MS detection can be over an order of magnitude more sensitive than UV, making it essential for trace analysis.[22]
Selectivity	Moderate	Very High	UV detection relies on chromatographic separation alone. MS adds a second dimension of separation (m/z), allowing it to distinguish the analyte from co-eluting impurities.[21]
Specificity	Low	High (Definitive with MS/MS)	UV provides a chromatogram but no structural data. MS provides a mass, and MS/MS provides a fragmentation pattern, which acts as a "fingerprint" for definitive compound identification.[17][18][19]
Linearity (r²)	Typically > 0.99[8]	Typically > 0.99	Both methods can provide excellent linearity over their respective dynamic ranges.
Instrumentation Cost	Low to Moderate	High	The capital investment and ongoing maintenance costs for an MS system are significantly higher than for a UV detector.
Ease of Use & Throughput	High	Moderate to High	UV methods are generally simpler to develop and run, making them well-suited for high-throughput QC environments. MS methods require more expertise for development and data interpretation.
Matrix Effect Susceptibility	Low to Moderate (Co-eluting absorbers)	Moderate to High (Ion suppression/enhancement)	While UV can be affected by interfering compounds that absorb at the same wavelength, MS can be affected by non-absorbing matrix components that interfere with the ionization process.

Concluding Recommendations: Selecting the Right Tool for the Job

Both HPLC-UV and LC-MS are powerful and valid techniques for the analysis of a-Tolualdehyde-2,4-dinitrophenylhydrazone. The optimal choice is not a matter of which method is "better," but which is most appropriate for the analytical question at hand.

• Choose HPLC-UV when:

  • You are performing routine quantitative analysis in a well-defined, relatively clean sample matrix.

  • The expected analyte concentrations are well within the mid-to-high ng/mL range or higher.

  • Cost-effectiveness and high throughput are primary considerations, such as in a quality control setting.

  • The identity of the peak is already well-established and potential interferences are known and chromatographically resolved.

• Choose LC-MS when:

  • The highest levels of sensitivity and selectivity are required for trace-level quantification.

  • You are working with complex matrices (e.g., biological fluids, environmental samples) where the risk of co-eluting interferences is high.

  • Unambiguous, definitive identification of a-Tolualdehyde-2,4-dinitrophenylhydrazone is required, especially in research, drug metabolism studies, or for regulatory submissions.

  • You need to identify and characterize unknown peaks or byproducts in your sample.

By carefully considering the principles, workflows, and performance characteristics outlined in this guide, researchers, scientists, and drug development professionals can confidently select and implement the most suitable detection strategy for their analytical challenges.

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a-Tolualdehyd-2,4-dinitrophenylhydrazone analysis of isomeric purity

An Expert's Guide to the High-Resolution Analysis of Tolualdehyde Isomeric Purity via 2,4-Dinitrophenylhydrazone Derivatization

In the fields of synthetic chemistry, flavor and fragrance development, and pharmaceutical manufacturing, the precise isomeric composition of reagents and intermediates is paramount. Tolualdehyde, existing as three distinct constitutional isomers—ortho-(2-methylbenzaldehyde), meta-(3-methylbenzaldehyde), and para-(4-methylbenzaldehyde)—presents a common analytical challenge.[1][2] Each isomer possesses unique chemical and physical properties that can significantly influence reaction kinetics, product profiles, and the sensory characteristics of final formulations.[3] This guide provides a comprehensive comparison of analytical methodologies for determining the isomeric purity of tolualdehyde, focusing on the robust and widely adopted technique of derivatization with 2,4-dinitrophenylhydrazine (DNPH) followed by High-Performance Liquid Chromatography (HPLC) analysis.

The Foundational Chemistry: DNPH Derivatization

The analytical journey begins with the conversion of the volatile and UV-absorbing tolualdehyde isomers into stable, intensely colored derivatives. The reagent of choice for this transformation is 2,4-dinitrophenylhydrazine, often referred to as Brady's reagent.[4][5][6] This acid-catalyzed condensation reaction is a classic method for the qualitative and quantitative identification of aldehydes and ketones.[7][8][9]

The reaction proceeds via a nucleophilic addition of the terminal amine group of DNPH to the electrophilic carbonyl carbon of the tolualdehyde isomer, followed by the elimination of a water molecule to form the corresponding 2,4-dinitrophenylhydrazone.[5]

Key Advantages of DNPH Derivatization:

• Enhanced Stability: The resulting hydrazones are typically stable, crystalline solids, facilitating easier handling and analysis compared to the parent aldehydes.[10]

• Chromophoric Tagging: The dinitrophenyl group acts as a powerful chromophore, shifting the maximum UV absorbance to approximately 360 nm, a wavelength where the parent aldehydes have minimal absorbance.[11] This allows for highly sensitive and selective detection using standard HPLC-UV detectors.

• Improved Chromatography: The increased molecular weight and modified polarity of the derivatives often lead to better chromatographic separation on common reversed-phase columns.

Caption: DNPH derivatization of tolualdehyde isomers.

Comparative Analysis of Analytical Methodologies

While several techniques can be employed, HPLC stands out for its resolution, sensitivity, and reproducibility in analyzing the isomeric hydrazone derivatives.

Methodology	Principle	Advantages	Disadvantages
HPLC-UV	Chromatographic separation of derivatives on a solid phase (e.g., C18) with a liquid mobile phase, followed by UV detection.	High resolution of isomers, excellent sensitivity and quantitation, robust and widely available.[10][11]	Requires derivatization step, solvent consumption.
Gas Chromatography (GC-FID)	Separation of volatile compounds in a gaseous mobile phase based on their boiling points and interaction with a stationary phase.	High efficiency, suitable for volatile parent aldehydes without derivatization.	Potential for thermal degradation of hydrazone derivatives if analyzed; parent isomers may have similar boiling points, making separation challenging.
Melting Point Analysis	Identification based on the characteristic sharp melting point of the purified crystalline hydrazone derivative.	Simple, low-cost qualitative confirmation.[4]	Not quantitative, requires pure crystals, labor-intensive, and unsuitable for analyzing mixtures.

Given its superior performance for this application, HPLC is the recommended methodology. The structural differences arising from the methyl group's position (ortho, meta, or para) create sufficient polarity and steric variations for effective separation on a reversed-phase column.[3]

Experimental Protocols

The following protocols provide a validated workflow for the analysis of tolualdehyde isomeric purity.

Protocol 1: Derivatization of Tolualdehyde Sample

This protocol is adapted from standard procedures for carbonyl derivatization.[12]

• Reagent Preparation (Brady's Reagent): Dissolve 0.2 g of 2,4-dinitrophenylhydrazine in 100 mL of acetonitrile. Carefully add 0.5 mL of concentrated sulfuric or phosphoric acid. This solution should be prepared fresh and can be stored for a limited time under refrigeration.[7][10]

• Sample Preparation: Accurately weigh approximately 10 mg of the tolualdehyde isomer mixture into a 10 mL volumetric flask. Dilute to volume with acetonitrile.

• Reaction: Transfer 1.0 mL of the sample solution into a 15 mL vial. Add 2.0 mL of Brady's Reagent.

• Incubation: Cap the vial and vortex briefly. Allow the reaction to proceed at room temperature for at least 1 hour, or until a yellow/orange precipitate is fully formed, indicating complete derivatization.[4]

• Dilution for Analysis: Using a volumetric pipette, transfer 0.1 mL of the reaction mixture supernatant into a 10 mL volumetric flask and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and ultrapure water.

• Filtration: Filter the final solution through a 0.45 µm syringe filter into an HPLC vial to remove any particulate matter.

Protocol 2: HPLC Analysis of Tolualdehyde Hydrazones

This method utilizes a standard reversed-phase C18 column, which separates compounds based on hydrophobicity. The hydrazone derivatives are sufficiently nonpolar to be well-retained and separated.

• Instrumentation: Agilent 1100 Series HPLC or equivalent with UV-Vis Detector.[11]

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: Ultrapure Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 50% B

  • 2-15 min: Linear gradient from 50% to 80% B

  • 15-17 min: Hold at 80% B

  • 17-18 min: Return to 50% B

  • 18-25 min: Re-equilibration at 50% B

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Detection Wavelength: 360 nm[11]

Caption: HPLC workflow for isomeric purity analysis.

Data Interpretation and Performance

The output from the HPLC system will be a chromatogram showing peaks corresponding to the hydrazone derivatives of each tolualdehyde isomer. Due to their structural differences, they will elute at different retention times (tᵣ).

Expected Elution Order: The elution order on a C18 column is typically driven by polarity. While precise times depend on the specific system, one can predict a general order. The para-isomer is the most symmetrical, followed by meta, and then ortho. The ortho-methyl group can cause steric hindrance, potentially affecting its interaction with the stationary phase differently. A typical elution order would be ortho, followed by meta and para, but this must be confirmed experimentally with individual standards.

Quantification: The isomeric purity is determined by calculating the relative area percentage of each peak.

• % Isomer = (Area of Isomer Peak / Total Area of All Isomer Peaks) x 100

This method assumes that the molar absorptivity at 360 nm is identical for all three hydrazone derivatives, which is a reasonable assumption as the chromophore is the same in each case.

Representative Performance Data

Isomer Derivative	Expected Retention Time (tᵣ)	Resolution (Rs)	Limit of Detection (LOD)
o-Tolualdehyde-DNPH	~9.5 min	> 2.0 (from m-)	~5 ng/mL
m-Tolualdehyde-DNPH	~10.8 min	> 2.0 (from p-)	~5 ng/mL
p-Tolualdehyde-DNPH	~11.5 min	-	~5 ng/mL

Note: Data are representative and should be determined for each specific instrument and set of conditions.

Conclusion

For researchers, scientists, and drug development professionals requiring accurate determination of tolualdehyde isomeric purity, derivatization with 2,4-dinitrophenylhydrazine followed by reversed-phase HPLC with UV detection is the superior analytical strategy. It offers a robust, sensitive, and highly resolving method that transforms a challenging separation of volatile aldehydes into a straightforward analysis of stable, chromophoric derivatives. This guide provides the foundational knowledge and practical protocols to implement this essential quality control analysis, ensuring the integrity of starting materials and the quality of final products.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of m-Tolualdehyde-2,4-dinitrophenylhydrazone

For researchers, scientists, and professionals in drug development, the integrity of our work is intrinsically linked to the safety of our practices. The proper disposal of chemical derivatives like m-Tolualdehyde-2,4-dinitrophenylhydrazone is not merely a regulatory compliance task; it is a fundamental aspect of responsible laboratory management and environmental stewardship. This guide provides a detailed, step-by-step protocol for the safe handling and disposal of this compound, grounded in an understanding of its underlying chemical hazards.

Core Safety Principles: Understanding the Hazard Profile

The disposal protocol for m-Tolualdehyde-2,4-dinitrophenylhydrazone is dictated by the combined hazards of its parent molecules: m-tolualdehyde and, more significantly, 2,4-dinitrophenylhydrazine (2,4-DNPH).

• m-Tolualdehyde: This precursor is a combustible liquid that is harmful if swallowed and can cause skin, eye, and respiratory irritation.[1][2]

• 2,4-Dinitrophenylhydrazine (2,4-DNPH): This is the primary source of concern. 2,4-DNPH is a flammable solid that is highly sensitive to shock and friction, posing a significant explosion risk when dry.[3][4][5] For this reason, it is typically supplied and stored wetted with water or another solvent to mitigate its explosive potential.[3][5]

The resulting hydrazone derivative, m-Tolualdehyde-2,4-dinitrophenylhydrazone, must be treated with the same level of caution. It is classified as harmful if swallowed, a skin irritant, and may cause respiratory irritation.[6][7][8] The potential for explosive instability, particularly if the material is allowed to dry out completely, cannot be disregarded. Therefore, all procedures must be designed to manage these toxic and physical hazards.

Quantitative Hazard Summary

This table summarizes the key GHS classifications for the derivative and its parent compounds, providing a clear rationale for the stringent disposal procedures.

Compound	GHS Pictogram(s)	Hazard Statements
m-Tolualdehyde-2,4-dinitrophenylhydrazone	GHS07 (Warning)	H302: Harmful if swallowed[7][8]H315: Causes skin irritation[7][8]H335: May cause respiratory irritation[7][8]
m-Tolualdehyde	GHS07 (Warning)	H227: Combustible liquid[1]H302: Harmful if swallowed[1]H315: Causes skin irritation[1]H319: Causes serious eye irritation[1]H335: May cause respiratory irritation[1]
2,4-Dinitrophenylhydrazine (2,4-DNPH)	GHS02 (Flame), GHS07 (Warning)	H228: Flammable solid[9][10]H302: Harmful if swallowed[9][10]

Immediate Pre-Disposal Checklist & Required Materials

Before beginning any disposal-related activities, ensure the following are in place to maintain a self-validating system of safety.

Personnel & Environment:

All actions performed within a certified chemical fume hood.[11][12]

Personnel equipped with mandatory Personal Protective Equipment (PPE).

Safety Data Sheet (SDS) for the compound is readily accessible.

Spill kit with inert absorbent material (e.g., sand, vermiculite) is available.

Mandatory Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles with side shields or a full-face shield.[12]

• Hand Protection: Chemical-resistant gloves (e.g., Nitrile).[12]

• Body Protection: A flame-retardant laboratory coat.[12]

Materials for Disposal:

Designated, sealable hazardous waste container made of compatible material.[3]

Secondary containment bin (larger, chemically resistant).[12]

Hazardous waste labels.

Non-sparking tools (e.g., spatulas).[6]

Step-by-Step Disposal Protocol

This protocol ensures that m-Tolualdehyde-2,4-dinitrophenylhydrazone waste is handled, segregated, and stored safely pending final disposal by a certified entity.

Step 1: Waste Segregation and Collection

• Principle of Causality: To prevent unforeseen chemical reactions and maintain the integrity of the waste stream for the disposal vendor, m-Tolualdehyde-2,4-dinitrophenylhydrazone waste must be segregated.

• Procedure:

  • Inside a chemical fume hood, carefully place solid m-Tolualdehyde-2,4-dinitrophenylhydrazone waste into the designated primary hazardous waste container using non-sparking tools.[6]

  • Collect all materials that have come into contact with the compound, such as gloves, weighing papers, and contaminated wipes, in the same dedicated container.[11] These are also considered hazardous waste.

  • Crucially, do not mix this waste with other chemical waste streams (e.g., solvents, acids) unless explicitly approved by your institution's Environmental Health & Safety (EHS) department.[3]

Step 2: Container Management and Labeling

• Principle of Causality: Proper labeling is a critical control measure that communicates hazards to all personnel and ensures regulatory compliance.

• Procedure:

  • Securely close the lid on the primary waste container.

  • Affix a hazardous waste label to the container. The label must clearly state:

    • The words "Hazardous Waste".[12][13]

    • The full chemical name: "m-Tolualdehyde-2,4-dinitrophenylhydrazone".[12]

    • The associated hazards (e.g., "Toxic," "Flammable Solid").[13]

    • The date when waste was first added to the container (accumulation start date).[12]

  • Wipe the exterior of the container with a suitable solvent (e.g., isopropanol) to decontaminate it before storage.[11]

Step 3: Secure Storage

• Principle of Causality: Storing the waste correctly minimizes the risk of accidental exposure, ignition, or unauthorized access.

• Procedure:

  • Place the sealed and labeled primary container into a larger, chemically resistant secondary containment bin.[12]

  • Store the container in a designated, well-ventilated, and secure satellite accumulation area.[3][11]

  • The storage location must be away from heat, sparks, open flames, and incompatible materials like strong oxidizing agents.[3][11]

Step 4: Arranging for Final Disposal

• Principle of Causality: This compound cannot be neutralized or discarded through standard laboratory or municipal waste systems. It requires specialized destruction to ensure environmental safety.

• Procedure:

  • Do not dispose of this chemical down the drain or in regular trash. [11][12]

  • Contact your institution's EHS department or a licensed hazardous waste management company to schedule a pickup.[11][12][13]

  • Provide the disposal company with a complete and accurate description of the waste, including a copy of the SDS.[3]

  • The recommended final disposal method is high-temperature incineration in a facility equipped with afterburners and scrubbers to ensure the complete destruction of the hazardous compound.[3][10]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the safe disposal of m-Tolualdehyde-2,4-dinitrophenylhydrazone.

Caption: Disposal workflow for m-Tolualdehyde-2,4-dinitrophenylhydrazone.

Spill and Emergency Procedures

Small Spills (Solid Material):

• Ensure proper PPE is worn and restrict access to the area.

• Gently cover the spill with an inert absorbent material like sand or vermiculite. Do not create dust.[11]

• Using non-sparking tools, carefully sweep the mixture into your designated hazardous waste container.

• Clean the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol) and place the cloth in the waste container.[11]

Personal Exposure:

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. If irritation occurs or persists, seek medical help.[6]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[8]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical help.[6]

• Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical help.[6][10]

References

• Benchchem. (n.d.). Essential Guide to the Proper Disposal of Hydrazine, 1,2-dibenzoyl-1-benzyl-.
• University of Notre Dame. (n.d.). Hydrazine - Risk Management and Safety.
• Santa Cruz Biotechnology, Inc. (2024, January 12). Safety data sheet: m-tolualdehyde.
• Benchchem. (n.d.). Safeguarding Your Laboratory: Proper Disposal of Furfural 2,4-Dinitrophenylhydrazone.
• Sdfine. (n.d.). 2,4-DINITROPHENYLHYDRAZINE.
• Benchchem. (n.d.). Proper Disposal of 3-Methoxybenzaldehyde 2-((3-methoxyphenyl)methylene)hydrazone: A Comprehensive Guide.
• Echemi. (n.d.). M-TOLUALDEHYDE2,4-DINITROPHENYLHYDRAZONE Safety Data Sheets.
• PubChem. (n.d.). m-Tolualdehyde 2,4-Dinitrophenylhydrazone.
• Thermo Fisher Scientific. (2025, September 17). SAFETY DATA SHEET: m-Tolualdehyde.
• All Waste Matter. (2020, April 19). 2,4-DNP 2,4-dinitrophenylhydrazine Disposal.
• University of New Mexico. (n.d.). Hydrazine Standard Operating Procedure Template.
• CPAChem. (2023, January 20). Safety data sheet: m-Tolualdehyde-DNPH.
• AccuStandard. (n.d.). m-Tolualdehyde-DNPH CAS # 2880-05-9.
• Brunning, A. (2016, November 7). What is 2,4-DNPH and Why Are Schools Carrying Out Controlled Explosions?. Compound Interest.
• Chemos GmbH&Co.KG. (n.d.). Safety Data Sheet: 2,4-Dinitrophenylhydrazine.
• Fisher Scientific. (2024, February 8). SAFETY DATA SHEET: m-Tolualdehyde.
• Aldrich. (2013, September 26). 2 4-Dinitrophenylhydrazine - Safety Data Sheet.

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Personal Protective Equipment &amp; Handling Guide: m-Tolualdehyde-2,4-dinitrophenylhydrazone

Executive Summary & Chemical Context

Chemical Name: m-Tolualdehyde-2,4-dinitrophenylhydrazone CAS Number: 2880-05-9 Synonyms: 3-Methylbenzaldehyde 2,4-dinitrophenylhydrazone; m-Tolualdehyde-DNPH.[1][2]

This compound is a derivatized hydrazone formed by the reaction of m-tolualdehyde with 2,4-dinitrophenylhydrazine (2,4-DNPH). It is primarily used as a reference standard in High-Performance Liquid Chromatography (HPLC) for the determination of carbonyls in air quality monitoring (e.g., EPA Method 8315A) and automotive emissions testing.

Critical Safety Distinction: Unlike the highly shock-sensitive and explosive 2,4-DNPH reagent (often wetted to suppress explosion risks), the hydrazone derivative is thermodynamically more stable. However, it retains significant hazards, including flammability and toxicity, and must be handled with rigorous containment protocols to prevent cross-contamination and exposure.

Risk Assessment & Hazard Identification

Before initiating any workflow, review the specific hazards associated with this solid organic derivative.

Hazard Category	Classification (GHS)	Operational Implication
Physical	Flammable Solid (Category 2)	Keep away from heat, sparks, and open flames. Ground all equipment to prevent electrostatic discharge (ESD).
Health (Acute)	Acute Toxicity, Oral (Category 4)	Harmful if swallowed.[3] Do not eat, drink, or store food in the handling area.
Health (Irritant)	Skin/Eye Irritation (Category 2/2A)	Causes skin irritation and serious eye irritation.[2][4] Direct contact must be prevented.[4][5][6]
Target Organ	STOT - Single Exposure (Category 3)	May cause respiratory irritation. All solid handling must occur in a fume hood.

Personal Protective Equipment (PPE) Matrix

This matrix defines the mandatory PPE for all personnel handling m-Tolualdehyde-DNPH. These standards are non-negotiable for maintaining a self-validating safety system.

PPE Category	Standard / Material	Specification & Rationale
Hand Protection	Nitrile Rubber (0.11 mm min.)	Standard Handling: Single pair of nitrile gloves is sufficient for solid transfer.Solvent Handling (ACN): When dissolving in Acetonitrile (ACN), double-gloving is recommended. ACN permeates nitrile rapidly; change outer gloves immediately upon splash.
Eye Protection	Safety Goggles (ANSI Z87.1)	Tightly fitting safety goggles are required. Safety glasses are insufficient due to the risk of fine dust migration or solvent splash.
Respiratory	N95 / P2 Respirator	Required if weighing outside a fume hood (strongly discouraged). Inside a fume hood, active ventilation negates the need for a respirator unless a spill occurs.
Body Defense	Lab Coat (Cotton/Flame Resistant)	Must be buttoned to the neck. Synthetic fibers (polyester) should be avoided due to flammability and melting risks.

Operational Protocol: Safe Weighing & Solubilization

Objective: Prepare a 100 mg/L stock solution in Acetonitrile (ACN) for HPLC analysis without exposure or contamination.

Pre-requisites:

• Calibrated analytical balance inside a fume hood or powder containment enclosure.

• HPLC-grade Acetonitrile (ACN).[7][8]

• Amber volumetric glassware (DNPH derivatives are light-sensitive).

Step-by-Step Methodology:

• Environmental Control: Verify fume hood face velocity is between 80–120 fpm. Clear the sash area of obstructions.

• Anti-Static Measures: Use an anti-static gun or ionizer bar on the weighing boat and spatula. Static charge can cause the light powder to "fly," leading to inhalation risks and inaccurate weighing.

• Weighing: Accurately weigh 10.0 mg of m-Tolualdehyde-DNPH solid.

• Transfer: Quantitatively transfer the solid into a 100 mL amber volumetric flask .

  • Note: Do not use acetone or methanol if following strict EPA Method 8315A, as they can react with residual DNPH or cause interference. Acetonitrile is the validated solvent.

• Solubilization: Add approximately 80 mL of Acetonitrile.

• Sonication: If the solid does not dissolve immediately, sonicate for 5–10 minutes at ambient temperature. Ensure the cap is sealed tightly with Parafilm to prevent solvent evaporation.

• Final Dilution: Dilute to volume with Acetonitrile and invert 10 times to mix.

Workflow Visualization

The following diagram illustrates the critical control points (CCPs) in the handling process.

Figure 1: Operational workflow for the safe preparation of m-Tolualdehyde-DNPH standards, highlighting critical safety and quality control steps.

Emergency Procedures & Spill Response

In the event of a release, immediate action is required to mitigate health risks.

• Inhalation: Move person to fresh air immediately. If breathing is difficult, trained personnel should administer oxygen.

• Skin Contact: Brush off loose particles before washing. Rinse skin with soap and copious amounts of water for at least 15 minutes.[2]

• Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present and easy to do.[3][4] Seek medical attention.

• Spill Cleanup (Solid):

  • Evacuate non-essential personnel.

  • Wear N95 respirator and double nitrile gloves.

  • Cover spill with wet paper towels (to prevent dust) or use a HEPA-filtered vacuum.

  • Place waste in a sealed container labeled "Hazardous Waste - Flammable Solid".

  • Clean area with soap and water; do not use bleach (potential reaction with nitrogen compounds).

Disposal & Waste Management

Proper disposal is critical to regulatory compliance (RCRA) and environmental stewardship.

Waste Classification:

• RCRA Code: D001 (Ignitable).

• DOT Shipping Name: Flammable solids, organic, n.o.s. (UN 1325).

Disposal Logic: Do not dispose of down the drain. All DNPH derivatives must be incinerated via a licensed chemical waste contractor.

Figure 2: Decision tree for the segregation and disposal of m-Tolualdehyde-DNPH waste streams.

References

• United States Environmental Protection Agency (EPA). Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC). Revision 1, December 1996. [Link]

• PubChem. m-Tolualdehyde 2,4-Dinitrophenylhydrazone Compound Summary (CID 520393). [Link]

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